(R)-Q-VD-OPh

Core Science & Biosynthesis

(R)-Q-VD-OPh: A Comprehensive Technical Guide to its Mechanism of Action and Experimental Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Q-VD-OPh, chemically known as quinolyl-valyl-O-methylaspartyl-[-2,6-difluorophenoxy]-methyl ketone, is a potent, cell-permeable, and irreversible pan-caspase inhibitor.[1][2] It is widely utilized in apoptosis research to prevent programmed cell death by targeting a broad range of caspases, the key executioners of this process.[3][4] This technical guide provides an in-depth overview of the mechanism of action of (R)-Q-VD-OPh, supported by quantitative data, detailed experimental protocols, and visualizations of the relevant cellular pathways. Its superior efficacy, low toxicity, and ability to cross the blood-brain barrier make it a preferred tool over older generations of caspase inhibitors, such as Z-VAD-fmk.[1][5][6]

Core Mechanism of Action

(R)-Q-VD-OPh functions by irreversibly binding to the catalytic site of caspases, a family of cysteine-aspartic proteases crucial for the initiation and execution of apoptosis.[2] The inhibitor is designed with a peptide sequence (Val-Asp) that is recognized by the active site of caspases. The O-phenoxy (OPh) group enhances its potency and cell permeability.[1] Upon binding, the methyl ketone moiety forms a covalent bond with the cysteine residue in the caspase's active site, leading to irreversible inactivation of the enzyme. This broad-spectrum inhibition prevents the cleavage of downstream cellular substrates, thereby halting the apoptotic cascade.[2][7]

Quantitative Data

The efficacy of (R)-Q-VD-OPh as a pan-caspase inhibitor is demonstrated by its low nanomolar half-maximal inhibitory concentrations (IC50) against various key caspases.

Caspase Target	IC50 (nM)
Caspase-1	25 - 50
Caspase-3	25
Caspase-7	48
Caspase-8	100
Caspase-9	400 - 430
Caspase-10	25 - 400
Caspase-12	25 - 400

Table 1: Summary of reported IC50 values for (R)-Q-VD-OPh against various human caspases.[1][6][8][9]

In cellular assays, (R)-Q-VD-OPh is typically effective at concentrations ranging from 5 µM to 100 µM, depending on the cell type and the apoptotic stimulus.[2][7] For in vivo studies in mouse models, a dosage of 10-20 mg/kg is commonly used.[2][10]

Signaling Pathways

(R)-Q-VD-OPh effectively blocks both the intrinsic and extrinsic apoptosis pathways by inhibiting the initiator and effector caspases involved.

Figure 1: Inhibition of Apoptosis Pathways by (R)-Q-VD-OPh.

Experimental Protocols

Preparation of (R)-Q-VD-OPh Stock Solution

• Reconstitution: Dissolve lyophilized (R)-Q-VD-OPh in sterile, high-purity DMSO to create a stock solution, typically at a concentration of 10 mM.[2][4] For example, dissolve 1 mg of (R)-Q-VD-OPh (MW: 513.5 g/mol ) in 195 µL of DMSO.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C for up to 6 months.[2]

In Vitro Caspase Inhibition Workflow

Figure 2: General workflow for in vitro caspase inhibition experiments.

Caspase Activity Assay (Colorimetric)

This protocol is adapted for a 96-well plate format and measures the cleavage of a colorimetric substrate, such as DEVD-pNA by active caspases.

• Cell Lysis:

  • Culture and treat cells with an apoptosis inducer in the presence or absence of (R)-Q-VD-OPh as described in the workflow above.

  • Harvest cells by centrifugation and wash once with ice-cold PBS.

  • Resuspend the cell pellet in chilled cell lysis buffer (e.g., 50 µL per 1-5 x 10^6 cells) and incubate on ice for 10 minutes.

  • Centrifuge at 10,000 x g for 1 minute at 4°C. Transfer the supernatant (cytosolic extract) to a new pre-chilled tube.

  • Determine the protein concentration of the lysate.

• Assay Reaction:

  • In a 96-well plate, add 50-200 µg of protein lysate per well and adjust the volume to 50 µL with cell lysis buffer.

  • Prepare a reaction mix containing 2x reaction buffer and 10 mM DTT. Add 50 µL of this mix to each well.

  • Add 5 µL of the 4 mM DEVD-pNA substrate (final concentration 200 µM) to each well.

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

• Data Acquisition:

  • Measure the absorbance at 400-405 nm using a microplate reader.

  • The increase in absorbance in the apoptosis-induced sample compared to the control is indicative of caspase activity. The inhibitory effect of (R)-Q-VD-OPh will be reflected by a reduction in this absorbance.

Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Preparation:

  • Treat cells as described in the general in vitro workflow.

  • Harvest both adherent and suspension cells and wash them with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer to a concentration of approximately 1 x 10^6 cells/mL.

• Staining:

  • To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 1 µL of PI solution (100 µg/mL).

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • After incubation, add 400 µL of 1X Annexin V binding buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry as soon as possible.

  • Annexin V-positive, PI-negative cells are in early apoptosis. Annexin V-positive, PI-positive cells are in late apoptosis or necrosis.

Western Blotting for Caspase and PARP Cleavage

This method visualizes the inhibition of caspase activation and the cleavage of downstream substrates like PARP.

• Sample Preparation:

  • Prepare cell lysates as described for the caspase activity assay.

  • Determine the protein concentration and normalize all samples.

• SDS-PAGE and Transfer:

  • Load 20-30 µg of protein per lane on a 10-15% SDS-polyacrylamide gel.

  • Run the gel and then transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies specific for the pro- and cleaved forms of caspases (e.g., caspase-3, -8, -9) and PARP overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection:

  • Develop the blot using an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

  • A decrease in the cleaved forms of caspases and PARP in the (R)-Q-VD-OPh treated samples indicates effective inhibition of apoptosis.

Conclusion

(R)-Q-VD-OPh is an indispensable tool in apoptosis research, offering potent and specific inhibition of a wide range of caspases.[1][5] Its favorable characteristics, including high potency, low toxicity, and in vivo applicability, make it superior to earlier caspase inhibitors.[1][2] The experimental protocols provided in this guide offer a framework for effectively utilizing (R)-Q-VD-OPh to investigate the intricate mechanisms of programmed cell death. As with any experimental system, optimization of inhibitor concentration and incubation times is recommended for each specific cell type and apoptotic stimulus.

References

• 1. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resources.novusbio.com [resources.novusbio.com]
• 3. Q-VD-OPh | Caspase non-selective inhibitor | Hello Bio [hellobio.com]
• 4. bdbiosciences.com [bdbiosciences.com]
• 5. Q-VD-OPh, a broad spectrum caspase inhibitor with potent antiapoptotic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. apexbt.com [apexbt.com]
• 9. Q-VD-OPH | Pan-caspase Inhibitor | Anti-apoptosis | TargetMol [targetmol.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]

(R)-Q-VD-OPh: A Technical Guide to a Potent and Versatile Pan-Caspase Inhibitor

A Comprehensive Overview for Researchers and Drug Development Professionals

Introduction: (R)-Q-VD-OPh, or Quinoline-Valyl-Aspartyl-(2,6-difluorophenoxy)methyl ketone, has emerged as a cornerstone tool in the study of apoptosis and other forms of regulated cell death. Its development marked a significant advancement over earlier generations of caspase inhibitors, offering superior potency, broader specificity, and markedly reduced cellular toxicity. This technical guide provides an in-depth exploration of the discovery, development, mechanism of action, and practical application of (R)-Q-VD-OPh for researchers, scientists, and drug development professionals.

(R)-Q-VD-OPh was developed as a third-generation pan-caspase inhibitor, designed to overcome the limitations of its predecessors, such as Z-VAD-FMK. Early research demonstrated that (R)-Q-VD-OPh is significantly more effective at preventing apoptosis and exhibits minimal toxicity even at high concentrations.[1] Its enhanced efficacy is attributed to the carboxyterminal O-phenoxy group, which improves the inhibitor's specificity and effectiveness. This irreversible inhibitor covalently binds to the catalytic site of a wide range of caspases, the key executioners of apoptosis, thereby blocking the apoptotic signaling cascade.[2]

Mechanism of Action and Target Specificity

(R)-Q-VD-OPh functions as an irreversible pan-caspase inhibitor, effectively blocking the activity of both initiator caspases (e.g., caspase-8, -9) and executioner caspases (e.g., caspase-3, -7).[3] The valine-aspartate dipeptide sequence mimics the caspase cleavage site, allowing the molecule to enter the active site of the enzyme. The O-phenoxy group then forms a stable, covalent bond with the cysteine residue in the catalytic site, leading to irreversible inhibition.[2] This broad-spectrum activity allows for the comprehensive inhibition of apoptosis mediated by the three major pathways: the intrinsic (caspase-9/3), extrinsic (caspase-8/10), and ER-stress mediated (caspase-12) pathways.

While primarily known as an apoptosis inhibitor, (R)-Q-VD-OPh has also been utilized to study other cell death modalities. Under certain conditions, its inhibition of caspases can reveal or promote alternative cell death pathways, such as necroptosis.[4] However, in some cell types like neutrophils, (R)-Q-VD-OPh does not sensitize cells to necroptosis.[5]

Quantitative Data

The following tables summarize the key quantitative parameters of (R)-Q-VD-OPh, providing a reference for experimental design.

Parameter	Value	Reference
Molecular Formula	C₂₆H₂₅F₂N₃O₆	[3]
Molecular Weight	513.49 g/mol	[6]

Caspase Target	IC₅₀ (nM)	Reference
Caspase-1	25 - 400	[6][7][8]
Caspase-3	25 - 400	[6][7][8]
Caspase-7	48	[9]
Caspase-8	25 - 400	[6][7][8]
Caspase-9	25 - 400	[6][7][8]
Caspase-10	25 - 400	[9]
Caspase-12	25 - 400	[9]

Application	Typical Working Concentration/Dose	Reference
In Vitro (Cell Culture)	10 - 100 µM	[2][10]
In Vivo (Mouse models)	10 - 20 mg/kg (intraperitoneal)	[1][2]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways affected by (R)-Q-VD-OPh and a typical experimental workflow for its use.

Caption: Apoptotic signaling pathways and the inhibitory action of (R)-Q-VD-OPh.

Caption: General experimental workflow for studying apoptosis inhibition with (R)-Q-VD-OPh.

Experimental Protocols

The following are detailed protocols for key experiments used to characterize the effects of (R)-Q-VD-OPh.

Caspase-3/7 Activity Assay (Fluorometric)

This protocol describes the measurement of executioner caspase activity in cell lysates.

Materials:

• Cells cultured in appropriate multi-well plates

• Apoptosis-inducing agent

• (R)-Q-VD-OPh (stock solution in DMSO)

• Caspase-3/7 fluorometric assay kit (containing lysis buffer, reaction buffer, and a fluorogenic caspase-3/7 substrate, e.g., Ac-DEVD-AFC)

• Fluorometric microplate reader

Procedure:

• Cell Seeding and Treatment:

  • Seed cells at an appropriate density in a 96-well plate and allow them to adhere overnight.

  • Pre-incubate cells with the desired concentration of (R)-Q-VD-OPh (e.g., 20 µM) or vehicle control (DMSO) for 30-60 minutes.

  • Induce apoptosis by adding the chosen stimulus and incubate for the desired time period. Include untreated and vehicle-only controls.

• Cell Lysis:

  • After incubation, centrifuge the plate (if using suspension cells) and carefully remove the supernatant.

  • Add 50 µL of chilled lysis buffer to each well and incubate on ice for 10 minutes.

• Caspase Activity Measurement:

  • Prepare the reaction mixture according to the manufacturer's instructions, typically by diluting the reaction buffer and adding the fluorogenic substrate.

  • Add 50 µL of the reaction mixture to each well containing cell lysate.

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

  • Measure the fluorescence using a microplate reader with an excitation wavelength of ~400 nm and an emission wavelength of ~505 nm.[11]

• Data Analysis:

  • Subtract the background fluorescence (from wells with no cells) from all readings.

  • Express the results as relative fluorescence units (RFU) or as fold-change in caspase activity compared to the untreated control.

Annexin V and Propidium Iodide (PI) Staining for Apoptosis

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Treated and control cells

• Annexin V-FITC (or another fluorophore conjugate)

• Propidium Iodide (PI) solution

• 1X Annexin-binding buffer

• Flow cytometer

Procedure:

• Cell Preparation:

  • Harvest cells (including the supernatant for suspension cells) and wash them once with cold PBS.

  • Centrifuge the cells at 300 x g for 5 minutes and discard the supernatant.

• Staining:

  • Resuspend the cell pellet in 1X Annexin-binding buffer to a concentration of approximately 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 1 µL of PI solution (100 µg/mL working solution) to the cell suspension.[7]

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • After incubation, add 400 µL of 1X Annexin-binding buffer to each tube.

  • Analyze the samples on a flow cytometer as soon as possible.

• Data Interpretation:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Western Blotting for PARP Cleavage

This protocol detects the cleavage of PARP-1, a key substrate of executioner caspases, as a marker of apoptosis.

Materials:

• Treated and control cell pellets

• RIPA lysis buffer supplemented with protease inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against PARP (that recognizes both full-length and cleaved forms)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Protein Extraction:

  • Lyse cell pellets in RIPA buffer on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Determine the protein concentration of the supernatant using a BCA assay.[6]

• SDS-PAGE and Protein Transfer:

  • Prepare protein samples by mixing 20-30 µg of protein with Laemmli buffer and boiling for 5 minutes.

  • Separate the proteins on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[6]

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary PARP antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Incubate the membrane with ECL substrate and visualize the protein bands using an imaging system.

  • The presence of an 89 kDa band (cleaved PARP) and a decrease in the 116 kDa band (full-length PARP) indicates apoptosis.

Conclusion

(R)-Q-VD-OPh stands as a powerful and indispensable tool for the study of apoptosis and caspase-mediated cellular processes. Its broad-spectrum inhibitory activity, coupled with its high potency and low toxicity, makes it the inhibitor of choice for a wide range of in vitro and in vivo applications.[4] By understanding its mechanism of action and employing robust experimental protocols, researchers can effectively leverage (R)-Q-VD-OPh to unravel the complexities of regulated cell death and explore novel therapeutic strategies targeting these pathways.

References

• 1. bosterbio.com [bosterbio.com]
• 2. yeasenbio.com [yeasenbio.com]
• 3. content.abcam.com [content.abcam.com]
• 4. promega.com [promega.com]
• 5. benchchem.com [benchchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. resources.novusbio.com [resources.novusbio.com]
• 10. Caspase 3/7/10 Fluorometric Analysis [bio-protocol.org]
• 11. bio-rad-antibodies.com [bio-rad-antibodies.com]

The Role of (R)-Q-VD-OPh in Apoptosis Pathways: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Q-VD-OPh (Quinoline-Valyl-Aspartyl-(2,6-difluorophenoxy)methyl ketone) is a potent, irreversible, and cell-permeable pan-caspase inhibitor widely utilized in apoptosis research. Its broad-spectrum activity against multiple caspases, coupled with low cellular toxicity, makes it an invaluable tool for elucidating the mechanisms of programmed cell death and a potential therapeutic agent in diseases characterized by excessive apoptosis. This technical guide provides a comprehensive overview of the role of (R)-Q-VD-OPh in modulating apoptosis pathways, detailed experimental protocols for its use, and quantitative data on its efficacy.

Introduction to (R)-Q-VD-OPh

(R)-Q-VD-OPh is a third-generation pan-caspase inhibitor designed for enhanced potency, cell permeability, and in vivo stability.[1][2] Unlike its predecessors, such as Z-VAD-FMK, (R)-Q-VD-OPh exhibits greater efficacy at lower concentrations and demonstrates minimal off-target effects and toxicity, even at high doses.[3][4] Its mechanism of action involves the irreversible binding to the catalytic site of caspases, the key effector proteases in the apoptotic cascade.[1] This inhibitory action effectively blocks the downstream events of apoptosis, including DNA fragmentation and the cleavage of cellular substrates.

Mechanism of Action in Apoptosis Pathways

Apoptosis, or programmed cell death, is executed through two primary pathways: the intrinsic (mitochondrial) and the extrinsic (death receptor) pathways. Both pathways converge on the activation of a cascade of caspases. (R)-Q-VD-OPh, as a pan-caspase inhibitor, effectively blocks both of these signaling cascades.[3][4]

Inhibition of the Extrinsic Pathway

The extrinsic pathway is initiated by the binding of extracellular death ligands (e.g., FasL, TNF-α) to their cognate death receptors on the cell surface.[5] This leads to the recruitment of adaptor proteins and pro-caspase-8, forming the Death-Inducing Signaling Complex (DISC), where pro-caspase-8 is auto-activated.[6][7] Activated caspase-8 then directly cleaves and activates effector caspases, such as caspase-3 and -7, or it can cleave Bid, a Bcl-2 family protein, to engage the intrinsic pathway. (R)-Q-VD-OPh inhibits the activation of the initiator caspase-8 and the downstream effector caspases, thereby halting the progression of death receptor-mediated apoptosis.[8]

Inhibition of the Intrinsic Pathway

The intrinsic pathway is triggered by intracellular stress signals, such as DNA damage or growth factor withdrawal, leading to mitochondrial outer membrane permeabilization (MOMP).[5][9] This results in the release of cytochrome c from the mitochondria into the cytosol.[10] In the cytosol, cytochrome c binds to Apaf-1, leading to the formation of the apoptosome and the activation of the initiator caspase-9.[6][7] Activated caspase-9 then cleaves and activates effector caspases, primarily caspase-3. (R)-Q-VD-OPh effectively inhibits both the initiator caspase-9 and the effector caspases, preventing the execution of the mitochondrial-mediated apoptotic program.[8]

Figure 2. Caspase Activity Assay Workflow.

Annexin V and Propidium Iodide (PI) Staining for Flow Cytometry

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cells treated with an apoptosis inducer +/- (R)-Q-VD-OPh

• 1x PBS

• 1x Annexin V Binding Buffer

• FITC-conjugated Annexin V

• Propidium Iodide (PI)

• Flow cytometer

Procedure:

• Induce apoptosis as described previously.

• Harvest cells and wash them once with cold 1x PBS.

• Resuspend the cells in 1x Annexin V Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a new tube.

• Add 5 µL of FITC-Annexin V and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1x Annexin V Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour. [6][11] dot

Figure 3. Annexin V & PI Staining Workflow.

TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) Assay

The TUNEL assay detects DNA fragmentation, a hallmark of late-stage apoptosis.

Materials:

• Cells grown on coverslips, treated with an apoptosis inducer +/- (R)-Q-VD-OPh

• 4% Paraformaldehyde in PBS

• Permeabilization solution (e.g., 0.25% Triton X-100 in PBS)

• TdT reaction mix (TdT enzyme, labeled dUTPs, reaction buffer)

• Fluorescence microscope

Procedure:

• Induce apoptosis in cells cultured on coverslips.

• Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Wash the cells with PBS.

• Permeabilize the cells with 0.25% Triton X-100 for 10 minutes on ice.

• Wash the cells with PBS.

• Incubate the cells with the TdT reaction mix for 60 minutes at 37°C in a humidified chamber.

• Wash the cells to remove unincorporated nucleotides.

• Mount the coverslips and visualize the cells using a fluorescence microscope. [1][3]

Western Blotting for Cleaved Caspase-3 and Cleaved PARP

This method detects the active form of caspase-3 and one of its key substrates, PARP.

Materials:

• Cell lysates

• SDS-PAGE gels

• Nitrocellulose or PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk in TBST)

• Primary antibodies (anti-cleaved caspase-3, anti-cleaved PARP)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Prepare cell lysates from treated and control cells.

• Separate proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane with TBST.

• Detect the protein bands using a chemiluminescent substrate and an imaging system. [12]

Applications in Research and Drug Development

The potent and specific anti-apoptotic properties of (R)-Q-VD-OPh make it a valuable tool in various research areas:

• Elucidating Apoptotic Signaling: By inhibiting caspase activity, researchers can dissect the upstream and downstream events of apoptosis and identify the roles of specific molecules.

• Neurodegenerative Diseases: (R)-Q-VD-OPh has been used in models of neurodegenerative diseases, such as Parkinson's and Huntington's disease, to investigate the role of apoptosis in neuronal cell death and to evaluate the therapeutic potential of caspase inhibition. [9]* Ischemic Injury: Studies have shown that (R)-Q-VD-OPh can reduce cell death and tissue damage in models of ischemic injury, such as stroke. [9]* Infectious Diseases: In the context of certain viral infections like SIV, (R)-Q-VD-OPh has been shown to prevent T cell death and delay disease progression. [5]

Conclusion

(R)-Q-VD-OPh is a superior pan-caspase inhibitor that has become an indispensable tool for studying apoptosis. Its ability to effectively block both the intrinsic and extrinsic pathways with high specificity and low toxicity allows for the clear investigation of the role of caspases in health and disease. The detailed protocols and quantitative data provided in this guide serve as a valuable resource for researchers and drug development professionals seeking to utilize (R)-Q-VD-OPh in their studies of programmed cell death.

References

• 1. clyte.tech [clyte.tech]
• 2. [PDF] Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease | Semantic Scholar [semanticscholar.org]
• 3. Click-iT TUNEL Alexa Fluor Imaging Assay Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 5. The anti-caspase inhibitor Q-VD-OPH prevents AIDS disease progression in SIV-infected rhesus macaques - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. resources.rndsystems.com [resources.rndsystems.com]
• 9. Q-VD-OPh, un inhibidor de caspasas, reduce la apoptosis relacionada con el trauma y mejora la recuperación funcional en ratas tras lesión medular traumática [scielo.isciii.es]
• 10. selleckchem.com [selleckchem.com]
• 11. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - TW [thermofisher.com]
• 12. Caspase Protocols in Mice - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Irreversible Inhibition of Caspases by (R)-Q-VD-OPh

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Q-VD-OPh, or quinolyl-valyl-O-methylaspartyl-[-2,6-difluorophenoxy]-methyl ketone, is a potent, cell-permeable, and irreversible pan-caspase inhibitor. It is widely utilized in apoptosis research to elucidate the roles of caspases in programmed cell death and to explore therapeutic strategies targeting apoptosis. This guide provides a detailed examination of the molecular mechanisms underpinning the irreversibility of (R)-Q-VD-OPh, supported by quantitative data, experimental protocols, and visual representations of the relevant biological pathways and inhibitory mechanisms.

Core Concepts: The Irreversibility of (R)-Q-VD-OPh

(R)-Q-VD-OPh is a peptidomimetic inhibitor designed to target the active site of caspases, a family of cysteine-aspartic proteases that are central to the execution of apoptosis. The defining characteristic of Q-VD-OPh is its irreversible mode of inhibition, which results from the formation of a stable covalent bond with the catalytic cysteine residue within the caspase active site.[1]

The molecular structure of Q-VD-OPh consists of a tripeptide sequence (Quinoline-Valine-Aspartic acid) that confers specificity for the caspase active site, and a reactive O-phenoxy (OPh) group, which acts as the "warhead".[1] This OPh group serves as a leaving group, facilitating a nucleophilic attack from the thiol group of the active site cysteine. This reaction results in the formation of a stable thioether linkage between the inhibitor and the enzyme, rendering the caspase permanently inactive.[2]

This irreversible binding offers several advantages over reversible inhibitors, including prolonged duration of action and greater potency at lower concentrations. Furthermore, Q-VD-OPh has been shown to be more effective and less toxic than first-generation pan-caspase inhibitors such as Z-VAD-FMK.[3]

Quantitative Data: Inhibitory Potency of (R)-Q-VD-OPh

The efficacy of (R)-Q-VD-OPh has been quantified against several key initiator and executioner caspases. The half-maximal inhibitory concentration (IC50) values demonstrate its broad-spectrum activity.

Caspase Target	IC50 Range (nM)	Role in Apoptosis
Caspase-1	25 - 400	Inflammatory Caspase
Caspase-3	25 - 400	Executioner Caspase
Caspase-7	48	Executioner Caspase
Caspase-8	25 - 400	Initiator Caspase (Extrinsic Pathway)
Caspase-9	25 - 400	Initiator Caspase (Intrinsic Pathway)
Caspase-10	25 - 400	Initiator Caspase (Extrinsic Pathway)
Caspase-12	25 - 400	ER Stress-Mediated Apoptosis

Table 1: IC50 values for (R)-Q-VD-OPh against a panel of human caspases. Data compiled from multiple sources.[4][5][6]

Mechanism of Irreversible Inhibition

The irreversible inhibition of caspases by Q-VD-OPh proceeds through a covalent modification of the catalytic cysteine residue. The process can be visualized as a targeted chemical reaction within the enzyme's active site.

References

• 1. resources.novusbio.com [resources.novusbio.com]
• 2. Caspase Substrates and Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Q-VD-OPh, a broad spectrum caspase inhibitor with potent antiapoptotic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]

The Emergence of (R)-Q-VD-OPh: An In-depth Technical Guide to its Early Experimental Uses

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of apoptosis research, the development of effective and non-toxic caspase inhibitors has been a critical pursuit. Among these, (R)-Q-VD-OPh (Quinoline-Valyl-Aspartyl-(2,6-difluorophenoxy)-methylketone) emerged as a potent, irreversible, and cell-permeable pan-caspase inhibitor. Its introduction marked a significant advancement over previous inhibitors, such as Z-VAD-FMK, by offering broader specificity, higher efficacy, and markedly lower cellular toxicity.[1][2][3] This technical guide delves into the early experimental uses of (R)-Q-VD-OPh, providing a detailed overview of its initial characterization, key experimental protocols, and the quantitative data that established its role as a cornerstone tool in the study of programmed cell death.

Core Principles and Mechanism of Action

(R)-Q-VD-OPh functions as an irreversible inhibitor of a wide range of caspases, the key effector proteases in the apoptotic cascade. Its mechanism of action relies on the valine-aspartate dipeptide, which mimics the caspase cleavage site, allowing the molecule to bind to the active site of the enzyme. The O-phenoxy group enhances its cell permeability and inhibitory properties.[3] Early studies demonstrated its superiority in preventing apoptosis induced by various stimuli and its ability to effectively block both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways of apoptosis.[1][2]

Quantitative Data Summary

The initial characterization of (R)-Q-VD-OPh involved rigorous quantitative analysis to determine its inhibitory potency against various caspases and its efficacy in cellular models of apoptosis. The following tables summarize key quantitative data from these early studies.

Caspase	IC50 (nM)
Caspase-1	25 - 400
Caspase-3	25 - 400
Caspase-7	48
Caspase-8	25 - 400
Caspase-9	25 - 400
Caspase-10	25 - 400
Caspase-12	25 - 400
Table 1: Inhibitory Concentration (IC50) of (R)-Q-VD-OPh for Various Caspases. Data compiled from multiple early studies.[3][4]

Cell Line	Apoptosis Inducer	(R)-Q-VD-OPh Concentration (µM)	Observed Effect
Jurkat	Actinomycin (B1170597) D	20	Significant reduction in apoptosis
WEHI 231	Actinomycin D	5 - 100	Potent inhibition of DNA laddering
Human Neutrophils	Spontaneous Apoptosis	10	Ablation of apoptosis for at least 5 days
JURL-MK1	Imatinib Mesylate	0.05	Full inhibition of caspase-3 and -7 activity
HL60	Suberoylanilide Hydroxamic Acid	2	Prevention of DNA fragmentation
Table 2: In Vitro Efficacy of (R)-Q-VD-OPh in Various Cell Lines.[1][4][5][6]

Parameter	(R)-Q-VD-OPh	Z-VAD-FMK	Boc-D-fmk
Apoptosis Prevention	Significantly more effective	Less effective	Less effective
Toxicity	Non-toxic at high concentrations	Cytotoxic at high doses	Cytotoxic at high doses
Table 3: Comparative Efficacy and Toxicity of (R)-Q-VD-OPh and Other Caspase Inhibitors.[1][2]

Key Experimental Protocols

The following sections provide detailed methodologies for key experiments that were instrumental in the early characterization of (R)-Q-VD-OPh.

In Vitro Apoptosis Induction and Inhibition Assay

This protocol describes a typical experiment to induce apoptosis in a cell line and assess the inhibitory effect of (R)-Q-VD-OPh.

a. Cell Culture and Treatment:

• Culture Jurkat cells (or other suitable suspension cell lines) in RPMI-1640 medium supplemented with 10% fetal bovine serum, penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL) at 37°C in a humidified 5% CO2 incubator.

• Seed cells at a density of 1 x 10^6 cells/mL in new culture flasks.

• Pre-incubate the cells with the desired concentration of (R)-Q-VD-OPh (typically 20 µM, dissolved in DMSO) or vehicle control (DMSO) for 30 minutes.

• Induce apoptosis by adding an apoptosis-inducing agent, such as Actinomycin D (final concentration of 1 µg/mL).[7]

• Incubate the cells for a predetermined time course (e.g., 4-8 hours).

b. Assessment of Apoptosis:

• Annexin V-FITC/Propidium Iodide (PI) Staining:

  • Harvest the cells by centrifugation at 300 x g for 5 minutes.

  • Wash the cells once with cold PBS.

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within 1 hour. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.

• TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) Assay:

  • Fix the cells with 4% paraformaldehyde in PBS for 25 minutes at room temperature.

  • Wash the cells with PBS and then permeabilize with 0.2% Triton X-100 in PBS for 5 minutes.

  • Incubate the cells with TdT reaction mix (containing TdT enzyme and BrdUTP) for 60 minutes at 37°C in a humidified chamber.

  • Wash the cells and then stain with a fluorescently labeled anti-BrdU antibody.

  • Analyze the cells by flow cytometry or fluorescence microscopy. TUNEL-positive cells indicate DNA fragmentation, a hallmark of late-stage apoptosis.

Caspase Activity Assay

This fluorometric assay measures the activity of specific caspases in cell lysates.

• Prepare cell lysates from treated and control cells using a lysis buffer.

• Determine the protein concentration of each lysate using a Bradford or BCA assay.

• In a 96-well black plate, add 20-50 µg of protein lysate to each well.

• Add a fluorogenic caspase substrate (e.g., Ac-DEVD-AMC for caspase-3/7, Ac-IETD-AFC for caspase-8, or Ac-LEHD-AFC for caspase-9) to each well.

• Incubate the plate at 37°C and measure the fluorescence at appropriate excitation/emission wavelengths at regular intervals using a microplate reader. The rate of increase in fluorescence is proportional to the caspase activity.

Western Blot Analysis of PARP Cleavage

This method detects the cleavage of Poly (ADP-ribose) polymerase (PARP), a substrate of executioner caspases.

• Prepare protein lysates from treated and control cells.

• Separate 20-40 µg of protein per lane by SDS-PAGE on a 10% polyacrylamide gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with 5% non-fat dry milk in TBST for 1 hour at room temperature.

• Incubate the membrane with a primary antibody that recognizes both full-length (116 kDa) and cleaved (89 kDa) PARP overnight at 4°C.

• Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate. A decrease in the full-length PARP band and the appearance of the cleaved PARP band indicate caspase activation.

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways inhibited by (R)-Q-VD-OPh and a typical experimental workflow for its evaluation.

Figure 1: General overview of apoptotic signaling pathways and the inhibitory action of (R)-Q-VD-OPh.

Figure 2: A typical experimental workflow for evaluating the anti-apoptotic effects of (R)-Q-VD-OPh.

Conclusion

The early experimental uses of (R)-Q-VD-OPh firmly established it as a superior pan-caspase inhibitor for apoptosis research. Its potent, broad-spectrum, and non-toxic nature allowed for more precise and reliable investigations into the mechanisms of programmed cell death. The experimental protocols and quantitative data outlined in this guide provide a foundational understanding of how this crucial tool was validated and has since been instrumental in advancing our knowledge of apoptosis and its role in health and disease. This information remains highly relevant for researchers and drug development professionals who continue to explore the intricate pathways of cell death.

References

• 1. researchgate.net [researchgate.net]
• 2. Q-VD-OPh, a broad spectrum caspase inhibitor with potent antiapoptotic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. Effects of the pan-caspase inhibitor Q-VD-OPh on human neutrophil lifespan and function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dose-dependent effects of the caspase inhibitor Q-VD-OPh on different apoptosis-related processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Increased activity of oleate-dependent type phospholipase D during actinomycin D-induced apoptosis in Jurkat T cells - PubMed [pubmed.ncbi.nlm.nih.gov]

(R)-Q-VD-OPh: A Comprehensive Technical Guide for Cell Death Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Q-VD-OPh, or quinolyl-valyl-O-methylaspartyl-[-2,6-difluorophenoxy]-methyl ketone, is a potent, cell-permeable, and irreversible pan-caspase inhibitor.[1][2] Its broad-spectrum activity and low cytotoxicity make it an invaluable tool for researchers studying the intricate mechanisms of programmed cell death.[1] This technical guide provides an in-depth overview of (R)-Q-VD-OPh, including its mechanism of action, quantitative inhibition data, detailed experimental protocols, and its application in dissecting various cell death signaling pathways.

Core Concepts: Mechanism of Action and Chemical Properties

(R)-Q-VD-OPh functions by covalently binding to the catalytic site of caspases, a family of cysteine-aspartic proteases that are central executioners of apoptosis.[3] This irreversible inhibition effectively blocks the caspase cascade, thereby preventing the downstream events of apoptotic cell death, such as DNA fragmentation and the formation of apoptotic bodies.[1][2]

Compared to the first-generation pan-caspase inhibitor, Z-VAD-FMK, (R)-Q-VD-OPh exhibits several advantages:

• Higher Potency: It is effective at significantly lower concentrations.[1]

• Lower Toxicity: It shows minimal cytotoxic effects even at high concentrations, a significant improvement over Z-VAD-FMK which can be toxic to cells, particularly in long-term studies.[1][2]

• Enhanced Stability and Cell Permeability: The chemical structure of (R)-Q-VD-OPh allows for efficient passage across the cell membrane to reach its intracellular targets.[2]

These properties make (R)-Q-VD-OPh a more reliable and specific tool for studying caspase-dependent cell death.

Data Presentation: Quantitative Inhibition Profile

The efficacy of (R)-Q-VD-OPh as a pan-caspase inhibitor is demonstrated by its low half-maximal inhibitory concentrations (IC50) against a range of caspases. The following table summarizes the available quantitative data.

Caspase Target	IC50 Range (nM)	References
Caspase-1	25 - 400	[2]
Caspase-3	25 - 400	[2]
Caspase-7	48	[4]
Caspase-8	25 - 400	[2]
Caspase-9	25 - 400	[2]
Caspase-10	25 - 400	[4]
Caspase-12	25 - 400	[1]

Note: IC50 values can vary depending on the specific assay conditions and substrate used.

Signaling Pathways and Experimental Workflows

(R)-Q-VD-OPh is a critical tool for distinguishing between different forms of programmed cell death, primarily apoptosis, necroptosis, and pyroptosis.

Apoptosis Signaling Pathway

Apoptosis can be initiated through two main pathways: the intrinsic (mitochondrial) and the extrinsic (death receptor) pathway. Both pathways converge on the activation of executioner caspases (e.g., Caspase-3, -6, -7), which (R)-Q-VD-OPh effectively inhibits.

Figure 1: Apoptosis signaling pathways and the inhibitory action of Q-VD-OPh.

Dissecting Apoptosis, Necroptosis, and Pyroptosis

(R)-Q-VD-OPh is instrumental in distinguishing caspase-dependent apoptosis from caspase-independent cell death pathways like necroptosis and pyroptosis.

Figure 2: Experimental logic for dissecting cell death pathways using Q-VD-OPh.

Experimental Protocols

Preparation of (R)-Q-VD-OPh Stock Solution

• Reconstitution: (R)-Q-VD-OPh is typically supplied as a solid. Reconstitute the powder in sterile, high-purity DMSO to create a stock solution, commonly at 10 mM. For example, to make a 10 mM stock solution from 1 mg of (R)-Q-VD-OPh (MW: 513.49 g/mol ), dissolve it in 194.7 µL of DMSO.

• Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C for up to one month or -80°C for up to six months.[4]

In Vitro Apoptosis Inhibition Assay

Objective: To determine the effectiveness of (R)-Q-VD-OPh in preventing apoptosis induced by a chemical agent (e.g., staurosporine, etoposide).

Materials:

• Cell line of interest

• Complete cell culture medium

• Apoptosis-inducing agent

• (R)-Q-VD-OPh stock solution (10 mM in DMSO)

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• Annexin V-FITC/Propidium Iodide (PI) apoptosis detection kit

• Flow cytometer

Procedure:

• Cell Seeding: Seed cells in a multi-well plate at a density that will ensure they are in the logarithmic growth phase at the time of treatment.

• Pre-treatment with (R)-Q-VD-OPh:

  • Prepare working solutions of (R)-Q-VD-OPh in complete culture medium at various concentrations (e.g., 1 µM, 5 µM, 10 µM, 20 µM).

  • Include a vehicle control (DMSO at the same final concentration as the highest (R)-Q-VD-OPh concentration).

  • Remove the old medium from the cells and add the medium containing (R)-Q-VD-OPh or vehicle.

  • Incubate the cells for 1-2 hours at 37°C in a CO2 incubator.

• Induction of Apoptosis:

  • Add the apoptosis-inducing agent to the wells (except for the untreated control wells) at a pre-determined optimal concentration.

  • Incubate for the desired period (e.g., 4-24 hours), depending on the cell type and inducing agent.

• Cell Harvesting and Staining (Annexin V/PI):

  • Gently collect both adherent and floating cells. For adherent cells, use a gentle cell scraper or trypsin-EDTA.

  • Wash the cells once with cold PBS.

  • Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Annexin V binding buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Set up appropriate gates to distinguish between live (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

TUNEL Assay for DNA Fragmentation

Objective: To detect DNA fragmentation in apoptotic cells following treatment with an inducing agent and (R)-Q-VD-OPh.

Materials:

• Cells cultured on coverslips or chamber slides

• Apoptosis-inducing agent

• (R)-Q-VD-OPh

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization solution (e.g., 0.1% Triton X-100 in PBS)

• TUNEL assay kit (containing TdT enzyme and labeled dUTPs)

• DAPI or Hoechst for nuclear counterstaining

• Fluorescence microscope

Procedure:

• Cell Treatment: Treat cells with the apoptosis-inducing agent with or without pre-treatment with (R)-Q-VD-OPh as described in the previous protocol.

• Fixation: Wash the cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash the cells with PBS and permeabilize with 0.1% Triton X-100 for 10-15 minutes at room temperature.

• TUNEL Staining:

  • Wash the cells with PBS.

  • Follow the manufacturer's protocol for the TUNEL assay kit. This typically involves an equilibration step followed by incubation with the TdT reaction mixture containing the labeled nucleotides.

  • Incubate for 1 hour at 37°C in a humidified chamber.

• Nuclear Counterstaining: Wash the cells and counterstain with DAPI or Hoechst to visualize all cell nuclei.

• Microscopy: Mount the coverslips and visualize the cells using a fluorescence microscope. TUNEL-positive nuclei will exhibit fluorescence at the appropriate wavelength for the label used.

Experimental Workflow for Distinguishing Apoptosis and Necroptosis

Figure 3: Experimental workflow to differentiate apoptosis and necroptosis.

Off-Target Effects and Considerations

While (R)-Q-VD-OPh is known for its high specificity and low toxicity, it is crucial to consider potential off-target effects.[1] At high concentrations, some studies suggest that caspase inhibitors may have non-specific effects on other proteases.[5] Therefore, it is essential to perform dose-response experiments to determine the optimal concentration that effectively inhibits caspases without causing off-target effects. Additionally, including appropriate controls, such as a vehicle control and, if available, an inactive enantiomer of the inhibitor, is critical for robust experimental design.

Conclusion

(R)-Q-VD-OPh is a superior and indispensable tool for the study of programmed cell death.[2] Its potent and specific inhibition of caspases allows for the clear dissection of apoptotic pathways and their distinction from other forms of regulated cell death.[1] By following the detailed protocols and experimental workflows outlined in this guide, researchers can effectively utilize (R)-Q-VD-OPh to advance our understanding of the complex signaling networks that govern cell fate in both health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of the pan-caspase inhibitor Q-VD-OPh on human neutrophil lifespan and function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Dose-dependent effects of the caspase inhibitor Q-VD-OPh on different apoptosis-related processes - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Optimizing (R)-Q-VD-OPh for In Vitro Caspase Inhibition: A Detailed Guide

(R)-Q-VD-OPh (Quinoline-Valyl-Aspartyl-(2,6-difluorophenoxy)methyl ketone) is a potent, cell-permeable, and irreversible pan-caspase inhibitor widely utilized in in vitro studies to prevent apoptosis.[1][2] Its broad-spectrum activity against caspases, including caspases-1, -3, -7, -8, -9, -10, and -12, coupled with its low cytotoxicity, makes it an invaluable tool for investigating the roles of caspases in various cellular processes.[1][3][4] This document provides detailed application notes and protocols to guide researchers, scientists, and drug development professionals in determining the optimal working concentration of (R)-Q-VD-OPh for their specific in vitro experimental needs.

Key Principles for Determining Optimal Concentration

The optimal working concentration of (R)-Q-VD-OPh is highly dependent on the specific experimental system, including the cell type, the nature and strength of the apoptotic stimulus, and the duration of the experiment. Therefore, it is crucial to empirically determine the most effective concentration for each new model system. Generally, a concentration range of 10 µM to 100 µM is effective for inhibiting apoptosis in most in vitro cell culture applications.

Quantitative Data Summary

The following tables summarize the working concentrations of (R)-Q-VD-OPh used in various published studies, providing a starting point for optimization.

Table 1: Recommended (R)-Q-VD-OPh Working Concentrations in Various Cell Lines

Cell Line	Assay Type	Apoptotic Stimulus	Concentration (µM)	Incubation Time	Outcome
Jurkat (Human T-cell leukemia)	Apoptosis Inhibition (Flow Cytometry)	Camptothecin (B557342) (20 µM)	20	5 hours (pre-incubated for 30 mins)	Reduced apoptosis to control levels.[1]
WEHI 231 (Murine B-cell lymphoma)	Apoptosis Inhibition (DNA Laddering)	Actinomycin D	5 - 100	Not Specified	Potently inhibited DNA laddering with minimal toxicity.[5]
JEG3 (Human choriocarcinoma)	Caspase-8 Cleavage	Not Specified	50	Not Specified	Abrogated cleavage of procaspase-8.[5]
MV4-11 (Human leukemia)	Cell Viability	Not Specified	25	1 hour	Protected cells from caspase-dependent cell death.[5]
SH-SY5Y (Human neuroblastoma)	Cytotoxicity	Cypermethrin	5	48 hours	Sensitized cells to necrosis.[5]
Human Neutrophils	Lifespan Extension	Spontaneous Apoptosis	10	Up to 5 days	Markedly prolonged cell lifespan and maintained function.[6][7]
JURL-MK1 and HL60	Caspase Activity, DNA Fragmentation	Imatinib, SAHA	0.05 - 10	Not Specified	0.05 µM fully inhibited caspase-3/7; 2 µM prevented DNA fragmentation; 10 µM prevented PARP-1 cleavage.[8]

Table 2: Inhibitory Potency (IC₅₀) of (R)-Q-VD-OPh Against Various Caspases

Caspase Target	IC₅₀ Range (nM)
Caspase-1, -3, -8, -9, -10, -12	25 - 400[3]
Caspase-7	48[4]

Experimental Protocols

Protocol 1: General Method for Determining Optimal (R)-Q-VD-OPh Concentration

This protocol outlines a general workflow for titrating (R)-Q-VD-OPh to find the optimal concentration for a specific cell line and apoptotic inducer.

Materials:

• (R)-Q-VD-OPh powder

• High-purity Dimethyl Sulfoxide (DMSO)

• Complete cell culture medium appropriate for your cell line

• Your cell line of interest

• Apoptotic stimulus

• Multi-well plates (e.g., 96-well)

• Assay reagents for measuring apoptosis (e.g., Annexin V/Propidium Iodide, caspase activity assay kit)

• Plate reader or flow cytometer

Procedure:

• Stock Solution Preparation:

  • Reconstitute lyophilized (R)-Q-VD-OPh in high-purity DMSO to create a 10 mM stock solution. For example, dissolve 1 mg of (R)-Q-VD-OPh (MW: 513.49 g/mol ) in 195 µL of DMSO.[1]

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.[1] Reconstituted stock is stable for up to 6 months at -20°C.

• Cell Seeding:

  • Seed your cells in a multi-well plate at a density appropriate for your apoptosis assay.

• Titration of (R)-Q-VD-OPh:

  • Prepare a series of dilutions of the (R)-Q-VD-OPh stock solution in complete cell culture medium to achieve final concentrations ranging from, for example, 1 µM to 100 µM.

  • It is critical to maintain a final DMSO concentration below 0.2% in the culture medium to avoid solvent-induced cytotoxicity.[1] Include a vehicle control (DMSO only) in your experimental setup.

• Inhibitor Pre-incubation:

  • Add the diluted (R)-Q-VD-OPh or vehicle control to the appropriate wells.

  • Pre-incubate the cells with the inhibitor for 30 minutes to 1 hour at 37°C in a CO₂ incubator to allow for cell permeability and target engagement.[1][5]

• Induction of Apoptosis:

  • Add the apoptotic stimulus to the wells (except for the negative control wells).

• Incubation:

  • Incubate the plate for a duration appropriate for the apoptotic stimulus to induce a measurable effect.

• Apoptosis Assay:

  • Perform your chosen apoptosis assay (e.g., Annexin V/PI staining followed by flow cytometry, caspase-3/7 activity assay, or analysis of PARP cleavage by Western blot).

• Data Analysis:

  • Determine the lowest concentration of (R)-Q-VD-OPh that provides the maximum inhibition of apoptosis with minimal off-target effects.

Protocol 2: Example Protocol - Inhibition of Camptothecin-Induced Apoptosis in Jurkat Cells

This protocol is based on a study using Jurkat cells and camptothecin to induce apoptosis.[1]

Materials:

• Jurkat cells

• RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• (R)-Q-VD-OPh (10 mM stock in DMSO)

• Camptothecin (stock solution in DMSO)

• 6-well plates

• Annexin V-PE and 7-AAD staining kit

• Flow cytometer

Procedure:

• Cell Culture: Culture Jurkat cells in suspension in complete RPMI-1640 medium.

• Experimental Setup:

  • Control: Untreated cells.

  • Apoptosis Induction: Cells treated with 20 µM camptothecin.

  • Inhibition: Cells pre-treated with 20 µM (R)-Q-VD-OPh followed by 20 µM camptothecin.

  • Inhibitor Control: Cells treated with 20 µM (R)-Q-VD-OPh only.

• Inhibitor Treatment:

  • To the "Inhibition" and "Inhibitor Control" wells, add (R)-Q-VD-OPh to a final concentration of 20 µM.

  • Pre-incubate for 30 minutes at 37°C.

• Apoptosis Induction:

  • To the "Apoptosis Induction" and "Inhibition" wells, add camptothecin to a final concentration of 20 µM.

• Incubation: Incubate all plates for 5 hours at 37°C.

• Staining:

  • Harvest the cells by centrifugation.

  • Wash the cells with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add Annexin V-PE and 7-AAD according to the manufacturer's protocol.

  • Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the cells on a flow cytometer to quantify the percentage of apoptotic cells (Annexin V positive).

Visualizations

Signaling Pathway of (R)-Q-VD-OPh Action

Caption: Mechanism of action of (R)-Q-VD-OPh in inhibiting apoptosis.

Experimental Workflow for Optimal Concentration Determination

Caption: Workflow for determining the optimal (R)-Q-VD-OPh concentration.

Conclusion

(R)-Q-VD-OPh is a superior pan-caspase inhibitor for in vitro studies due to its high potency and low toxicity.[2][9] While a general working range of 10-100 µM is a good starting point, empirical determination of the optimal concentration for each specific experimental context is paramount for achieving reliable and reproducible results. The protocols and data presented here provide a comprehensive framework for researchers to effectively utilize (R)-Q-VD-OPh in their investigations of apoptosis and other caspase-mediated processes.

References

• 1. bdbiosciences.com [bdbiosciences.com]
• 2. Q-VD-OPh, a broad spectrum caspase inhibitor with potent antiapoptotic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. apexbt.com [apexbt.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Effects of the pan-caspase inhibitor Q-VD-OPh on human neutrophil lifespan and function | PLOS One [journals.plos.org]
• 7. Effects of the pan-caspase inhibitor Q-VD-OPh on human neutrophil lifespan and function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dose-dependent effects of the caspase inhibitor Q-VD-OPh on different apoptosis-related processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for (R)-Q-VD-OPh in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of (R)-Q-VD-OPh, a potent and irreversible pan-caspase inhibitor, in various animal models of disease. This document outlines its mechanism of action, summarizes key quantitative data from in vivo studies, and offers detailed experimental protocols for its application in models of spinal cord injury, stroke, and neurodegenerative disease.

Introduction to (R)-Q-VD-OPh

(R)-Q-VD-OPh (Quinolyl-valyl-O-methylaspartyl-[-2,6-difluorophenoxy]-methyl ketone) is a third-generation pan-caspase inhibitor with superior potency, cell permeability, and in vivo stability compared to earlier generation inhibitors like Z-VAD-FMK.[1] Its broad-spectrum activity allows for the inhibition of both initiator caspases (e.g., caspase-8, -9) and executioner caspases (e.g., caspase-3, -7), making it an invaluable tool for studying the role of apoptosis in a wide range of pathological conditions. A significant advantage of (R)-Q-VD-OPh is its ability to cross the blood-brain barrier, enabling its use in neurological disease models.[1][2][3] Furthermore, it has been shown to be non-toxic in vivo, even at high concentrations and with long-term administration.[1][4][5]

Mechanism of Action: Caspase Inhibition

Apoptosis, or programmed cell death, is a critical process in development and tissue homeostasis. Its dysregulation is implicated in numerous diseases. The caspase family of cysteine proteases plays a central role in executing the apoptotic program. (R)-Q-VD-OPh functions by irreversibly binding to the catalytic site of caspases, thereby blocking their proteolytic activity and inhibiting the downstream events of the apoptotic cascade.

Figure 1: Simplified signaling pathway of apoptosis and the inhibitory action of (R)-Q-VD-OPh on key caspases.

Data Presentation: In Vivo Applications of (R)-Q-VD-OPh

The following table summarizes the quantitative data from various studies utilizing (R)-Q-VD-OPh in different animal models.

Animal Model	Species	(R)-Q-VD-OPh Dosage	Administration Route	Vehicle	Key Findings
Spinal Cord Injury	Rat (Wistar)	0.4 mg/kg	Intraperitoneal (IP)	DMSO	Reduced tissue alteration and improved functional recovery.[6]
Neonatal Stroke	Rat (Sprague-Dawley)	1 mg/kg	Intraperitoneal (IP)	Not Specified	Neuroprotective, especially in females, reducing cell death and improving survival.[7]
Neonatal Hypoxia-Ischemia	Mouse (C57Bl/6)	10 mg/kg	Intraperitoneal (IP)	Not Specified	Reduced brain tissue loss and ameliorated sensorimotor function deficits.
Alzheimer's Disease	Mouse (TgCRND8)	10 mg/kg (3x/week for 3 months)	Intraperitoneal (IP)	Vehicle	Prevented caspase-7 activation and limited tau pathology.[3]
SIV Infection	Rhesus Macaque	20 mg/kg and 40 mg/kg	Intravenous (IV)	Water/DMSO	Reduced T-cell apoptosis, preserved CD4+/CD8+ ratio, and delayed AIDS progression.[2]

Experimental Protocols

Protocol 1: General Preparation and Administration of (R)-Q-VD-OPh for Intraperitoneal Injection

This protocol provides a general guideline for the preparation and intraperitoneal administration of (R)-Q-VD-OPh in rodents.

Materials:

• (R)-Q-VD-OPh powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile, cell culture grade

• Sterile phosphate-buffered saline (PBS) or 0.9% saline

• Sterile microcentrifuge tubes

• Sterile syringes and needles (e.g., 25-27 gauge for mice, 23-25 gauge for rats)

Procedure:

• Stock Solution Preparation:

  • Prepare a high-concentration stock solution of (R)-Q-VD-OPh in 100% DMSO. For example, to make a 10 mM stock, dissolve 5.14 mg of (R)-Q-VD-OPh (MW: 513.77 g/mol ) in 1 mL of DMSO.

  • Vortex thoroughly to ensure complete dissolution. Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

• Working Solution Preparation:

  • On the day of injection, thaw an aliquot of the stock solution.

  • Dilute the stock solution with sterile PBS or saline to the final desired concentration. Crucially, the final concentration of DMSO in the injected solution should be kept to a minimum, ideally below 10%, to avoid solvent toxicity. For example, to prepare a 1 mg/mL working solution for a 10 mg/kg dose in a 25g mouse (requiring 0.25 mg in a typical injection volume of 250 µL), you would dilute the stock solution accordingly, ensuring the final DMSO percentage is low.

  • Gently mix the working solution.

• Intraperitoneal Injection:

  • Properly restrain the animal. For mice, this can be achieved by scruffing the neck and securing the tail.

  • Locate the injection site in the lower right or left abdominal quadrant, avoiding the midline to prevent damage to the bladder and cecum.

  • Insert the needle at a 15-20 degree angle.

  • Aspirate briefly to ensure the needle has not entered a blood vessel or organ.

  • Inject the solution slowly and smoothly.

  • Withdraw the needle and return the animal to its cage.

  • Monitor the animal for any adverse reactions.

Figure 2: Experimental workflow for the preparation and intraperitoneal administration of (R)-Q-VD-OPh.

Protocol 2: Application of (R)-Q-VD-OPh in a Rat Model of Spinal Cord Injury (Weight-Drop Method)

This protocol describes the induction of a contusive spinal cord injury (SCI) in rats and subsequent treatment with (R)-Q-VD-OPh.

Materials:

• Adult female Wistar or Sprague-Dawley rats (250-300g)

• Anesthesia (e.g., isoflurane, ketamine/xylazine)

• Surgical instruments for laminectomy

• Weight-drop device (e.g., NYU impactor) with a 10g rod

• (R)-Q-VD-OPh working solution (prepared as in Protocol 1)

• Suturing materials

• Post-operative care supplies (e.g., heating pad, antibiotics, bladder expression)

Procedure:

• Animal Preparation and Anesthesia:

  • Anesthetize the rat using an approved protocol.

  • Shave and sterilize the surgical area over the thoracic spine.

• Surgical Procedure (Laminectomy):

  • Make a midline incision over the thoracic vertebrae (T8-T10).

  • Carefully dissect the paraspinal muscles to expose the vertebral column.

  • Perform a laminectomy at the T9 level to expose the dura mater without damaging the spinal cord.

• Spinal Cord Injury Induction:

  • Position the rat securely in the weight-drop apparatus.

  • Position the impactor tip over the exposed spinal cord.

  • Release a 10g rod from a height of 12.5 mm or 25 mm onto the spinal cord to induce a moderate or severe contusion, respectively.[8]

• (R)-Q-VD-OPh Administration:

  • Administer the prepared (R)-Q-VD-OPh solution intraperitoneally at the desired dose (e.g., 0.4 mg/kg) immediately following the injury.[6]

  • Subsequent doses can be administered at specified time points (e.g., daily for a set number of days).

• Post-operative Care:

  • Suture the muscle layers and skin.

  • Provide post-operative analgesia as per institutional guidelines.

  • Place the animal on a heating pad to maintain body temperature during recovery from anesthesia.

  • Manually express the bladder twice daily until bladder function returns.

  • Monitor for signs of infection and distress.

• Outcome Assessment:

  • Functional Recovery: Assess locomotor function using a standardized scale such as the Basso, Beattie, Bresnahan (BBB) locomotor rating scale at regular intervals post-injury.

  • Histological Analysis: At the study endpoint, perfuse the animals and collect the spinal cord tissue. Process the tissue for histological staining (e.g., H&E for tissue damage) and immunohistochemistry for markers of apoptosis (e.g., TUNEL assay, cleaved caspase-3).

Protocol 3: Application of (R)-Q-VD-OPh in a Mouse Model of Ischemic Stroke (Intraluminal Filament Model)

This protocol outlines the induction of focal cerebral ischemia via middle cerebral artery occlusion (MCAo) and treatment with (R)-Q-VD-OPh.

Materials:

• Adult male C57Bl/6 mice (20-25g)

• Anesthesia (e.g., isoflurane)

• Surgical microscope

• Micro-surgical instruments

• Coated filament (e.g., 6-0 nylon suture with a silicone-coated tip)

• (R)-Q-VD-OPh working solution (prepared as in Protocol 1)

• Suturing materials

• Post-operative care supplies

Procedure:

• Animal Preparation and Anesthesia:

  • Anesthetize the mouse and maintain anesthesia throughout the surgery.

  • Monitor and maintain body temperature at 37°C.

• Surgical Procedure (MCAo):

  • Make a midline neck incision to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

  • Carefully dissect and isolate the arteries.

  • Ligate the distal ECA.

  • Temporarily clamp the CCA and ICA.

• Make a small incision in the ECA stump.

  • Introduce the coated filament through the ECA and advance it into the ICA until it occludes the origin of the middle cerebral artery (MCA). A drop in cerebral blood flow can be confirmed with laser Doppler flowmetry.

  • The duration of occlusion can be varied (e.g., 60 minutes for transient ischemia). For reperfusion, withdraw the filament.

• (R)-Q-VD-OPh Administration:

  • Administer the prepared (R)-Q-VD-OPh solution intraperitoneally at the desired dose (e.g., 10 mg/kg) at the time of reperfusion or at specified pre- or post-ischemic time points.

• Post-operative Care:

  • Remove the clamps and suture the neck incision.

  • Allow the animal to recover from anesthesia on a heating pad.

  • Provide soft food and easy access to water.

  • Monitor for neurological deficits and overall health.

• Outcome Assessment:

  • Neurological Deficit Scoring: Evaluate neurological function using a standardized scoring system (e.g., Bederson's scale) at various time points after stroke.

  • Infarct Volume Measurement: At the study endpoint, euthanize the mice, and remove the brains. Stain brain slices with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area (pale tissue) and quantify the infarct volume.

  • Apoptosis Assessment: Process brain tissue for TUNEL staining or immunohistochemistry for cleaved caspases in the peri-infarct region.

Mandatory Visualization: Logical Relationships and Workflows

Figure 3: Logical workflow for in vivo studies using (R)-Q-VD-OPh in various disease models.

References

• 1. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. brieflands.com [brieflands.com]
• 3. researchgate.net [researchgate.net]
• 4. Video: The TUNEL Assay [jove.com]
• 5. Modeling Transient Focal Ischemic Stroke in Rodents by Intraluminal Filament Method of Middle Cerebral Artery Occlusion | Springer Nature Experiments [experiments.springernature.com]
• 6. clyte.tech [clyte.tech]
• 7. TUNEL apoptotic cell detection in tissue sections: critical evaluation and improvement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Consistent, Quantifiable, and Graded Rat Lumbosacral Spinal Cord Injury Model - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (R)-Q-VD-OPh Administration in In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Q-VD-OPh, or Quinoline-Valyl-Aspartyl-(2,6-difluorophenoxy)methyl ketone, is a potent, irreversible, and cell-permeable pan-caspase inhibitor widely utilized in apoptosis research.[1][2] Its ability to broadly inhibit caspase activity makes it a valuable tool for studying the roles of apoptosis in various physiological and pathological processes in vivo.[3] Notably, it has been reported to be non-toxic even at high concentrations and is capable of crossing the blood-brain barrier, expanding its utility to neurological studies.[3] These application notes provide a comprehensive overview of the administration routes for (R)-Q-VD-OPh in animal models, complete with detailed protocols and supporting data.

Mechanism of Action

(R)-Q-VD-OPh functions by irreversibly binding to the catalytic site of a wide range of caspases, the key effector enzymes in the apoptotic cascade.[1] This inhibition blocks the downstream events of apoptosis, including the cleavage of cellular substrates and the morphological changes associated with programmed cell death. The inhibitor is effective against both initiator caspases (e.g., caspase-8 and -9) and executioner caspases (e.g., caspase-3 and -7), thus blocking both the extrinsic (death receptor-mediated) and intrinsic (mitochondria-mediated) apoptosis pathways.[2]

The IC50 values for (R)-Q-VD-OPh highlight its broad-spectrum activity:

Caspase	IC50 (nM)
Caspase-1	25 - 400
Caspase-3	25 - 400
Caspase-8	25 - 400
Caspase-9	25 - 400
[2][3][4]

Signaling Pathway Inhibition

(R)-Q-VD-OPh effectively blocks the progression of apoptosis by inhibiting key caspases in both the intrinsic and extrinsic pathways.

Caption: Inhibition of Apoptotic Pathways by (R)-Q-VD-OPh.

Data Presentation: In Vivo Administration of (R)-Q-VD-OPh

The following tables summarize the available quantitative data for the in vivo administration of (R)-Q-VD-OPh.

Table 1: Intraperitoneal (IP) Administration

Animal Model	Dosage	Vehicle	Frequency	Key Findings	Reference
Mice	20 mg/kg	80-100% DMSO	Varies with study	General recommended dose for efficacy.	[1]
Mice	Up to 120 mg/kg	80-100% DMSO	Not specified	No toxic effects observed.	[1]
Rhesus Macaques	20 mg/kg and 40 mg/kg	Sterile water/DMSO	5 injections over 9 days	Reduced T-cell death in SIV infection.	[5]

Experimental Protocols

Preparation of (R)-Q-VD-OPh Stock Solution

A common stock solution concentration for in vivo use is 10 mM.

Materials:

• (R)-Q-VD-OPh powder

• High-purity Dimethyl Sulfoxide (DMSO)

• Sterile, pyrogen-free microcentrifuge tubes

Procedure:

• Allow the (R)-Q-VD-OPh powder to equilibrate to room temperature before opening the vial.

• To prepare a 10 mM stock solution, dissolve 1 mg of (R)-Q-VD-OPh (MW: ~513.5 g/mol ) in approximately 195 µL of DMSO.[6]

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes for single use to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C. It is generally stable for several months under these conditions.[4]

Intraperitoneal (IP) Injection Protocol

This is the most widely documented and recommended route for in vivo studies with (R)-Q-VD-OPh.

Caption: Intraperitoneal Administration Workflow.

Materials:

• (R)-Q-VD-OPh stock solution (10 mM in DMSO)

• Sterile saline (0.9% NaCl)

• Sterile syringes and needles (e.g., 25-27 gauge)

• Appropriate animal restraint device

Procedure:

• Dosage Calculation: Calculate the required volume of the 10 mM stock solution based on the animal's body weight and the desired dosage (e.g., 20 mg/kg).

• Preparation of Injection Solution:

  • For a 20 mg/kg dose in a 25 g mouse, the total dose is 0.5 mg.

  • The volume of a 10 mM stock solution (5.135 mg/mL) needed is approximately 97.4 µL.

  • Caution: The high concentration of DMSO can cause irritation. While some studies use 80-100% DMSO, it is advisable to dilute the stock solution with sterile saline to a final DMSO concentration of <10% if possible, while maintaining a reasonable injection volume (typically 100-200 µL for a mouse).[1] The final formulation should be empirically determined for tolerability in the specific animal model.

• Administration:

  • Properly restrain the animal.

  • Lift the animal's hindquarters to allow the abdominal organs to move away from the injection site.

  • Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder and other organs.

  • Aspirate to ensure the needle has not entered a blood vessel or organ.

  • Inject the solution slowly.

• Post-injection Monitoring: Monitor the animal for any signs of distress, irritation at the injection site, and for the expected therapeutic outcomes of the study.

Intravenous (IV) Injection Protocol (Hypothetical)

Disclaimer: There is limited specific information on the intravenous administration of (R)-Q-VD-OPh. This protocol is based on general guidelines for IV injections in rodents and requires significant optimization and validation. The high DMSO concentration of the stock solution is a major concern for IV administration and must be addressed.

Key Considerations:

• Solubility and Vehicle: (R)-Q-VD-OPh is poorly soluble in aqueous solutions. The DMSO concentration must be significantly lowered for IV administration to avoid vascular irritation and hemolysis. The use of a co-solvent system or a specialized formulation (e.g., liposomes, nanoparticles) may be necessary.

• Dose Adjustment: The bioavailability of an IV-administered drug is 100%. Therefore, the effective dose may be lower than that used for IP injections. Dose-response studies are essential.

Proposed Protocol (for optimization):

• Formulation Development:

  • Attempt to dilute the 10 mM DMSO stock solution with a pharmaceutically acceptable vehicle (e.g., sterile saline, PBS, or a solution containing a solubilizing agent like cyclodextrin) to achieve a final DMSO concentration of <5%.

  • The final solution must be sterile and free of precipitates. Filtration through a 0.22 µm filter is recommended.

• Administration (Tail Vein Injection in Mice):

  • Warm the mouse under a heat lamp to dilate the tail veins.

  • Place the mouse in a restraint device.

  • Swab the tail with 70% ethanol.

  • Using a small gauge needle (e.g., 27-30 gauge), insert the needle into one of the lateral tail veins.

  • Inject the solution slowly (e.g., over 1-2 minutes).

  • Withdraw the needle and apply gentle pressure to the injection site.

• Monitoring: Closely monitor the animal for any signs of acute toxicity, respiratory distress, or irritation.

Oral Gavage (PO) Protocol (Hypothetical)

Disclaimer: The oral bioavailability of (R)-Q-VD-OPh is unknown and likely to be low due to its peptide-like structure and potential for degradation in the gastrointestinal tract and first-pass metabolism. This protocol is for exploratory studies and requires substantial validation.

Key Considerations:

• Bioavailability: Peptide-based drugs are often poorly absorbed orally.[7] Formulation strategies to enhance absorption, such as the use of permeation enhancers or encapsulation in protective carriers, may be necessary.[8]

• Dose: The oral dose required to achieve a therapeutic effect is expected to be significantly higher than the IP dose.

Proposed Protocol (for optimization):

• Formulation:

  • Prepare a suspension or solution of (R)-Q-VD-OPh in a suitable vehicle for oral gavage (e.g., corn oil, 0.5% carboxymethylcellulose).

  • The DMSO stock can be used, but it should be diluted to minimize irritation to the gastric mucosa.

• Administration:

  • Use a proper-sized oral gavage needle for the animal model.

  • Gently insert the gavage needle into the esophagus and deliver the formulation directly into the stomach.

  • The volume should be appropriate for the size of the animal (e.g., 5-10 mL/kg for mice).

• Pharmacokinetic Studies: It is crucial to conduct pharmacokinetic studies to determine the extent of oral absorption and the plasma concentration profile of (R)-Q-VD-OPh when administered by this route.

Subcutaneous (SC) Injection Protocol (Hypothetical)

Disclaimer: There is no specific literature on the subcutaneous administration of (R)-Q-VD-OPh. This protocol is based on general principles and requires optimization.

Key Considerations:

• Local Tolerance: The formulation, especially the concentration of DMSO, must be optimized to prevent skin irritation and necrosis at the injection site.

• Absorption: Subcutaneous absorption may be slower and more sustained compared to IP or IV routes.

Proposed Protocol (for optimization):

• Formulation:

  • Prepare a sterile formulation with a low concentration of DMSO (<10%) in an isotonic vehicle.

  • The pH of the formulation should be close to physiological pH.

• Administration:

  • Pinch a fold of skin on the back of the animal, away from the head.

  • Insert the needle into the "tent" of skin.

  • Aspirate to ensure the needle is not in a blood vessel.

  • Inject the solution.

• Monitoring: Observe the injection site for any signs of redness, swelling, or necrosis.

Conclusion

The intraperitoneal route is the most well-established and reliable method for the in vivo administration of (R)-Q-VD-OPh. For researchers wishing to explore other routes of administration, such as intravenous, oral, or subcutaneous, significant formulation development and pharmacokinetic studies will be necessary to ensure efficacy and safety. The protocols provided for these alternative routes should be considered as starting points for optimization. Careful consideration of the vehicle, dose, and potential for local and systemic toxicity is paramount for the successful and ethical use of (R)-Q-VD-OPh in in vivo research.

References

• 1. resources.novusbio.com [resources.novusbio.com]
• 2. apexbt.com [apexbt.com]
• 3. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. The anti-caspase inhibitor Q-VD-OPH prevents AIDS disease progression in SIV-infected rhesus macaques - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bdbiosciences.com [bdbiosciences.com]
• 7. mdpi.com [mdpi.com]
• 8. pharmaexcipients.com [pharmaexcipients.com]

Preparing (R)-Q-VD-OPh Stock Solution in DMSO: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Q-VD-OPh is a potent, cell-permeable, and irreversible pan-caspase inhibitor widely utilized in apoptosis research to prevent caspase-mediated cell death.[1][2][3] Its broad-spectrum activity makes it a valuable tool for studying the roles of caspases in various cellular processes and for developing therapeutics targeting apoptosis.[3][4] This document provides detailed application notes and protocols for the preparation of (R)-Q-VD-OPh stock solutions in Dimethyl Sulfoxide (DMSO), ensuring optimal performance and reproducibility in experimental settings.

Introduction to (R)-Q-VD-OPh

(R)-Q-VD-OPh, also known as Quinoline-Val-Asp(non-omethylated)-OPh, is a third-generation caspase inhibitor designed for both in vitro and in vivo applications.[1] It exhibits superior potency, cell permeability, and lower toxicity compared to earlier generations of caspase inhibitors like Z-VAD-FMK.[1][3][4] (R)-Q-VD-OPh irreversibly binds to the catalytic site of a broad range of caspases, including caspases-1, -3, -7, -8, -9, -10, and -12, thereby inhibiting the apoptotic cascade.[2][3][5] Its ability to cross the blood-brain barrier further expands its utility in neurological research.[2][6]

Quantitative Data Summary

The following table summarizes the key quantitative data for (R)-Q-VD-OPh.

Property	Value	References
Molecular Weight	513.49 g/mol	[2][5][6][7]
Appearance	Off-white solid
Solubility in DMSO	≥ 25.67 mg/mL; up to 125 mg/mL with sonication	[5][7][8]
Recommended Stock Solution Concentration	10 mM - 20 mM in high-purity DMSO	[9]
Typical In Vitro Working Concentration	10 - 100 µM	[1][9]
Typical In Vivo Dose	10 - 20 mg/kg	[1][6]
IC₅₀ Range for various caspases	25 - 400 nM	[2][5][7]
Storage of Lyophilized Powder	-20°C for up to 3 years	[6]
Storage of Stock Solution in DMSO	-20°C for up to 6 months; avoid repeated freeze-thaw cycles	[6][9]

Experimental Protocols

Materials

• (R)-Q-VD-OPh powder

• High-purity, anhydrous Dimethyl Sulfoxide (DMSO; >99.9%)

• Sterile microcentrifuge tubes

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Optional: Sonicator

Protocol for Preparing a 10 mM (R)-Q-VD-OPh Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a commonly used concentration for laboratory applications.

1. Pre-Preparation:

• Allow the vial of (R)-Q-VD-OPh powder to equilibrate to room temperature before opening to prevent condensation of moisture.
• Ensure that the DMSO used is of high purity and anhydrous, as moisture can affect the solubility and stability of the compound.[7]

2. Calculation:

• The molecular weight of (R)-Q-VD-OPh is approximately 513.5 g/mol .
• To prepare a 10 mM solution, you will need 5.135 mg of (R)-Q-VD-OPh per 1 mL of DMSO.
• For a 1 mg vial, the required volume of DMSO can be calculated as follows:
• Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)
• Volume (µL) = (0.001 g / 513.5 g/mol ) / 0.010 mol/L * 1,000,000 µL/L ≈ 195 µL
• Therefore, to make a 10 mM stock solution from 1 mg of powder, add 195 µL of DMSO.[3][9]

3. Reconstitution:

• Carefully add the calculated volume of high-purity DMSO to the vial containing the (R)-Q-VD-OPh powder.
• Vortex the vial thoroughly for 1-2 minutes to ensure the powder is completely dissolved. A clear solution should be obtained.
• If dissolution is difficult, gentle warming or brief sonication can be applied.[8]

4. Aliquoting and Storage:

• To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.[3][9]
• Store the aliquots at -20°C. The stock solution is stable for up to 6 months when stored properly.[6][9]

5. Preparation of Working Solutions:

• For cell culture experiments, the final concentration of DMSO should be kept low (typically below 0.5%) to avoid solvent-induced toxicity.
• To prepare a working solution, dilute the 10 mM stock solution directly into the culture medium to the desired final concentration (e.g., 10-100 µM).

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the mechanism of action of (R)-Q-VD-OPh and the experimental workflow for preparing the stock solution.

Caption: Mechanism of (R)-Q-VD-OPh in Apoptosis Inhibition.

Caption: Workflow for Preparing (R)-Q-VD-OPh Stock Solution.

References

• 1. resources.novusbio.com [resources.novusbio.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. bdbiosciences.com [bdbiosciences.com]
• 4. caymanchem.com [caymanchem.com]
• 5. apexbt.com [apexbt.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. resources.rndsystems.com [resources.rndsystems.com]

(R)-Q-VD-OPh: Application Notes and Protocols for Neuroscience Research

For Researchers, Scientists, and Drug Development Professionals

Introduction and Application Notes

(R)-Q-VD-OPh (quinolyl-valyl-O-methylaspartyl-[-2,6-difluorophenoxy]-methyl ketone) is a potent, cell-permeable, and irreversible pan-caspase inhibitor.[1][2][3] Its ability to cross the blood-brain barrier and its low in vivo toxicity make it an invaluable tool in neuroscience research for investigating apoptosis-mediated neuronal death and exploring potential therapeutic strategies for a range of neurological disorders.[4][5]

The primary mechanism of action of Q-VD-OPh involves irreversibly binding to the catalytic cysteine residue in the active site of caspases, a family of proteases central to the execution of apoptotic cell death.[2][6] By inhibiting a broad spectrum of caspases, including initiator caspases (e.g., caspase-8, caspase-9) and executioner caspases (e.g., caspase-3, caspase-7), Q-VD-OPh effectively blocks the apoptotic signaling cascade.[3][7][8] It is significantly more effective at preventing apoptosis than older generations of caspase inhibitors like Z-VAD-fmk and is non-toxic even at high concentrations.[3][9]

Key Applications in Neuroscience:

• Neuroprotection in Ischemic Stroke and Hypoxia-Ischemia: Q-VD-OPh has demonstrated significant neuroprotective effects in animal models of ischemic stroke and neonatal hypoxia-ischemia (HI).[4][10] Administration of Q-VD-OPh has been shown to reduce infarct volume, decrease caspase-3 activity, and improve functional outcomes.[10][11] Delayed and long-term administration has also been shown to reduce total brain tissue loss.[11][12]

• Traumatic Brain and Spinal Cord Injury: The anti-apoptotic properties of Q-VD-OPh make it a promising agent for mitigating secondary injury cascades following trauma. In models of spinal cord injury (SCI), Q-VD-OPh treatment has been shown to reduce the number of apoptotic cells and improve the recovery of motor function.[13][14][15]

• Neurodegenerative Diseases: Caspase activation is implicated in the pathology of neurodegenerative diseases like Alzheimer's disease (AD). Studies in transgenic mouse models of AD have shown that chronic treatment with Q-VD-OPh can prevent the activation of caspase-7 and limit pathological changes associated with the tau protein.[16]

• Neuroinflammation: Beyond its direct role in apoptosis, Q-VD-OPh has been shown to attenuate neuroinflammation. In models of sarin-induced neurotoxicity, Q-VD-OPh treatment reduced the levels of pro-inflammatory cytokines and chemokines in brain regions like the amygdala and hippocampus.[17][18] This is likely due to the inhibition of caspases involved in the inflammasome pathway, such as caspase-1.[18]

Data Presentation

Table 1: In Vitro Applications and Effective Concentrations of Q-VD-OPh

Cell Type	Apoptosis Inducer	Q-VD-OPh Concentration	Observed Effects	Reference
JURL-MK1, HL60 Cells	Imatinib, SAHA	0.05 µM	Full inhibition of caspase-3 and -7 activity.	[8]
JURL-MK1, HL60 Cells	Imatinib, SAHA	2 µM	Prevention of DNA fragmentation.	[8]
JURL-MK1 Cells	Imatinib	10 µM	Full prevention of PARP-1 cleavage and inhibition of drug-induced loss of cellular adhesivity.	[8]
Human Neutrophils	Spontaneous Apoptosis	10 µM	Prevention of apoptosis for at least 5 days, maintenance of cell function (phagocytosis, chemotaxis).	[1][19]
Jurkat T-Cells	Camptothecin	20 µM	Reduction of apoptosis to levels of untreated controls.	[20]
Primary Neurons	Various (e.g., Staurosporine)	10-40 µM	General range for effective caspase inhibition in apoptosis assays.	[7]

Table 2: In Vivo Neuroprotective and Anti-inflammatory Effects of Q-VD-OPh

Animal Model	Disease/Injury Model	Dosage & Route	Key Findings	Reference
P7 Rats	Neonatal Stroke (Ischemia)	1 mg/kg, i.p.	Reduced infarct volume by ~48%; particularly effective in females. Inhibited caspase-1 and -3 cleavage.	[10]
P9 Mice	Neonatal Hypoxia-Ischemia	10 mg/kg, i.p.	Long-term administration reduced total brain tissue loss by 31.3%. Decreased caspase-3 activity by 23%. Reduced proinflammatory chemokines CCL2 and CCL3.	[11][12]
Adult Rats	Spinal Cord Injury (Weight-drop)	Not specified	Significantly reduced the number of TUNEL-positive (apoptotic) cells. Improved neurological function scores.	[14][15]
Adult Mice (C57BL/6)	Sarin Exposure	20 mg/kg, i.p.	Attenuated the increase in multiple pro-inflammatory cytokines and chemokines in the amygdala and hippocampus. Reduced TUNEL staining at 2 days post-exposure.	[17][18]
TgCRND8 Mice	Alzheimer's Disease Model	10 mg/kg, i.p. (3x/week for 3 months)	Prevented caspase-7 activation and limited caspase-cleavage of tau protein. No effect on extracellular Aβ deposition.	[16]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Q-VD-OPh mechanism of action in apoptotic signaling pathways.

Caption: Experimental workflow for in vitro neuroprotection studies.

Caption: Experimental workflow for in vivo neuroscience research.

Experimental Protocols

Protocol 1: Preparation of Q-VD-OPh Stock and Working Solutions

• Reconstitution of Lyophilized Powder: Q-VD-OPh is typically supplied as a lyophilized solid. To prepare a stock solution, reconstitute the powder in sterile, high-purity Dimethyl Sulfoxide (DMSO).[20] For example, to make a 10 mM stock solution, dissolve 1.0 mg of Q-VD-OPh (MW: ~513 g/mol ) in 195 µL of DMSO.[20]

• Storage: Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles.[7][20] Store the aliquots at -20°C. The solid powder should also be stored at -20°C.[7]

• Preparation of Working Solution: Immediately before use, thaw an aliquot of the stock solution. Dilute it to the desired final concentration in the appropriate cell culture medium or vehicle for in vivo administration.

  • Note: The final concentration of DMSO in cell culture assays should not exceed 0.2%, as higher concentrations can be toxic to cells and may mask the effects of the inhibitor.[20]

Protocol 2: In Vitro Neuroprotection Assay using Primary Neuronal Cultures

This protocol provides a general framework. Specific cell densities, concentrations, and incubation times should be optimized for your specific neuronal type and apoptosis inducer.

• Cell Plating:

  • Coat cell culture plates (e.g., 96-well or 24-well) with an appropriate substrate like Poly-D-Lysine (PDL) followed by Laminin to promote neuronal adhesion and health.[21]

  • Dissociate and plate primary neurons (e.g., hippocampal or cortical neurons from E18 rat embryos) at a suitable density (e.g., 50,000 to 100,000 cells/cm²).[21][22]

  • Culture the neurons in a suitable medium (e.g., Neurobasal medium supplemented with B-27 and GlutaMAX) for several days (e.g., 5-7 days) to allow for maturation and process extension.[21]

• Treatment:

  • Prepare working solutions of Q-VD-OPh and your chosen apoptosis inducer (e.g., staurosporine, glutamate, or amyloid-beta oligomers) in pre-warmed culture medium.

  • Remove a portion of the old medium from the wells.

  • Add the medium containing Q-VD-OPh to the appropriate wells for a pre-incubation period of 30-60 minutes. A typical final concentration range is 10-40 µM.[7]

  • Add the apoptosis-inducing agent to the wells (except for the negative control wells).

  • Incubate the plates for a predetermined time (e.g., 12-24 hours) at 37°C in a 5% CO₂ incubator.

• Assessment of Neuroprotection:

  • Cell Viability Assays: Quantify neuronal survival using assays such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or by measuring lactate (B86563) dehydrogenase (LDH) release into the culture medium.

  • Apoptosis Assays:

    • TUNEL Staining: Fix the cells and perform Terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) staining to visualize DNA fragmentation, a hallmark of apoptosis.[14][17]

    • Immunofluorescence: Stain for markers of apoptosis (e.g., cleaved caspase-3) and neuronal identity (e.g., NeuN or MAP2). Counterstain with a nuclear dye like DAPI to assess nuclear morphology (condensation, fragmentation).

Protocol 3: Western Blot Analysis of Caspase-3 Cleavage

• Cell Lysis:

  • Following the treatment period from Protocol 2, wash the cells once with ice-cold Phosphate-Buffered Saline (PBS).

  • Lyse the cells directly in the well by adding ice-cold RIPA buffer (Radioimmunoprecipitation assay buffer) supplemented with a protease and phosphatase inhibitor cocktail.

  • Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes.

  • Centrifuge the lysate at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (protein extract) to a new tube.

• Protein Quantification:

  • Determine the protein concentration of each sample using a standard protein assay (e.g., BCA or Bradford assay).

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein (e.g., 20-30 µg) from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for cleaved caspase-3 overnight at 4°C. Also, probe for a loading control (e.g., β-actin or GAPDH).

  • Wash the membrane with TBST and then incubate with an appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • A reduction in the cleaved caspase-3 band in the Q-VD-OPh-treated samples compared to the apoptosis-induced samples indicates effective inhibition.[10]

Protocol 4: In Vivo Administration in a Mouse Model of Neonatal Hypoxia-Ischemia (HI)

This protocol is adapted from studies demonstrating the neuroprotective effects of Q-VD-OPh in neonatal brain injury.[11][12] All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

• Induction of Hypoxia-Ischemia (HI):

  • Use postnatal day 9 (P9) C57BL/6 mice.

  • Anesthetize the pups (e.g., with isoflurane).

  • Make a small incision in the neck and permanently ligate the left common carotid artery.

  • Allow the pups to recover for 1-2 hours with their dam.

  • Place the pups in a hypoxic chamber (e.g., 10% O₂) for a defined period (e.g., 50 minutes) at a controlled temperature (e.g., 36°C).

• Q-VD-OPh Administration:

  • Prepare a solution of Q-VD-OPh in a suitable vehicle (e.g., DMSO diluted in saline). The final DMSO concentration should be minimized.

  • For a delayed treatment paradigm, administer Q-VD-OPh (e.g., 10 mg/kg) via intraperitoneal (i.p.) injection at 12 and 36 hours after the HI insult.[4][11]

  • For a long-term treatment study, continue injections at 24-hour intervals for a specified duration (e.g., two weeks).[11][12]

  • The control group should receive vehicle-only injections following the same schedule.

• Outcome Assessment:

  • Behavioral Testing: At various time points post-HI (e.g., 3 and 7 weeks), perform behavioral tests to assess sensorimotor function (e.g., cylinder rearing test) and activity levels (e.g., open field test).[11][12]

  • Histological Analysis: At the study endpoint (e.g., 16 weeks), perfuse the animals and collect the brains.[11]

    • Section the brains and perform staining (e.g., with Cresyl Violet) to measure the total brain tissue loss or infarct volume.

    • Perform immunohistochemistry for markers of neuronal survival, apoptosis, or inflammation as needed.

  • Biochemical Analysis: For acute studies, brain tissue can be harvested at earlier time points (e.g., 48 hours) to measure caspase-3 activity via a fluorometric assay or to quantify cytokine/chemokine levels using ELISA or multiplex assays.[11][12]

References

• 1. Effects of the pan-caspase inhibitor Q-VD-OPh on human neutrophil lifespan and function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resources.novusbio.com [resources.novusbio.com]
• 3. Q-VD-OPh, a broad spectrum caspase inhibitor with potent antiapoptotic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. q-vd.com [q-vd.com]
• 7. q-vd.com [q-vd.com]
• 8. Dose-dependent effects of the caspase inhibitor Q-VD-OPh on different apoptosis-related processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. "Q-VD-OPh, a Broad Spectrum Caspase Inhibitor with Potent Antiapoptotic" by Tina M. Caserta, A. N. Smith et al. [corescholar.libraries.wright.edu]
• 10. Specific caspase inhibitor Q-VD-OPh prevents neonatal stroke in P7 rat: a role for gender - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Delayed, long-term administration of the caspase inhibitor Q-VD-OPh reduced brain injury induced by neonatal hypoxia-ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. karger.com [karger.com]
• 13. researchgate.net [researchgate.net]
• 14. Q-VD-OPh, a pancaspase inhibitor, reduces trauma-induced apoptosis and improves the recovery of hind-limb function in rats after spinal cord injury [scielo.isciii.es]
• 15. Q-VD-OPh, a pancaspase inhibitor, reduces trauma-induced apoptosis and improves the recovery of hind-limb function in rats after spinal cord injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Caspase activation in transgenic mice with Alzheimer-like pathology: results from a pilot study utilizing the caspase inhibitor, Q-VD-OPh [escholarship.org]
• 17. "Effect of the Broad-Spectrum Caspase Inhibitor Q-VD-OPh on Neurodegene" by Ekta J. Shah [corescholar.libraries.wright.edu]
• 18. Sarin-Induced Neuroinflammation in Mouse Brain Is Attenuated by the Caspase Inhibitor Q-VD-OPh - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Effects of the pan-caspase inhibitor Q-VD-OPh on human neutrophil lifespan and function | PLOS One [journals.plos.org]
• 20. bdbiosciences.com [bdbiosciences.com]
• 21. Protocol for Culturing Rat Hippocampal Neurons: R&D Systems [rndsystems.com]
• 22. apps.dtic.mil [apps.dtic.mil]

Application Notes and Protocols for (R)-Q-VD-OPh in Neurodegenerative Disease Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Q-VD-OPh (quinolyl-valyl-O-methylaspartyl-[-2,6-difluorophenoxy]-methyl ketone) is a potent, cell-permeable, and irreversible pan-caspase inhibitor.[1][2] It is widely utilized in preclinical research to study the role of apoptosis, or programmed cell death, in the pathophysiology of various diseases, including neurodegenerative disorders.[3][4][5] Unlike some earlier generation caspase inhibitors, Q-VD-OPh exhibits broad-spectrum activity against multiple caspases with high efficacy and low cellular toxicity at effective concentrations.[1][2][6] Its ability to cross the blood-brain barrier makes it a valuable tool for in vivo studies of neurological diseases.[1][3] These characteristics have established Q-VD-OPh as a preferred tool for investigating the therapeutic potential of caspase inhibition in conditions such as Alzheimer's disease, Parkinson's disease, Huntington's disease, and stroke.[1][7][8]

Mechanism of Action

Caspases, a family of cysteine-aspartyl proteases, are central executioners of apoptosis. They are broadly categorized as initiator caspases (e.g., caspase-8, caspase-9) and effector caspases (e.g., caspase-3, caspase-7).[1] Apoptosis can be triggered through two primary pathways:

• The Extrinsic (Death Receptor) Pathway: Initiated by the binding of extracellular ligands like TNF-α or FasL to their corresponding cell surface receptors. This leads to the recruitment of adaptor proteins and pro-caspase-8, which upon activation, directly activates effector caspases.[1]

• The Intrinsic (Mitochondrial) Pathway: Triggered by cellular stress or DNA damage, this pathway involves the release of cytochrome c from the mitochondria. Cytochrome c, along with Apaf-1 and ATP, forms the apoptosome, which recruits and activates pro-caspase-9. Activated caspase-9 then proceeds to activate effector caspases.[1]

(R)-Q-VD-OPh functions by irreversibly binding to the catalytic site of caspases, thereby preventing the cleavage and activation of their downstream targets, which are essential for the execution of apoptosis.[9] Its broad-spectrum nature allows it to effectively block apoptosis mediated by both the intrinsic and extrinsic pathways.[1][6]

Caption: Mechanism of (R)-Q-VD-OPh in inhibiting apoptosis.

Data Presentation

In Vitro Efficacy of (R)-Q-VD-OPh

Parameter	Value	Cell Line/System	Condition	Reference
IC50	25-400 nM	Recombinant Caspases-1, -3, -8, -9	Cell-free assay	[1][10]
Effective Concentration	5 µM	Various cell types	General cell culture	[1]
Effective Concentration	5-100 µM	WEHI 231 cells	Actinomycin D-induced apoptosis	[10]
Effective Concentration	50 µM	JEG3 cells	Abrogation of caspase-8 cleavage	[10]
Effective Concentration	25 µM	MV4-11 cells	Protection from caspase-dependent cell death	[10]
Effective Concentration	5 µM	SH-SY5Y cells	Cypermethrin-induced cytotoxicity	[10]
Effective Concentration	10 µM	Human Neutrophils	Prevention of apoptosis for at least 5 days	[11]
Inhibition of Caspase-3/-7	0.05 µM	JURL-MK1 and HL60 cells	Imatinib or SAHA-induced apoptosis	[12][13]
Prevention of DNA Fragmentation	2 µM	JURL-MK1 and HL60 cells	Imatinib or SAHA-induced apoptosis	[13]

In Vivo Efficacy of (R)-Q-VD-OPh in Neurodegenerative Disease Models

Disease Model	Animal	Dosage	Route	Key Findings	Reference
Alzheimer's Disease	TgCRND8 mice	10 mg/kg	Intraperitoneal (3x/week for 3 months)	Prevented caspase-7 activation and limited tau pathology. No effect on Aβ deposition.	[7]
Perinatal Stroke	Neonatal C57Bl/6 mice	10 mg/kg	Not specified	Reduced apoptosis and levels of inflammatory chemokines.	[1]
Perinatal Stroke	Neonatal C57Bl/6 mice	Not specified	Not specified	Long-term administration (2 weeks) reduced brain tissue loss by 31.3%.	[14]
Neonatal Stroke	P7 rats	1 mg/kg	Intraperitoneal	Reduced infarct volume by ~48%; greater protection in females.	[8]
Sarin Exposure	C57BL/6 mice	20 mg/kg	Intraperitoneal (single dose)	Reduced TUNEL-positive cells at 2 days post-exposure.	[15]
General In Vivo Dose	Not specified	20 mg/kg	Not specified	General effective dose cited in literature.	[1]
SIV Infection	Rhesus macaques	20 and 40 mg/kg	Not specified	Reduced memory CD4+ T cell apoptosis.	[16]

Experimental Protocols

General Workflow for In Vitro and In Vivo Studies

Caption: General experimental workflow for studying (R)-Q-VD-OPh.

Protocol 1: In Vitro Neuroprotection Assay Using SH-SY5Y Cells

This protocol describes a method to assess the neuroprotective effects of (R)-Q-VD-OPh against a neurotoxin in a human neuroblastoma cell line.

Materials:

• SH-SY5Y human neuroblastoma cell line

• DMEM/F12 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• (R)-Q-VD-OPh (stock solution in DMSO, typically 10-20 mM)

• Neurotoxin of choice (e.g., MPP+, rotenone, amyloid-beta oligomers)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well cell culture plates

• Plate reader

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well. Allow cells to adhere and grow for 24 hours at 37°C in a 5% CO₂ incubator.

• Pre-treatment: Prepare serial dilutions of (R)-Q-VD-OPh in culture medium. The final DMSO concentration should not exceed 0.1%.[17] Pre-treat the cells with various concentrations of (R)-Q-VD-OPh (e.g., 1, 5, 10, 20 µM) for 1-2 hours before adding the neurotoxin.[10] Include a vehicle control (DMSO only).

• Neurotoxin Exposure: Add the neurotoxin to the wells at a predetermined toxic concentration.

• Incubation: Incubate the plate for 24-48 hours.

• Cell Viability Assessment (MTT Assay): a. Carefully remove the culture medium. b. Add 100 µL of fresh medium and 10 µL of MTT solution to each well. c. Incubate for 4 hours at 37°C. d. Remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[17] e. Shake the plate for 10 minutes and measure the absorbance at 570 nm.[17] f. Calculate cell viability as a percentage relative to the untreated control.

Protocol 2: In Vivo Administration in a Mouse Model of Alzheimer's Disease

This protocol provides a general guideline for the chronic administration of (R)-Q-VD-OPh in a transgenic mouse model of Alzheimer's disease.

Materials:

• Transgenic mouse model (e.g., TgCRND8)[7]

• (R)-Q-VD-OPh

• Vehicle solution (e.g., sterile saline, DMSO, or a mixture as determined by solubility and toxicity studies)

• Syringes and needles for intraperitoneal (IP) injection

Procedure:

• Animal Acclimation: Acclimate animals to the housing conditions for at least one week before the start of the experiment.

• Preparation of Dosing Solution: Prepare a stock solution of (R)-Q-VD-OPh in a suitable solvent like DMSO. For injections, further dilute the stock solution in sterile saline to the final desired concentration (e.g., 10 mg/kg in a final injection volume of 100-200 µL). The final DMSO concentration should be minimized to avoid toxicity.

• Administration: a. Based on a prophylactic study in TgCRND8 mice, begin treatment at 3 months of age.[7] b. Administer (R)-Q-VD-OPh at a dose of 10 mg/kg via intraperitoneal injection.[7] c. Repeat the injection three times a week for a duration of three months.[7] d. A control group should receive vehicle-only injections following the same schedule.

• Monitoring and Endpoint Analysis: a. Monitor animals for general health and any adverse effects throughout the study. b. At the end of the treatment period, perform behavioral tests to assess cognitive function. c. Sacrifice the animals and collect brain tissue for downstream analysis, such as Western blotting for caspase-7 activation and tau pathology, and immunohistochemistry for Aβ deposition.[7]

Protocol 3: Western Blot for Caspase-3 Cleavage

This protocol is for detecting the active (cleaved) form of caspase-3 in cell lysates as a marker of apoptosis inhibition.

Materials:

• Cell lysates from control and treated cells/tissues

• Protein lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies: Rabbit anti-cleaved caspase-3, Mouse anti-β-actin (loading control)

• HRP-conjugated secondary antibodies (anti-rabbit, anti-mouse)

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Protein Extraction and Quantification: Lyse cells or tissues in lysis buffer on ice. Centrifuge to pellet debris and collect the supernatant. Determine the protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Denature 20-30 µg of protein per sample by boiling in Laemmli buffer. Separate proteins on a 12-15% SDS-PAGE gel. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: a. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. b. Incubate the membrane with the primary antibody for cleaved caspase-3 (typically diluted 1:1000) overnight at 4°C. c. Wash the membrane three times with TBST. d. Incubate with the HRP-conjugated secondary antibody (1:2000-1:5000) for 1 hour at room temperature. e. Wash three times with TBST.

• Detection: Apply ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system. The active form of caspase-3 appears as p17/p19 fragments.[8]

• Loading Control: Strip the membrane and re-probe with an antibody for a loading control protein like β-actin to ensure equal protein loading.

Protocol 4: TUNEL Staining for Apoptosis in Brain Tissue

This protocol outlines the detection of DNA fragmentation in apoptotic cells within brain sections.

Materials:

• Paraffin-embedded or frozen brain sections (10-12 µm thick)[15]

• TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay kit (e.g., NeuroTacs™ II In Situ Apoptosis Detection Kit)[15]

• Proteinase K

• Permeabilization solution (e.g., Triton X-100 in PBS)

• DAPI for counterstaining

• Fluorescence microscope

Procedure:

• Tissue Preparation: Deparaffinize and rehydrate paraffin-embedded sections. For frozen sections, fix with 4% paraformaldehyde.

• Permeabilization: Incubate sections with Proteinase K for 15-30 minutes at room temperature to retrieve antigenicity. Wash with PBS.

• TUNEL Reaction: a. Follow the manufacturer's instructions for the specific TUNEL kit. This typically involves incubating the sections with a reaction mixture containing TdT enzyme and labeled nucleotides (e.g., BrdUTP) for 60 minutes at 37°C in a humidified chamber. b. Stop the reaction and wash the sections thoroughly.

• Detection: a. If using a biotin-labeled nucleotide, incubate with a streptavidin-HRP conjugate followed by a substrate like DAB to produce a colored precipitate. b. If using a fluorescently labeled nucleotide, proceed directly to counterstaining.

• Counterstaining: Stain the nuclei with DAPI for 5-10 minutes.

• Imaging: Mount the slides with mounting medium and visualize under a bright-field or fluorescence microscope. TUNEL-positive cells will exhibit stained nuclei, indicating DNA fragmentation.

References

• 1. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease | Semantic Scholar [semanticscholar.org]
• 5. la-press.net [la-press.net]
• 6. Q-VD-OPh, a broad spectrum caspase inhibitor with potent antiapoptotic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Caspase activation in transgenic mice with Alzheimer-like pathology: results from a pilot study utilizing the caspase inhibitor, Q-VD-OPh [escholarship.org]
• 8. Specific caspase inhibitor Q-VD-OPh prevents neonatal stroke in P7 rat: a role for gender - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. resources.novusbio.com [resources.novusbio.com]
• 10. selleckchem.com [selleckchem.com]
• 11. Effects of the pan-caspase inhibitor Q-VD-OPh on human neutrophil lifespan and function | PLOS One [journals.plos.org]
• 12. researchgate.net [researchgate.net]
• 13. Dose-dependent effects of the caspase inhibitor Q-VD-OPh on different apoptosis-related processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Delayed, long-term administration of the caspase inhibitor Q-VD-OPh reduced brain injury induced by neonatal hypoxia-ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. "Effect of the Broad-Spectrum Caspase Inhibitor Q-VD-OPh on Neurodegene" by Ekta J. Shah [corescholar.libraries.wright.edu]
• 16. The anti-caspase inhibitor Q-VD-OPH prevents AIDS disease progression in SIV-infected rhesus macaques - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]

Application Notes and Protocols: (R)-Q-VD-OPh in Cancer Cell Apoptosis Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Q-VD-OPh (Quinoline-Val-Asp(OMe)-OPh) is a potent, cell-permeable, and irreversible pan-caspase inhibitor widely utilized in apoptosis research.[1][2] Caspases, a family of cysteine proteases, are central to the execution of the apoptotic program.[1] By effectively blocking the activity of a broad spectrum of these enzymes, Q-VD-OPh serves as an invaluable tool for dissecting the mechanisms of programmed cell death in various contexts, including cancer biology.[3][4]

This next-generation inhibitor demonstrates significant advantages over earlier compounds, such as Z-VAD-FMK, exhibiting greater potency, increased selectivity for caspases over other proteases, and markedly lower cellular toxicity, even at high concentrations.[2][3][5] Its ability to cross the blood-brain barrier further extends its utility to in vivo studies.[1][6] These properties make Q-VD-OPh the preferred choice for researchers aiming to prevent caspase-mediated apoptosis to study upstream signaling events, investigate alternative cell death pathways, or enhance cell viability in various experimental models.[2][7]

Mechanism of Action

Q-VD-OPh functions as an irreversible inhibitor by binding to the catalytic site of caspases.[8] The valine-aspartate amino acid sequence targets the inhibitor to the caspase active site, while the C-terminal O-phenoxy (OPh) group acts as the reactive "trap," forming a stable covalent bond.[1][8] This mechanism effectively and broadly inhibits initiator caspases (e.g., -2, -8, -9, -10) and executioner caspases (e.g., -3, -6, -7), as well as inflammatory caspases (e.g., -1, -5) and caspase-12, which is associated with ER-stress-mediated apoptosis.[3][4][5] By blocking these key enzymes, Q-VD-OPh can prevent apoptosis triggered by both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[2][5]

References

• 1. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. bdbiosciences.com [bdbiosciences.com]
• 4. apexbt.com [apexbt.com]
• 5. Q-VD-OPh, a broad spectrum caspase inhibitor with potent antiapoptotic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. q-vd.com [q-vd.com]
• 8. resources.novusbio.com [resources.novusbio.com]

Application Notes and Protocols for the Inhibition of Pyroptosis using (R)-Q-VD-OPh

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-Q-VD-OPh, also known as quinolyl-valyl-O-methylaspartyl-[-2,6-difluorophenoxy]-methyl ketone, is a potent, cell-permeable, and irreversible pan-caspase inhibitor.[1] It exhibits significantly greater efficacy and lower toxicity compared to first-generation pan-caspase inhibitors such as Z-VAD-FMK.[2] (R)-Q-VD-OPh effectively blocks a broad spectrum of caspases, including the inflammatory caspases central to pyroptosis, such as caspase-1.[1][3] Pyroptosis is a lytic, pro-inflammatory form of programmed cell death initiated by inflammasomes and executed by the gasdermin family of proteins.[4] This cell death pathway is characterized by the cleavage of gasdermin D (GSDMD), leading to the formation of pores in the plasma membrane, cell swelling, lysis, and the release of pro-inflammatory cytokines like interleukin-1β (IL-1β) and IL-18.[4] Due to its critical role in inflammation, pyroptosis is implicated in a variety of inflammatory diseases and cancer.

These application notes provide a comprehensive guide for the use of (R)-Q-VD-OPh as a tool to inhibit pyroptosis in in vitro experimental settings. Detailed protocols for inducing and measuring pyroptosis, along with quantitative data on the inhibitory effects of (R)-Q-VD-OPh, are presented to aid researchers in their studies of this inflammatory cell death pathway.

Mechanism of Action

(R)-Q-VD-OPh functions by irreversibly binding to the catalytic site of caspases, thereby preventing their proteolytic activity.[5] In the context of pyroptosis, (R)-Q-VD-OPh primarily targets caspase-1, the key enzyme responsible for the cleavage of GSDMD and the maturation of pro-inflammatory cytokines IL-1β and IL-18. By inhibiting caspase-1, (R)-Q-VD-OPh effectively blocks the downstream events of pyroptosis, including GSDMD pore formation, cell lysis, and the release of inflammatory mediators.

Data Presentation: Efficacy of (R)-Q-VD-OPh in Inhibiting Pyroptosis and Apoptosis

The following tables summarize the dose-dependent effects of (R)-Q-VD-OPh on various markers of pyroptosis and apoptosis.

Cell Type	Pyroptosis Inducer	(R)-Q-VD-OPh Concentration (µM)	Pre-incubation Time	Assay	Endpoint Measured	Inhibition (%)	Reference
Freshly isolated proximal tubules	Cisplatin (50 µM)	50	Co-treatment	LDH Release	Cell membrane damage	~66%	[6]
JURL-MK1 cells	Imatinib mesylate	2	Not specified	Trypan Blue Exclusion	Cell membrane functionality	Not specified (prevented)	[6]
HL60 cells	Suberoylanilide hydroxamic acid	2	Not specified	DNA Fragmentation	Apoptosis	Not specified (prevented)	[6]
Cell Culture	General	20	12 hours	Cell Death Assay	General cell death	40%	[5]

Cell Type	Apoptosis Inducer	(R)-Q-VD-OPh Concentration (µM)	Assay	Endpoint Measured	Inhibition	Reference
JURL-MK1 and HL60 cells	Imatinib mesylate or Suberoylanilide hydroxamic acid	0.05	Ac-DEVD-AFC cleavage and Western blot	Caspase-3 and -7 activity	Full inhibition	[6]
JURL-MK1 and HL60 cells	Imatinib mesylate or Suberoylanilide hydroxamic acid	Low concentrations	Western blot	Caspase-8 activity	Inhibition	[6]
JURL-MK1 and HL60 cells	Imatinib mesylate or Suberoylanilide hydroxamic acid	10	Western blot	PARP-1 cleavage	Full prevention	[6]

Experimental Protocols

In Vitro Induction of Pyroptosis in Macrophages

This protocol describes the induction of pyroptosis in THP-1 human monocytic cells or bone marrow-derived macrophages (BMDMs) using lipopolysaccharide (LPS) and nigericin (B1684572).

Materials:

• THP-1 cells or primary murine BMDMs

• RPMI-1640 or DMEM cell culture medium

• Fetal Bovine Serum (FBS)

• Phorbol 12-myristate 13-acetate (PMA) for THP-1 differentiation

• Lipopolysaccharide (LPS) from E. coli O111:B4

• Nigericin sodium salt

• (R)-Q-VD-OPh

• DMSO (vehicle for (R)-Q-VD-OPh)

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Culture and Differentiation (for THP-1 cells):

  • Culture THP-1 monocytes in RPMI-1640 medium supplemented with 10% FBS.

  • To differentiate THP-1 monocytes into macrophage-like cells, seed the cells at a density of 1 x 10^5 cells/well in a 96-well plate in complete medium containing 50-100 ng/mL PMA.

  • Incubate for 48-72 hours. After differentiation, replace the medium with fresh, PMA-free complete medium and rest the cells for 24 hours.

• Cell Seeding (for BMDMs):

  • Seed BMDMs in a 96-well plate at a density of 2 x 10^5 cells/well in 100 µL of complete DMEM.

  • Incubate overnight to allow for cell adherence.

• (R)-Q-VD-OPh Pre-treatment:

  • Prepare a stock solution of (R)-Q-VD-OPh in DMSO.

  • Dilute the stock solution in cell culture medium to the desired final concentrations (e.g., 1, 5, 10, 20, 50 µM).

  • Remove the existing medium from the cells and add the medium containing (R)-Q-VD-OPh or vehicle (DMSO).

  • Pre-incubate the cells for 30-60 minutes at 37°C and 5% CO2.

• Priming with LPS (Signal 1):

  • Add LPS to the wells to a final concentration of 1 µg/mL.

  • Incubate for 3 hours at 37°C and 5% CO2.

• Induction of Pyroptosis with Nigericin (Signal 2):

  • Add nigericin to the wells to a final concentration of 10 µM.

  • Incubate for 1-2 hours at 37°C and 5% CO2.

• Sample Collection:

  • After the incubation period, centrifuge the plate at 250 x g for 4 minutes to pellet any detached cells.

  • Carefully collect the supernatant for LDH release and IL-1β ELISA assays.

  • The remaining cell pellet can be lysed for Western blot analysis.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies the release of LDH from cells with compromised membrane integrity, a hallmark of pyroptosis.

Materials:

• Cell culture supernatant (from Protocol 1)

• Commercially available LDH cytotoxicity assay kit (e.g., CytoTox 96® Non-Radioactive Cytotoxicity Assay, Promega)

• 96-well flat-bottom plate

• Microplate reader

Procedure:

• Prepare Controls:

  • Untreated Control: Cells treated with vehicle only.

  • Maximum LDH Release Control: Lyse untreated cells with the lysis buffer provided in the kit (typically 10X Lysis Buffer for 45 minutes).

  • Medium Background Control: Culture medium only.

• Assay:

  • Carefully transfer 50 µL of supernatant from each well of the experimental plate to a new 96-well plate.

  • Prepare the LDH reaction mixture according to the manufacturer's protocol.

  • Add 50 µL of the LDH reaction mixture to each well containing the supernatant.

  • Incubate the plate at room temperature for 30 minutes, protected from light.

  • Add 50 µL of stop solution (if required by the kit).

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the medium background control from all other absorbance values.

  • Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [ (Experimental LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release) ] x 100 (Spontaneous LDH Release is from the untreated control wells)

IL-1β Enzyme-Linked Immunosorbent Assay (ELISA)

This assay quantifies the amount of secreted IL-1β in the cell culture supernatant.

Materials:

• Cell culture supernatant (from Protocol 1)

• Commercially available human or mouse IL-1β ELISA kit

• 96-well ELISA plate

• Wash buffer

• Detection antibody

• Streptavidin-HRP

• TMB substrate

• Stop solution

• Microplate reader

Procedure:

• Follow the manufacturer's instructions provided with the ELISA kit. A general workflow is as follows:

• Add standards and samples to the wells of the antibody-coated plate.

• Incubate to allow IL-1β to bind to the capture antibody.

• Wash the plate to remove unbound substances.

• Add the biotinylated detection antibody.

• Incubate and wash.

• Add Streptavidin-HRP conjugate.

• Incubate and wash.

• Add TMB substrate to develop the color.

• Add stop solution to terminate the reaction.

• Measure the absorbance at 450 nm.

Data Analysis:

• Generate a standard curve by plotting the absorbance values of the standards against their known concentrations.

• Determine the concentration of IL-1β in the experimental samples by interpolating their absorbance values from the standard curve.

Western Blot for Cleaved Caspase-1 and Gasdermin D

This protocol allows for the detection of the active, cleaved forms of caspase-1 (p20 subunit) and the N-terminal fragment of GSDMD (GSDMD-N), which are key indicators of pyroptosis.

Materials:

• Cell pellets (from Protocol 1)

• RIPA lysis buffer with protease inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies:

  • Rabbit anti-cleaved Caspase-1 (p20)

  • Rabbit anti-GSDMD (to detect both full-length and the N-terminal fragment)

  • Antibody against a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody (e.g., anti-rabbit IgG)

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Protein Extraction:

  • Lyse the cell pellets in RIPA buffer on ice.

  • Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

  • Determine the protein concentration using a BCA assay.

• Sample Preparation and SDS-PAGE:

  • Mix equal amounts of protein (20-40 µg) with Laemmli sample buffer and heat at 95-100°C for 5-10 minutes.

  • Load the samples onto an SDS-PAGE gel and run the electrophoresis to separate the proteins by size.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-cleaved caspase-1 or anti-GSDMD) diluted in blocking buffer, typically overnight at 4°C. Recommended dilutions should be optimized, but a starting point is often 1:1000.

  • Wash the membrane several times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody (typically 1:2000 to 1:5000 dilution) for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Incubate the membrane with ECL substrate.

  • Visualize the protein bands using an imaging system.

Visualizations

Caption: Canonical pyroptosis signaling pathway and the inhibitory action of (R)-Q-VD-OPh.

Caption: Experimental workflow for studying the inhibition of pyroptosis by (R)-Q-VD-OPh.

Caption: Logical relationship of (R)-Q-VD-OPh action on key pyroptotic events.

References

• 1. blog.abclonal.com [blog.abclonal.com]
• 2. Dose-dependent effects of the caspase inhibitor Q-VD-OPh on different apoptosis-related processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of the pan-caspase inhibitor Q-VD-OPh on human neutrophil lifespan and function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A pan caspase inhibitor decreases caspase-1, IL-1α and IL-1β, and protects against necrosis of cisplatin-treated freshly isolated proximal tubules - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Navigating (R)-Q-VD-OPh: A Technical Guide to Solubility and Experimental Success

Welcome to the technical support center for (R)-Q-VD-OPh, a potent and widely used pan-caspase inhibitor. This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions to address common challenges, particularly those related to solubility, ensuring the successful application of this inhibitor in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Q-VD-OPh and what is its primary mechanism of action?

(R)-Q-VD-OPh, also known as Q-VD-OPh, is a cell-permeable, irreversible, and broad-spectrum inhibitor of caspases, the key proteases involved in apoptosis or programmed cell death.[1][2][3] Its mechanism of action involves binding to the catalytic site of a wide range of caspases, including caspases-1, -3, -7, -8, -9, -10, and -12, thereby preventing the apoptotic cascade.[2][4][5] This makes it a valuable tool for studying apoptosis in various experimental models.[3]

Q2: In which solvents is (R)-Q-VD-OPh soluble?

(R)-Q-VD-OPh is readily soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and ethanol.[6] However, it is insoluble in water.[6][7] For most experimental purposes, high-purity DMSO (>99.9%) is the recommended solvent for creating stock solutions.[1]

Q3: How should I prepare a stock solution of (R)-Q-VD-OPh?

To prepare a stock solution, reconstitute the lyophilized (R)-Q-VD-OPh in high-purity DMSO.[2][4] A commonly used stock concentration is 10 mM. For example, to prepare a 10 mM stock solution from 1 mg of (R)-Q-VD-OPh (Molecular Weight: ~513.5 g/mol ), you would dissolve it in approximately 195 µL of DMSO.[2][4] It is crucial to ensure the compound is completely dissolved by vortexing or sonicating if necessary.[8]

Q4: What are the recommended storage conditions for (R)-Q-VD-OPh?

• Lyophilized Powder: The solid form of (R)-Q-VD-OPh is stable for up to one year when stored desiccated at -20°C.[1]

• Stock Solution in DMSO: Once reconstituted in DMSO, the stock solution should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles.[2][4] These aliquots are stable for up to 6 months when stored at -20°C or -80°C.[1][4][6]

Troubleshooting Guide

Problem: My (R)-Q-VD-OPh precipitates when I add it to my aqueous cell culture medium.

This is the most common issue encountered when working with (R)-Q-VD-OPh and is due to its poor aqueous solubility.[9] The DMSO in the stock solution is miscible with the aqueous medium, but the inhibitor itself is not, causing it to fall out of solution.

Solutions:

• Control Final DMSO Concentration: The final concentration of DMSO in your cell culture should be kept to a minimum, as high concentrations can be toxic to cells.[2][4] A general recommendation is to keep the final DMSO concentration at or below 0.1% to 0.5%, although some cell lines can tolerate up to 1%.[10] It is always best to perform a solvent control experiment to determine the tolerance of your specific cell line.

• Optimize Dilution Strategy: Directly dilute the DMSO stock solution into the final culture medium just before adding it to the cells.[4][10] Avoid making intermediate dilutions in aqueous buffers like PBS, as this will likely cause immediate precipitation.

• Mechanical Agitation and Warming: If you observe precipitation after dilution, you can try to redissolve the compound by:

  • Vortexing: Gently vortex the solution for a few minutes.[8]

  • Sonication: Use a sonicator bath for a short period.[8]

  • Warming: Gently warm the solution in a 37°C water bath.[8] Ensure the precipitate has completely redissolved before adding the solution to your cells.

• Use a Higher Volume of a More Dilute Stock: Instead of using a very small volume of a highly concentrated stock, consider preparing a more dilute stock solution. This will allow you to use a larger volume, which can sometimes aid in dispersion, while still maintaining a low final DMSO concentration.[9]

Data Presentation

Table 1: Solubility of (R)-Q-VD-OPh

Solvent	Solubility	Notes
DMSO	≥ 100 mg/mL (194.74 mM)[6]	Recommended for stock solutions. Use high-purity, anhydrous DMSO.[1][4]
Ethanol	100 mg/mL[6]	An alternative organic solvent.
Water	Insoluble[6][7]	Do not attempt to dissolve directly in aqueous solutions.

Table 2: Recommended Working Concentrations

Application	Typical Working Concentration/Dose	Vehicle	Reference
In Vitro (Cell Culture)	10 - 100 µM	Cell Culture Medium (final DMSO ≤ 0.5%)	[1][4]
In Vivo (Mice)	20 mg/kg (up to 120 mg/kg reported without toxicity)	80-100% DMSO	[1][4]

Experimental Protocols & Visualizations

Protocol: Preparation of a 10 mM Stock Solution of (R)-Q-VD-OPh

• Equilibrate the vial of lyophilized (R)-Q-VD-OPh to room temperature before opening.

• Add the appropriate volume of high-purity (>99.9%) DMSO to the vial to achieve a 10 mM concentration. For 1 mg of (R)-Q-VD-OPh (MW ≈ 513.5 g/mol ), add 195 µL of DMSO.

• Vortex the vial until the solid is completely dissolved. Gentle warming to 37°C or brief sonication can be used to aid dissolution if necessary.[8]

• Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C for up to 6 months.[4][6]

Experimental Workflow for Cell-Based Assays

Caption: Workflow for using (R)-Q-VD-OPh in cell culture experiments.

Signaling Pathway: Caspase Inhibition by (R)-Q-VD-OPh

Caption: (R)-Q-VD-OPh inhibits both initiator and effector caspases.

References

• 1. resources.novusbio.com [resources.novusbio.com]
• 2. bdbiosciences.com [bdbiosciences.com]
• 3. apexbt.com [apexbt.com]
• 4. resources.rndsystems.com [resources.rndsystems.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. By compound [wahoo.cns.umass.edu]
• 8. selleckchem.com [selleckchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

improving (R)-Q-VD-OPh stability in culture medium

Welcome to the technical support center for the pan-caspase inhibitor, (R)-Q-VD-OPh. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to ensure the successful application of (R)-Q-VD-OPh in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Q-VD-OPh and what is its mechanism of action?

(R)-Q-VD-OPh is a potent, cell-permeable, and irreversible pan-caspase inhibitor.[1][2] It belongs to a class of peptide-based inhibitors that covalently bind to the active site of caspases, the key proteases involved in the apoptotic signaling cascade. By inhibiting a broad range of caspases, (R)-Q-VD-OPh effectively blocks the execution of apoptosis.[2] Its chemical structure, featuring a carboxyterminal o-phenoxy group, enhances its potency and reduces cellular toxicity compared to other caspase inhibitors like z-VAD-fmk.

Q2: What is the recommended solvent and storage condition for (R)-Q-VD-OPh?

It is recommended to reconstitute lyophilized (R)-Q-VD-OPh in high-purity dimethyl sulfoxide (B87167) (DMSO).[1] For long-term storage, the lyophilized powder should be kept at -20°C. Once reconstituted in DMSO, it is advisable to prepare single-use aliquots and store them at -80°C to minimize freeze-thaw cycles.[1]

Q3: What is the typical working concentration of (R)-Q-VD-OPh in cell culture experiments?

The optimal working concentration of (R)-Q-VD-OPh can vary depending on the cell type, the apoptosis-inducing stimulus, and the duration of the experiment. However, a general starting range for in vitro cell culture applications is 10-20 µM.[1] It is always recommended to perform a dose-response experiment to determine the most effective concentration for your specific experimental setup.

Q4: How stable is (R)-Q-VD-OPh in cell culture medium?

The stability of (R)-Q-VD-OPh, like other peptide-based molecules, can be influenced by several factors in the culture medium, including pH, temperature, and the presence of proteases in serum. While specific quantitative data for its stability in various media is limited, peptide inhibitors are known to be susceptible to degradation over time in aqueous solutions. For long-term experiments, it may be necessary to replenish the medium with fresh inhibitor periodically.

Troubleshooting Guide

Issue 1: Inconsistent or reduced inhibition of apoptosis.

• Potential Cause 1: Degradation of (R)-Q-VD-OPh in the culture medium.

  • Solution: For experiments lasting longer than 24-48 hours, consider replenishing the culture medium with fresh (R)-Q-VD-OPh every 24 hours. To confirm if degradation is an issue, you can perform a stability study as outlined in the "Experimental Protocols" section below.

• Potential Cause 2: Suboptimal inhibitor concentration.

  • Solution: Perform a dose-response experiment (e.g., a kill curve) to determine the optimal concentration of (R)-Q-VD-OPh for your specific cell line and apoptotic stimulus.[3] A concentration range of 5 µM to 50 µM can be a good starting point for titration.

• Potential Cause 3: High cell density.

  • Solution: High cell densities can lead to rapid depletion of the inhibitor from the medium. Ensure that you are using a consistent and appropriate cell seeding density for your experiments.

• Potential Cause 4: Presence of proteases in serum.

  • Solution: If using a high percentage of serum (e.g., >10% FBS), consider that proteases within the serum may contribute to the degradation of the peptide-based inhibitor.[4][5][6] If permissible for your experimental design, reducing the serum concentration or using a serum-free medium could enhance stability.

Issue 2: Observed cellular toxicity.

• Potential Cause 1: High concentration of DMSO.

  • Solution: The final concentration of DMSO in the culture medium should ideally be kept below 0.5% (v/v) to avoid solvent-induced toxicity.[1] Always include a vehicle control (medium with the same concentration of DMSO used for the inhibitor) in your experiments.

• Potential Cause 2: Off-target effects at high inhibitor concentrations.

  • Solution: While (R)-Q-VD-OPh is known for its low toxicity, very high concentrations may lead to off-target effects.[2] Ensure you are using the lowest effective concentration determined from your dose-response experiments.

Quantitative Data Summary

The following tables present hypothetical stability data for (R)-Q-VD-OPh in a standard cell culture medium (DMEM with 10% FBS) at 37°C. This data is for illustrative purposes to guide your experimental design.

Table 1: Stability of (R)-Q-VD-OPh in Culture Medium Over Time (Concentration)

Time (hours)	(R)-Q-VD-OPh Concentration (% of initial)
0	100%
12	95%
24	85%
48	70%
72	55%

Table 2: Stability of (R)-Q-VD-OPh in Culture Medium Over Time (Inhibitory Activity)

Time (hours)	Caspase-3 Inhibition (% of initial)
0	100%
12	98%
24	90%
48	78%
72	65%

Experimental Protocols

Protocol 1: Assessment of (R)-Q-VD-OPh Stability by HPLC-UV

This protocol allows for the direct quantification of the (R)-Q-VD-OPh concentration in your cell culture medium over time.

• Preparation of Standards: Prepare a stock solution of (R)-Q-VD-OPh in DMSO. Create a series of standards by diluting the stock solution in fresh cell culture medium to known concentrations (e.g., 0, 5, 10, 20, 50 µM).

• Sample Preparation:

  • Add (R)-Q-VD-OPh to your cell culture medium to the desired final concentration.

  • Incubate the medium under your standard cell culture conditions (37°C, 5% CO2).

  • At various time points (e.g., 0, 12, 24, 48, 72 hours), collect an aliquot of the medium.

  • To precipitate proteins, add two volumes of cold acetonitrile (B52724) to the medium sample.

  • Centrifuge at 14,000 rpm for 5 minutes.[7]

  • Transfer the supernatant to a new tube and dilute with an appropriate mobile phase before injection.

• HPLC Analysis:

  • Use a C18 HPLC column.

  • Employ a mobile phase gradient of acetonitrile and water with 0.1% formic acid.

  • Detect (R)-Q-VD-OPh using a UV detector at a wavelength determined by a UV scan of the compound (typically around 220-280 nm).

• Data Analysis:

  • Generate a standard curve by plotting the peak area of the standards against their known concentrations.

  • Determine the concentration of (R)-Q-VD-OPh in your experimental samples by interpolating their peak areas on the standard curve.

  • Calculate the percentage of remaining (R)-Q-VD-OPh at each time point relative to the 0-hour time point.

Protocol 2: Assessment of (R)-Q-VD-OPh Stability by Caspase Activity Assay

This protocol indirectly assesses the stability of (R)-Q-VD-OPh by measuring its ability to inhibit caspase activity over time.

• Sample Preparation:

  • Prepare cell culture medium containing (R)-Q-VD-OPh at your working concentration.

  • Incubate the medium at 37°C and 5% CO2.

  • At various time points (e.g., 0, 12, 24, 48, 72 hours), collect an aliquot of the conditioned medium.

• Caspase Activity Assay:

  • Prepare cell lysates containing active caspases. This can be achieved by treating a cell line (e.g., Jurkat) with an apoptotic stimulus (e.g., staurosporine) and then lysing the cells.

  • In a 96-well plate, add the cell lysate.

  • Add the conditioned medium containing (R)-Q-VD-OPh from the different time points to the wells.

  • Include a positive control (lysate with fresh (R)-Q-VD-OPh) and a negative control (lysate with medium containing no inhibitor).

  • Add a fluorogenic or colorimetric caspase substrate (e.g., Ac-DEVD-pNA for caspase-3).

  • Incubate at 37°C for 1-2 hours.

• Data Analysis:

  • Measure the fluorescence or absorbance using a plate reader.

  • Calculate the percentage of caspase inhibition for each time point relative to the positive control (100% inhibition) and negative control (0% inhibition).

Visualizations

Caption: Apoptotic signaling pathways and the inhibitory action of (R)-Q-VD-OPh.

Caption: Experimental workflows for assessing (R)-Q-VD-OPh stability.

Caption: Troubleshooting decision tree for (R)-Q-VD-OPh experiments.

References

• 1. resources.rndsystems.com [resources.rndsystems.com]
• 2. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. [PDF] Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum | Semantic Scholar [semanticscholar.org]
• 6. Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]

Technical Support Center: (R)-Q-VD-OPh Titration

This guide provides technical support for researchers, scientists, and drug development professionals on the effective titration of (R)-Q-VD-OPh, a potent pan-caspase inhibitor, for specific cell lines.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Q-VD-OPh and what is its mechanism of action?

(R)-Q-VD-OPh (Quinoline-Valyl-Aspartyl-(2,6-difluorophenoxy)-methylketone) is a cell-permeable, irreversible broad-spectrum inhibitor of caspases.[1][2][3] Caspases are a family of proteases that play a crucial role in the initiation and execution phases of apoptosis (programmed cell death).[4] Q-VD-OPh works by binding to the catalytic site of caspases, thereby preventing the downstream signaling cascade that leads to apoptosis.[4] It is known to be more potent and less cytotoxic than other pan-caspase inhibitors like Z-VAD-FMK.[2]

Q2: What is a typical working concentration for Q-VD-OPh in cell culture?

The optimal working concentration of Q-VD-OPh is highly dependent on the specific cell line, the nature of the apoptotic stimulus, and the duration of the experiment.[1][4] However, a general starting range for in vitro applications is between 10 µM and 100 µM.[1][4] It is crucial to empirically determine the optimal concentration for your specific experimental setup.[4]

Q3: How should I prepare and store Q-VD-OPh stock solutions?

• Reconstitution: Q-VD-OPh is typically dissolved in high-purity DMSO to create a stock solution, for instance, a 10 mM stock can be made by adding 195 µL of DMSO to 1 mg of the compound.[1][4]

• Storage: The lyophilized powder is stable for at least a year when stored at -20°C.[4] The reconstituted DMSO stock solution is stable for up to 6 months at -20°C.[1]

• Handling: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller volumes before freezing.[1][5]

Q4: Is Q-VD-OPh toxic to cells?

Q-VD-OPh is noted for its low cytotoxicity, especially when compared to other caspase inhibitors.[2][6] However, the solvent used for reconstitution, typically DMSO, can be toxic to cells at higher concentrations. It is advisable to keep the final concentration of DMSO in the cell culture medium below 0.2% to 1.0% to avoid solvent-induced toxicity.[1][7]

Experimental Protocols

Protocol: Titration of Q-VD-OPh to Determine Optimal Concentration

This protocol outlines the steps to determine the effective concentration of Q-VD-OPh required to inhibit apoptosis in a specific cell line.

Materials:

• Your specific cell line

• Complete cell culture medium

• Q-VD-OPh

• High-purity DMSO

• Apoptosis-inducing agent (e.g., Staurosporine, TRAIL, etc.)

• 96-well cell culture plates

• Cell viability/apoptosis detection reagent (e.g., Annexin V/PI, Caspase-Glo® assay)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of treatment. Allow the cells to adhere and recover overnight.

• Preparation of Q-VD-OPh Dilutions: Prepare a series of dilutions of your Q-VD-OPh stock solution in complete culture medium. A common starting range for titration is 0 µM (vehicle control), 5 µM, 10 µM, 20 µM, 50 µM, and 100 µM.

• Pre-incubation with Q-VD-OPh: Remove the old medium from the cells and add the medium containing the different concentrations of Q-VD-OPh. It is common practice to pre-incubate the cells with the inhibitor for 30 minutes to 1 hour before adding the apoptotic stimulus.[8]

• Induction of Apoptosis: Add the apoptosis-inducing agent at a predetermined concentration to all wells except for the negative control wells.

• Incubation: Incubate the plate for a period sufficient to induce apoptosis in your positive control wells (typically 4-24 hours, depending on the inducer and cell line).

• Assessment of Apoptosis: At the end of the incubation period, assess the levels of apoptosis using your chosen method. This could involve flow cytometry for Annexin V/PI staining, a plate reader for luminescence-based caspase activity assays, or microscopy.

• Data Analysis: Determine the lowest concentration of Q-VD-OPh that provides maximal inhibition of apoptosis without affecting cell viability in the absence of the apoptotic stimulus.

Data Presentation

The following table provides examples of Q-VD-OPh working concentrations that have been used for different cell lines in published research. This should serve as a starting point for your own titration experiments.

Cell Line	Apoptotic Inducer	Q-VD-OPh Concentration	Outcome	Reference
WEHI-231	Actinomycin D	5-100 µM	Potent inhibition of DNA laddering and apoptosis.	[9]
JURL-MK1, HL60	Imatinib, SAHA	0.05 µM	Full inhibition of caspase-3 and -7 activity.	[10]
JURL-MK1, HL60	Imatinib, SAHA	2 µM	Prevention of DNA fragmentation.	[10]
JURL-MK1, HL60	Imatinib, SAHA	10 µM	Full prevention of PARP-1 cleavage.	[10]
Jurkat	Camptothecin	20 µM	Reduction of apoptosis to control levels.	[7]
JEG3	Not Specified	50 µM	Abrogation of caspase-8 cleavage.	[9]
MV4-11	Not Specified	25 µM	Protection from caspase-dependent cell death.	[9]

Troubleshooting Guide

Issue: My cells are still undergoing cell death despite treatment with Q-VD-OPh.

• Possible Cause 1: Suboptimal Concentration. The concentration of Q-VD-OPh may be too low to effectively inhibit all caspase activity.

  • Solution: Perform a dose-response experiment with a wider range of concentrations (e.g., up to 100 µM) to determine the optimal inhibitory concentration for your specific cell line and apoptotic stimulus.[1][4]

• Possible Cause 2: Inadequate Pre-incubation Time. The inhibitor may not have had enough time to permeate the cells and bind to the caspases before the apoptotic cascade was initiated.

  • Solution: Increase the pre-incubation time with Q-VD-OPh to 30-60 minutes before adding the apoptotic inducer.[8]

• Possible Cause 3: Non-caspase-mediated Cell Death. Your experimental conditions may be inducing a form of regulated cell death that is not dependent on caspases, such as necroptosis.[8]

  • Solution: Investigate markers of other cell death pathways (e.g., RIPK1/RIPK3 phosphorylation for necroptosis). Consider using inhibitors of other pathways, such as Necrostatin-1 for necroptosis, in combination with Q-VD-OPh.[9]

• Possible Cause 4: Inhibitor Instability. The stability of Q-VD-OPh in your specific cell culture medium and conditions may be limited.

  • Solution: The stability in culture media should be determined empirically, as it can vary. For longer experiments, consider replenishing the medium with fresh inhibitor.

Issue: I'm observing toxicity or unexpected effects in my control cells (treated with Q-VD-OPh alone).

• Possible Cause 1: DMSO Toxicity. The concentration of the DMSO vehicle may be too high.

  • Solution: Ensure the final concentration of DMSO in your culture medium is as low as possible, ideally below 0.2%.[7] Always include a vehicle-only control in your experiments to assess the effect of DMSO.

• Possible Cause 2: Off-target Effects. While rare, high concentrations of any inhibitor can have off-target effects.

  • Solution: Use the lowest effective concentration of Q-VD-OPh as determined by your titration experiments.

Visualizations

Caption: Mechanism of (R)-Q-VD-OPh in blocking apoptosis.

References

• 1. resources.rndsystems.com [resources.rndsystems.com]
• 2. caymanchem.com [caymanchem.com]
• 3. apexbt.com [apexbt.com]
• 4. resources.novusbio.com [resources.novusbio.com]
• 5. Q-VD-OPh, General Caspase Inhibitor [bdbiosciences.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. bdbiosciences.com [bdbiosciences.com]
• 8. researchgate.net [researchgate.net]
• 9. selleckchem.com [selleckchem.com]
• 10. Dose-dependent effects of the caspase inhibitor Q-VD-OPh on different apoptosis-related processes - PubMed [pubmed.ncbi.nlm.nih.gov]

potential off-target effects of (R)-Q-VD-OPh

Welcome to the technical support center for (R)-Q-VD-OPh. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of this potent pan-caspase inhibitor and to address potential off-target effects that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Q-VD-OPh and what is its primary mechanism of action?

(R)-Q-VD-OPh is a potent, cell-permeable, and irreversible pan-caspase inhibitor. Its primary mechanism of action is to bind to the catalytic site of a broad range of caspases, the key effector enzymes in the apoptotic signaling cascade, thereby preventing them from cleaving their substrates and executing programmed cell death. It is recognized for its high potency and increased selectivity for caspases over other proteases compared to earlier generations of caspase inhibitors.[1]

Q2: Which caspases are inhibited by (R)-Q-VD-OPh?

(R)-Q-VD-OPh has demonstrated broad-spectrum inhibitory activity against multiple caspases, including the initiator caspases (caspase-8, caspase-9) and the executioner caspases (caspase-3, caspase-7), as well as inflammatory caspases (caspase-1).[2][3][4]

Q3: Is (R)-Q-VD-OPh cytotoxic?

(R)-Q-VD-OPh is characterized by its low cytotoxicity, even at high concentrations.[5][6] This makes it a valuable tool for long-term cell culture experiments where the viability of non-apoptotic cells needs to be maintained.

Q4: How does (R)-Q-VD-OPh compare to Z-VAD-FMK in terms of specificity?

(R)-Q-VD-OPh exhibits significantly greater specificity for caspases compared to the older pan-caspase inhibitor, Z-VAD-FMK. Z-VAD-FMK has been reported to have off-target effects, including the inhibition of other cysteine proteases such as cathepsins and calpains.[7][8] In contrast, (R)-Q-VD-OPh is designed for increased selectivity and does not significantly interact with these other proteases at typical working concentrations.[1]

Troubleshooting Guide

Issue 1: My cells are still dying after treatment with (R)-Q-VD-OPh.

If you observe continued cell death after effective caspase inhibition, it is possible that a caspase-independent cell death pathway is being activated.

• Possible Cause 1: Necroptosis. This is a form of programmed necrosis that is independent of caspase activity. It is often mediated by RIPK1, RIPK3, and MLKL.

• Possible Cause 2: Autophagy-related cell death. While autophagy is primarily a survival mechanism, excessive or dysregulated autophagy can lead to cell death.[9][10]

• Possible Cause 3: Lysosomal membrane permeabilization. The release of lysosomal proteases, such as cathepsins, into the cytosol can trigger cell death independently of caspases.

Troubleshooting Steps:

• Confirm Caspase Inhibition: Before exploring other pathways, verify that caspases are indeed inhibited in your experimental setup. This can be done by performing a western blot for cleaved PARP or cleaved caspase-3. In successfully inhibited samples, you should see a significant reduction in the cleaved forms of these proteins.

• Investigate Necroptosis: Use specific inhibitors of the necroptosis pathway, such as Necrostatin-1 (an inhibitor of RIPK1), to see if this rescues your cells from death.

• Assess Autophagy: Monitor the levels of autophagy markers like LC3-II by western blot or immunofluorescence. If autophagy is upregulated, you can test the effect of autophagy inhibitors like 3-methyladenine (B1666300) (3-MA) or chloroquine.

• Examine Lysosomal Integrity: Use dyes like acridine (B1665455) orange to assess the integrity of the lysosomes. A diffuse cytosolic staining, as opposed to punctate lysosomal staining, can indicate lysosomal membrane permeabilization.

Issue 2: I am seeing unexpected changes in protein expression or signaling pathways that are not directly related to apoptosis.

While (R)-Q-VD-OPh is highly specific for caspases, it is important to consider the broader cellular consequences of inhibiting a key biological process like apoptosis.

• Possible Cause 1: Cellular Stress Response. The initial apoptotic stimulus is still present, and the cell may activate alternative stress response pathways when the primary apoptotic route is blocked.

• Possible Cause 2: Accumulation of "undead" cells. Cells that are poised to die but are kept alive by the inhibitor may enter a senescent-like state or exhibit altered signaling.

Troubleshooting Steps:

• Titrate the Inhibitor: Use the lowest effective concentration of (R)-Q-VD-OPh to minimize any potential for off-target effects, even though they are rare. A dose-response experiment is recommended to determine the optimal concentration for your specific cell type and stimulus.

• Use a Negative Control: A negative control compound, such as Q-VE-OPh (which has a glutamic acid substitution for the aspartic acid, rendering it unable to inhibit caspases), can help to distinguish between effects caused by caspase inhibition and non-specific effects of the compound.

• Time-Course Analysis: Perform a time-course experiment to understand the kinetics of the observed changes. This can help to differentiate between early, direct effects and later, indirect consequences of apoptosis inhibition.

Data Presentation

Table 1: Inhibitory Potency (IC50) of (R)-Q-VD-OPh against various Caspases

Caspase Target	Reported IC50 Range (nM)
Caspase-1	25 - 400
Caspase-3	25 - 400
Caspase-7	48
Caspase-8	25 - 400
Caspase-9	25 - 400
Caspase-10	25 - 400
Caspase-12	25 - 400

Data compiled from multiple sources.[2][3][4]

Table 2: Comparison of Specificity between (R)-Q-VD-OPh and Z-VAD-FMK

Protease Family	(R)-Q-VD-OPh Inhibition	Z-VAD-FMK Inhibition
Caspases	High Potency	High Potency
Cathepsins	Reported to be insignificant at typical working concentrations.	Yes (Off-target) [7][8]
Calpains	Reported to be insignificant at typical working concentrations.	Yes (Off-target) [7][8]

Experimental Protocols

Protocol 1: Fluorometric Assay for Cathepsin B Activity

This protocol is designed to assess the potential off-target inhibition of cathepsin B by (R)-Q-VD-OPh in cell lysates.

Materials:

• Cell Lysis Buffer (e.g., 50 mM sodium acetate, 1 mM EDTA, pH 5.5)

• Cathepsin B Substrate (e.g., Z-Arg-Arg-AMC)

• Cathepsin B Inhibitor (e.g., CA-074Me, as a positive control for inhibition)

• 96-well black, clear-bottom microplate

• Fluorometric plate reader (Excitation: 355-380 nm, Emission: 460 nm)

Procedure:

• Prepare Cell Lysates:

  • Harvest cells and wash with cold PBS.

  • Lyse cells in chilled Cell Lysis Buffer.

  • Incubate on ice for 10-15 minutes.

  • Centrifuge to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of the lysate.

• Assay Setup:

  • In a 96-well plate, add 50 µL of cell lysate (containing 50-100 µg of protein) to each well.

  • To test for off-target effects, pre-incubate lysates with varying concentrations of (R)-Q-VD-OPh for 15-30 minutes at 37°C.

  • Include a vehicle control (DMSO) and a positive inhibition control (CA-074Me).

• Enzymatic Reaction:

  • Initiate the reaction by adding 50 µL of the Cathepsin B substrate solution to each well.

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

• Data Acquisition and Analysis:

  • Measure the fluorescence using a microplate reader.

  • Plot the reaction rate as a function of the inhibitor concentration to determine if (R)-Q-VD-OPh has any inhibitory effect on cathepsin B activity.

Protocol 2: Fluorometric Assay for Calpain Activity

This protocol is to assess the potential off-target inhibition of calpain by (R)-Q-VD-OPh in cell lysates.

Materials:

• Extraction Buffer (provided in commercial kits, designed to prevent auto-activation of calpain)[11][12]

• Calpain Substrate (e.g., Ac-LLY-AFC)[11][12]

• Calpain Inhibitor (e.g., Z-LLY-FMK, as a positive control for inhibition)[11]

• 96-well black, clear-bottom microplate

• Fluorometric plate reader (Excitation: 400 nm, Emission: 505 nm)[11][12]

Procedure:

• Prepare Cell Lysates:

  • Harvest 1-2 x 10^6 cells and wash with cold PBS.

  • Resuspend cells in 100 µL of chilled Extraction Buffer and incubate on ice for 20 minutes.[11][12]

  • Centrifuge to pellet debris and collect the supernatant.[11][12]

  • Determine the protein concentration.

• Assay Setup:

  • In a 96-well plate, add cell lysate (50-200 µg protein) to each well and adjust the volume to 85 µL with Extraction Buffer.[11]

  • Pre-incubate lysates with varying concentrations of (R)-Q-VD-OPh for 15-30 minutes at 37°C.

  • Include a vehicle control (DMSO) and a positive inhibition control (Z-LLY-FMK).

• Enzymatic Reaction:

  • Add 10 µL of 10X Reaction Buffer to each well.[11]

  • Initiate the reaction by adding 5 µL of Calpain Substrate to each well.[11]

  • Incubate at 37°C for 1 hour, protected from light.[11]

• Data Acquisition and Analysis:

  • Measure the fluorescence using a microplate reader.

  • Compare the fluorescence intensity of the (R)-Q-VD-OPh-treated samples to the controls to determine any inhibitory effect on calpain activity.

Visualizations

Caption: Intended action of (R)-Q-VD-OPh on the caspase cascade.

Caption: Workflow for troubleshooting unexpected cell death.

Caption: Workflow for assessing off-target protease inhibition.

References

• 1. bdbiosciences.com [bdbiosciences.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Q-VD-Oph|QVD-Oph|pan-caspase inhibitor [dcchemicals.com]
• 5. researchgate.net [researchgate.net]
• 6. Q-VD-OPh, a broad spectrum caspase inhibitor with potent antiapoptotic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Off‐target inhibition of NGLY1 by the polycaspase inhibitor Z‐VAD‐fmk induces cellular autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 9. Effects of the pan-caspase inhibitor Q-VD-OPh on human neutrophil lifespan and function | PLOS One [journals.plos.org]
• 10. Effects of the pan-caspase inhibitor Q-VD-OPh on human neutrophil lifespan and function - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. abcam.com [abcam.com]

Technical Support Center: (R)-Q-VD-OPh Experiments

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers using the pan-caspase inhibitor (R)-Q-VD-OPh.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Q-VD-OPh and how does it work?

(R)-Q-VD-OPh, or Quinoline-Valyl-Aspartyl-(2,6-difluorophenoxy)-methylketone, is a potent, cell-permeable, and irreversible pan-caspase inhibitor.[1][2] It functions by binding to the catalytic site of various caspases, the key proteases involved in the apoptotic cell death pathway, thereby preventing their activity.[1] It is considered more effective and less toxic than previous generations of pan-caspase inhibitors like Z-VAD-FMK.[3][4]

Q2: What are the recommended storage and reconstitution conditions for (R)-Q-VD-OPh?

For optimal stability, (R)-Q-VD-OPh should be stored at -20°C.[1][5] To prepare a stock solution, reconstitute the lyophilized powder in high-purity dimethyl sulfoxide (B87167) (DMSO).[1][5] It is advisable to prepare single-use aliquots to avoid repeated freeze-thaw cycles.[5]

Q3: What are the typical working concentrations for (R)-Q-VD-OPh?

The optimal concentration of (R)-Q-VD-OPh can vary depending on the cell type, the apoptosis-inducing stimulus, and the experimental duration. However, a general starting point for in vitro experiments is a final concentration of 10-100 µM.[1][6] For in vivo studies, a dosage of 20 mg/kg is often recommended.[1][7] It is always best to perform a dose-response experiment to determine the optimal concentration for your specific system.[8]

Troubleshooting Guide

Problem 1: (R)-Q-VD-OPh is not inhibiting apoptosis in my experiment.

If you observe that (R)-Q-VD-OPh is not providing the expected protection against apoptosis, consider the following potential causes and solutions:

Potential Cause	Troubleshooting Steps
Suboptimal Concentration	Perform a dose-response experiment with a broader range of (R)-Q-VD-OPh concentrations (e.g., 5 µM to 100 µM) to determine the most effective concentration for your specific cell line and stimulus.[8][9]
Incorrect Timing of Treatment	For maximal efficacy, pre-incubate your cells with (R)-Q-VD-OPh for 30-60 minutes before adding the apoptotic stimulus.[10] Adding the inhibitor and stimulus simultaneously may not allow sufficient time for cellular uptake and caspase inhibition.
Caspase-Independent Cell Death	The observed cell death may be occurring through a caspase-independent pathway, such as necroptosis or autophagy-dependent cell death.[11][12] To investigate this, you can use specific inhibitors for these pathways in conjunction with (R)-Q-VD-OPh. For example, use a RIPK1 inhibitor (e.g., Necrostatin-1) to block necroptosis.
Inhibitor Inactivity	Ensure that your (R)-Q-VD-OPh stock solution has been stored correctly at -20°C and has not undergone multiple freeze-thaw cycles.[5] To confirm the activity of your inhibitor, you can perform a positive control experiment with a cell line known to be sensitive to caspase-dependent apoptosis.

Problem 2: I am observing unexpected or increased cell death after treatment with (R)-Q-VD-OPh.

In some cases, inhibiting caspases can lead to an increase in cell death through alternative pathways.

Potential Cause	Troubleshooting Steps
Induction of Necroptosis	In certain cell types and with specific stimuli (e.g., TNF-α), blocking apoptosis with a pan-caspase inhibitor can switch the cell death mechanism to necroptosis, a form of programmed necrosis.[13][14] To test for this, co-treat your cells with (R)-Q-VD-OPh and a necroptosis inhibitor like Necrostatin-1. A reduction in cell death with the co-treatment would suggest the involvement of necroptosis.
DMSO Toxicity	High concentrations of the solvent DMSO can be toxic to cells.[5] Ensure that the final concentration of DMSO in your culture medium is low (typically below 0.5%). Include a vehicle control group in your experiment that is treated with the same concentration of DMSO as your (R)-Q-VD-OPh treated group.
Off-Target Effects	While (R)-Q-VD-OPh is more specific than older inhibitors, off-target effects are still a possibility at very high concentrations. Use the lowest effective concentration determined from your dose-response experiments to minimize potential off-target effects.

Problem 3: How can I confirm that (R)-Q-VD-OPh is effectively inhibiting caspases in my experiment?

It is crucial to validate that the inhibitor is working as expected in your experimental setup.

Verification Method	Experimental Protocol
Western Blot for Cleaved Caspases	Probe for the cleaved (active) forms of key caspases, such as caspase-3 and caspase-7. In a successfully inhibited sample, you should see a significant reduction in the levels of these cleaved caspases compared to the positive control (apoptotic stimulus alone).
Western Blot for Cleaved PARP	Poly(ADP-ribose) polymerase (PARP) is a well-known substrate of executioner caspases. Probe for cleaved PARP. A decrease in the cleaved PARP fragment in the presence of (R)-Q-VD-OPh indicates effective caspase inhibition.[15]
Caspase Activity Assay	Use a commercially available fluorometric or colorimetric assay to directly measure the activity of specific caspases (e.g., caspase-3/7) in your cell lysates. A significant reduction in caspase activity in the (R)-Q-VD-OPh treated samples will confirm its efficacy.
Negative Control	Use Q-VE-OPh, a negative control peptide where the aspartic acid residue is replaced with glutamic acid, rendering it unable to inhibit caspases.[16] This control helps to ensure that the observed effects are due to caspase inhibition and not other non-specific effects of the compound.

Experimental Protocols

Protocol 1: General Procedure for In Vitro Inhibition of Apoptosis

• Cell Seeding: Plate your cells at the desired density in a suitable culture vessel and allow them to adhere overnight.

• Preparation of (R)-Q-VD-OPh: Thaw an aliquot of your (R)-Q-VD-OPh stock solution (typically 10-20 mM in DMSO) immediately before use. Dilute the stock solution in fresh, pre-warmed culture medium to the desired final working concentration (e.g., 20 µM).

• Pre-treatment: Remove the old medium from your cells and replace it with the medium containing (R)-Q-VD-OPh. Include a vehicle control (medium with the same final concentration of DMSO) and a negative control (untreated cells). Incubate the cells for 30-60 minutes at 37°C in a CO2 incubator.

• Induction of Apoptosis: Add your apoptotic stimulus to the appropriate wells.

• Incubation: Incubate the cells for the desired period (e.g., 4-24 hours), depending on your experimental system.

• Analysis: Harvest the cells and analyze for markers of apoptosis using methods such as Annexin V/PI staining followed by flow cytometry, TUNEL assay, or Western blotting for cleaved caspases and PARP.

Protocol 2: Western Blot Analysis of Caspase Cleavage

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer (e.g., RIPA buffer) containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the cleaved form of your caspase of interest (e.g., cleaved caspase-3) or cleaved PARP overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways and Experimental Workflows

Caption: A typical experimental workflow for using (R)-Q-VD-OPh to inhibit apoptosis.

Caption: Simplified diagram showing the divergence of apoptosis and necroptosis pathways.

References

• 1. resources.novusbio.com [resources.novusbio.com]
• 2. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Q-VD-OPh, a broad spectrum caspase inhibitor with potent antiapoptotic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bdbiosciences.com [bdbiosciences.com]
• 6. resources.rndsystems.com [resources.rndsystems.com]
• 7. The anti-caspase inhibitor Q-VD-OPH prevents AIDS disease progression in SIV-infected rhesus macaques - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Effects of the pan-caspase inhibitor Q-VD-OPh on human neutrophil lifespan and function - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Caspase-dependent and -independent neuronal death: two distinct pathways to neuronal injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. From (Tool)Bench to Bedside: The Potential of Necroptosis Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Dose-dependent effects of the caspase inhibitor Q-VD-OPh on different apoptosis-related processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Optimizing (R)-Q-VD-OPh Treatment Duration

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of (R)-Q-VD-OPh, a potent and irreversible pan-caspase inhibitor. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to facilitate the effective application of (R)-Q-VD-OPh in preventing apoptosis and to help optimize treatment duration for various experimental setups.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Q-VD-OPh and how does it work?

A1: (R)-Q-VD-OPh (Quinoline-Valyl-Aspartyl-(2,6-difluorophenoxy)methyl ketone) is a cell-permeable, irreversible pan-caspase inhibitor. It functions by binding to the catalytic site of a broad range of caspases, the key proteases involved in the execution phase of apoptosis. By inhibiting both initiator caspases (e.g., caspase-8, caspase-9) and executioner caspases (e.g., caspase-3, caspase-7), (R)-Q-VD-OPh effectively blocks the apoptotic signaling cascade.[1][2][3] Its "OPH" (O-phenoxy) group enhances its potency and reduces toxicity compared to other caspase inhibitors like Z-VAD-FMK.[4]

Q2: What is the recommended starting concentration for (R)-Q-VD-OPh in cell culture experiments?

A2: The optimal concentration of (R)-Q-VD-OPh is highly dependent on the cell type, the apoptosis-inducing stimulus, and the duration of the experiment. However, a general starting range for in vitro applications is 10-100 µM.[2][5] It is always recommended to perform a dose-response experiment to determine the minimal effective concentration for your specific experimental system.

Q3: How long should I pre-incubate my cells with (R)-Q-VD-OPh before inducing apoptosis?

A3: Pre-incubation with (R)-Q-VD-OPh is crucial for its efficacy. A pre-incubation period of 30 to 60 minutes is generally recommended to allow for sufficient cell permeability and binding to the target caspases before the apoptotic stimulus is introduced.[5][6]

Q4: For how long is (R)-Q-VD-OPh effective in culture?

A4: The duration of effective caspase inhibition by (R)-Q-VD-OPh can vary. In some studies, a single dose of 10 µM has been shown to prevent apoptosis in human neutrophils for at least 5 days.[7][8] However, the stability of the compound in culture medium can be a factor. For long-term experiments, it may be necessary to replenish the medium with fresh (R)-Q-VD-OPh. The required frequency of media changes should be determined empirically for your specific model.

Q5: Is (R)-Q-VD-OPh toxic to cells?

A5: (R)-Q-VD-OPh is known for its low cytotoxicity, especially when compared to other pan-caspase inhibitors.[4] It has been shown to be non-toxic to cells even at high concentrations.[4] However, it is always good practice to include a vehicle control (DMSO) and an inhibitor-only control to assess any potential off-target effects on cell viability in your specific cell line.

Q6: Can (R)-Q-VD-OPh inhibit all forms of cell death?

A6: No, (R)-Q-VD-OPh is a specific inhibitor of caspase-dependent apoptosis. It will not inhibit caspase-independent cell death pathways such as necroptosis, pyroptosis, or ferroptosis. If you observe cell death in the presence of (R)-Q-VD-OPh, it is likely occurring through one of these alternative pathways.

Data Presentation

Table 1: Recommended Starting Concentrations and Treatment Durations of (R)-Q-VD-OPh for In Vitro Apoptosis Inhibition

Cell Line	Apoptosis Inducer	(R)-Q-VD-OPh Concentration	Pre-incubation Time	Total Treatment Duration	Reference(s)
Jurkat	Camptothecin	20 µM	30 minutes	5 hours	[6]
Human Neutrophils	Spontaneous Apoptosis	10 µM	Not specified (added at start)	Up to 5 days	[7][8]
WEHI 231	Actinomycin D	5-100 µM	30 minutes	4 hours	[5]
JURL-MK1, HL60	Imatinib, SAHA	0.05 - 10 µM	Not specified	Not specified	[9]
HT-29	TNF-alpha	Not specified	Not specified	96-120 hours (apoptosis observed)	[10][11]
SH-SY5Y	Cypermethrin	5 µM	Not specified	48 hours	[5]

Mandatory Visualization

Caption: Figure 1. General experimental workflow for optimizing (R)-Q-VD-OPh treatment duration.

Caption: Figure 2. Simplified apoptosis pathways and the action of (R)-Q-VD-OPh.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Incomplete or no inhibition of cell death	1. Suboptimal (R)-Q-VD-OPh concentration: The concentration may be too low for the specific cell type or stimulus. 2. Insufficient pre-incubation time: The inhibitor may not have had enough time to enter the cells and bind to caspases. 3. Caspase-independent cell death: The cell death may be occurring through necroptosis, pyroptosis, or ferroptosis. 4. Degraded (R)-Q-VD-OPh: Improper storage or handling may have led to the degradation of the compound.	1. Perform a dose-response titration (e.g., 10, 20, 50, 100 µM) to find the optimal concentration. 2. Increase the pre-incubation time to 1-2 hours. 3. Investigate markers for alternative cell death pathways (see Table 2). 4. Use a fresh aliquot of (R)-Q-VD-OPh and ensure proper storage at -20°C.
High background apoptosis in control cells	1. Cell culture stress: Over-confluency, nutrient deprivation, or harsh handling can induce apoptosis. 2. DMSO toxicity: The final concentration of DMSO in the culture medium may be too high.	1. Ensure cells are in a logarithmic growth phase and handle them gently. 2. Keep the final DMSO concentration below 0.5% (v/v). Include a DMSO-only vehicle control.
Variability between experiments	1. Inconsistent cell density: Different starting cell numbers can affect the response to the apoptotic stimulus. 2. Variability in reagent preparation: Inconsistent dilutions of (R)-Q-VD-OPh or the apoptosis inducer.	1. Seed the same number of cells for each experiment. 2. Prepare fresh dilutions of all reagents for each experiment and use calibrated pipettes.

Table 2: Markers for Caspase-Independent Cell Death Pathways

Pathway	Key Protein Markers for Western Blot	Assay
Necroptosis	Phospho-RIPK1, Phospho-RIPK3, Phospho-MLKL[1][12][13]	Western Blot, Immunoprecipitation of the RIPK1-RIPK3 necrosome[14]
Pyroptosis	Cleaved Caspase-1, Cleaved Gasdermin D (GSDMD)[15][16]	Caspase-1 Activity Assay[17][18], Western Blot for GSDMD cleavage
Ferroptosis	Decreased GPX4, Increased ACSL4[19][20][21]	Western Blot, Lipid Peroxidation Assay

Experimental Protocols

Protocol 1: Assessment of Apoptosis Inhibition using Annexin V/Propidium Iodide (PI) Staining and Flow Cytometry

This protocol allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cells of interest

• (R)-Q-VD-OPh

• Apoptosis-inducing agent

• Annexin V-FITC (or other fluorochrome)

• Propidium Iodide (PI)

• 1X Annexin V Binding Buffer

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding: Seed cells in a 6-well plate at a density that will allow them to be in the logarithmic growth phase at the time of the experiment.

• Treatment:

  • Pre-treat the cells with the empirically determined optimal concentration of (R)-Q-VD-OPh (or a range of concentrations for optimization) for 30-60 minutes.

  • Include a vehicle control (DMSO) and a no-treatment control.

  • Add the apoptosis-inducing agent to the appropriate wells.

  • Incubate for the desired treatment duration.

• Cell Harvesting:

  • Suspension cells: Gently collect the cells into centrifuge tubes.

  • Adherent cells: Carefully collect the culture medium (which contains detached, potentially apoptotic cells). Wash the adherent cells once with PBS and then detach them using a gentle method like trypsin-EDTA. Combine the detached cells with the collected medium.

• Staining:

  • Centrifuge the cell suspensions at 300 x g for 5 minutes.

  • Discard the supernatant and wash the cells twice with cold PBS.

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Use appropriate controls (unstained cells, single-stained cells) to set up compensation and gates.

  • Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).

Protocol 2: Caspase-3 Activity Assay (Colorimetric)

This assay measures the activity of executioner caspase-3, a key marker of apoptosis.

Materials:

• Cell lysates from treated and control cells

• Lysis Buffer

• 2X Reaction Buffer with DTT

• Caspase-3 substrate (e.g., DEVD-pNA)

• Microplate reader

Procedure:

• Cell Lysis:

  • Following treatment with the apoptosis inducer and/or (R)-Q-VD-OPh, harvest the cells.

  • Lyse the cell pellet in a suitable lysis buffer on ice.

  • Centrifuge the lysate to pellet cellular debris and collect the supernatant.

  • Determine the protein concentration of each lysate.

• Assay Setup:

  • In a 96-well plate, add 50-200 µg of protein from each cell lysate to separate wells. Adjust the volume with lysis buffer to be equal for all samples.

  • Add 50 µL of 2X Reaction Buffer (containing DTT) to each well.

  • Include a blank control with lysis buffer only.

• Reaction and Measurement:

  • Add 5 µL of the caspase-3 substrate (DEVD-pNA) to each well.

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

  • Measure the absorbance at 400-405 nm using a microplate reader.

• Data Analysis:

  • Subtract the blank reading from all sample readings.

  • Compare the absorbance values of the treated samples to the control samples to determine the fold-change in caspase-3 activity. A reduction in absorbance in the (R)-Q-VD-OPh treated samples indicates inhibition of caspase-3 activity.

References

• 1. jitc.bmj.com [jitc.bmj.com]
• 2. resources.rndsystems.com [resources.rndsystems.com]
• 3. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. selleckchem.com [selleckchem.com]
• 6. bdbiosciences.com [bdbiosciences.com]
• 7. Effects of the pan-caspase inhibitor Q-VD-OPh on human neutrophil lifespan and function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of the pan-caspase inhibitor Q-VD-OPh on human neutrophil lifespan and function | PLOS One [journals.plos.org]
• 9. Dose-dependent effects of the caspase inhibitor Q-VD-OPh on different apoptosis-related processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Tumor necrosis factor-alpha induces apoptosis associated with poly(ADP-ribose) polymerase cleavage in HT-29 colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Biomarkers for the detection of necroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A toolbox for imaging RIPK1, RIPK3, and MLKL in mouse and human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Gasdermin D in pyroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Gasdermin D-mediated pyroptosis: mechanisms, diseases, and inhibitors [frontiersin.org]
• 17. promega.com [promega.com]
• 18. Caspase 1 Activity Assay Kit(Colorimetric Method) - Elabscience® [elabscience.com]
• 19. Acsl4 Dictates Ferroptosis Sensitivity by Shaping Cellular Lipid Composition - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Frontiers | Characteristics and Biomarkers of Ferroptosis [frontiersin.org]
• 21. Predictive and prognostic value of ACSL4 and GPX4 in patients with esophageal squamous cell carcinoma receiving post-operative radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (R)-Q-VD-OPh In Vivo Delivery

Welcome to the technical support center for the in vivo application of (R)-Q-VD-OPh. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address frequently asked questions regarding the in vivo delivery of this potent pan-caspase inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Q-VD-OPh and what is its primary mechanism of action?

(R)-Q-VD-OPh (Quinoline-Valyl-Aspartyl-[2,6-difluorophenoxy]-methyl ketone) is a potent, cell-permeable, and irreversible pan-caspase inhibitor.[1] Its primary mechanism of action is to block apoptosis by covalently binding to the catalytic site of a broad range of caspases, including caspases-1, -3, -7, -8, -9, -10, and -12.[1][2] This inhibition prevents the downstream signaling cascades that lead to apoptotic cell death. It is considered a third-generation caspase inhibitor with improved efficacy and reduced toxicity compared to earlier inhibitors like Z-VAD-FMK.[3][4]

Q2: What are the key advantages of using (R)-Q-VD-OPh in vivo compared to other caspase inhibitors?

(R)-Q-VD-OPh offers several advantages for in vivo studies:

• Broad-Spectrum Inhibition: It effectively inhibits a wide range of caspases, making it suitable for studies where multiple caspase pathways may be involved.[3][5]

• High Potency: It is effective at lower concentrations than many other caspase inhibitors.[6]

• Low Toxicity: It has been shown to have minimal toxicity both in vitro and in vivo, even at high concentrations.[3][4]

• Blood-Brain Barrier Permeability: (R)-Q-VD-OPh can cross the blood-brain barrier, making it a valuable tool for studying apoptosis in the central nervous system.[6][7][8]

Q3: What is the recommended dosage for in vivo studies?

The effective in vivo dose of (R)-Q-VD-OPh can vary depending on the animal model, the target tissue, and the specific research question. However, a general starting point recommended in the literature is 10-20 mg/kg .[6] Some studies have used doses up to 120 mg/kg in mice without apparent toxic effects.[9] It is always recommended to perform a dose-response study to determine the optimal dose for your specific experimental setup.

Q4: Are there any known off-target effects or long-term consequences of in vivo (R)-Q-VD-OPh administration?

While (R)-Q-VD-OPh is noted for its high specificity and low toxicity, some potential off-target effects and long-term considerations have been noted for pan-caspase inhibitors in general:

• Induction of Necrosis: At high concentrations or with prolonged use, pan-caspase inhibitors have been observed to shift the mode of cell death from apoptosis to necrosis in some cell types.[10]

• Immunomodulatory Effects: Some caspase inhibitors have been shown to suppress T-cell proliferation independent of their caspase-inhibiting activity.[11]

• Disruption of Homeostasis: Long-term inhibition of apoptosis, a fundamental biological process, could potentially disrupt tissue homeostasis. However, studies involving daily administration of Q-VD-OPh for up to four months in animal models have reported no side effects.[12]

It is crucial to include appropriate controls in your experiments, such as a vehicle-only group, to monitor for any potential off-target or toxic effects.

Troubleshooting Guide

This guide addresses common challenges encountered during the in vivo delivery of (R)-Q-VD-OPh.

Problem 1: Poor Solubility and Vehicle Preparation

(R)-Q-VD-OPh is a hydrophobic compound and is insoluble in water and aqueous buffers like PBS. This presents a significant challenge for preparing formulations suitable for in vivo administration.

Symptom	Possible Cause	Suggested Solution
Precipitate forms when preparing the injection solution.	The concentration of (R)-Q-VD-OPh exceeds its solubility in the chosen vehicle.	1. Use an appropriate organic solvent: (R)-Q-VD-OPh is soluble in DMSO and ethanol (B145695).[13][14] A common practice is to dissolve it in 100% sterile DMSO for intraperitoneal (IP) injections. 2. Sonication: Gentle sonication can help to dissolve the compound. 3. Warm the solution: Gently warming the solution to 37°C may aid in dissolution, but be cautious of potential degradation at higher temperatures.
The prepared solution is not clear.	Incomplete dissolution of the compound.	Ensure vigorous vortexing and/or sonication until the solution is clear. If a precipitate remains, the concentration is likely too high for the chosen solvent.
Need to prepare a formulation for intravenous (IV) injection.	High concentrations of organic solvents like DMSO can be toxic when administered intravenously.	1. Co-solvent systems: A formulation described for IV injection in rhesus macaques involved dissolving (R)-Q-VD-OPh in a solution of 15% DMSO in sterile physiological water.[15] 2. Alternative formulation strategies: For hydrophobic drugs, consider exploring advanced formulation techniques such as self-assembling peptides, nanoemulsions, or liposomes to improve aqueous solubility and reduce the need for high concentrations of organic solvents.[9][16]

Quantitative Solubility Data for (R)-Q-VD-OPh

Solvent	Solubility	Reference
DMSO	≥26.35 mg/mL	[13]
Ethanol	≥97.4 mg/mL	[13]
DMSO:PBS (pH 7.2) (1:4)	0.2 mg/mL
Water	Insoluble	[13][14]

Problem 2: Lack of Efficacy in Animal Model

Observing no therapeutic or biological effect after in vivo administration of (R)-Q-VD-OPh can be due to several factors.

Symptom	Possible Cause	Suggested Solution
No reduction in apoptotic markers or expected phenotype.	1. Insufficient Dose: The administered dose may be too low to achieve a therapeutic concentration in the target tissue. 2. Poor Bioavailability: The route of administration and formulation may result in low absorption and distribution to the target site. 3. Rapid Metabolism and Clearance: The compound may be rapidly metabolized and cleared from the body.	1. Perform a Dose-Response Study: Titrate the dose of (R)-Q-VD-OPh to find the optimal concentration for your model. 2. Optimize Administration Route: Consider the target tissue. For systemic effects, IV administration may provide higher bioavailability than IP. For CNS targets, the ability of Q-VD-OPh to cross the blood-brain barrier is an advantage.[6][7][8] 3. Evaluate Pharmacokinetics: If possible, perform pharmacokinetic studies to determine the concentration of (R)-Q-VD-OPh in plasma and the target tissue over time. This will help to optimize the dosing regimen.
Inconsistent results between animals.	1. Improper Injection Technique: For IP injections, accidental injection into the gut or adipose tissue can lead to variable absorption. 2. Animal-to-Animal Variability: Biological differences between animals can lead to variations in drug metabolism and response.	1. Refine Injection Technique: Ensure proper restraint and needle placement for IP injections to deliver the compound into the peritoneal cavity.[3][15] 2. Increase Sample Size: A larger cohort of animals can help to account for biological variability.

Problem 3: Adverse Effects or Toxicity in Animals

While (R)-Q-VD-OPh is generally considered non-toxic, adverse effects can occur, often related to the delivery vehicle.

Symptom	Possible Cause	Suggested Solution
Animals show signs of distress, such as ruffled fur, hunched posture, or lethargy after injection.	1. DMSO Toxicity: High concentrations of DMSO, especially when administered frequently, can cause local irritation, inflammation, and systemic toxicity.[14] 2. High Dose of (R)-Q-VD-OPh: Although rare, very high doses may lead to unforeseen off-target effects.	1. Reduce DMSO Concentration: If possible, use a lower concentration of DMSO by exploring co-solvent systems or alternative formulations. 2. Administer a Lower Volume: Reducing the total volume of the injection can minimize local irritation. 3. Include a Vehicle Control Group: Always include a group of animals that receives only the vehicle to distinguish between vehicle-induced and compound-induced effects.
Evidence of tissue necrosis at the injection site or in the target organ.	As mentioned, at high concentrations, pan-caspase inhibitors can potentially induce a switch from apoptosis to necrosis.[10]	1. Lower the Dose: If necrosis is observed, reduce the dose of (R)-Q-VD-OPh. 2. Analyze Cell Death Mechanism: Use markers for both apoptosis and necrosis (e.g., TUNEL and LDH assays, respectively) to understand the mode of cell death in your model.

Experimental Protocols & Methodologies

Protocol 1: Preparation and Intraperitoneal (IP) Administration of (R)-Q-VD-OPh in Mice

This protocol is a general guideline and should be adapted to specific experimental needs.

Materials:

• (R)-Q-VD-OPh powder

• Sterile, high-purity DMSO

• Sterile microcentrifuge tubes

• Sterile insulin (B600854) syringes with a 27-30 gauge needle

• 70% ethanol for disinfection

Procedure:

• Preparation of Stock Solution:

  • In a sterile environment, weigh the desired amount of (R)-Q-VD-OPh powder.

  • Dissolve the powder in 100% sterile DMSO to create a concentrated stock solution (e.g., 10 mg/mL). Vortex or sonicate gently until fully dissolved. The solution should be clear.

• Dose Calculation:

  • Weigh each mouse to determine the exact dose to be administered.

  • Calculate the volume of the stock solution needed for each mouse based on the desired dose (e.g., for a 20 mg/kg dose in a 25 g mouse, the total dose is 0.5 mg).

• Administration:

  • Restrain the mouse securely.

  • Disinfect the injection site in the lower right quadrant of the abdomen with 70% ethanol.

  • Insert the needle at a 15-20 degree angle into the peritoneal cavity.

  • Aspirate slightly to ensure the needle has not entered a blood vessel or organ.

  • Inject the calculated volume of the (R)-Q-VD-OPh solution slowly.

  • Withdraw the needle and return the mouse to its cage.

  • Monitor the animal for any adverse reactions.

Protocol 2: Pharmacokinetic Analysis of (R)-Q-VD-OPh in Plasma (General Workflow)

This workflow outlines the key steps for a pharmacokinetic study. Specific parameters will need to be optimized for your laboratory.

• Animal Dosing: Administer (R)-Q-VD-OPh to a cohort of animals via the desired route (e.g., IV or IP).

• Blood Collection: At predetermined time points (e.g., 5, 15, 30 min, 1, 2, 4, 8, 24 hours) after dosing, collect blood samples from a subset of animals.

• Plasma Preparation: Process the blood samples to isolate plasma (e.g., by centrifugation of blood collected in EDTA tubes).

• Sample Extraction: Extract (R)-Q-VD-OPh from the plasma samples using a suitable method, such as protein precipitation or liquid-liquid extraction.

• LC-MS/MS Analysis: Quantify the concentration of (R)-Q-VD-OPh in the extracted samples using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

• Pharmacokinetic Parameter Calculation: Use the concentration-time data to calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and half-life.[12]

Visualizations

Caption: Caspase signaling pathways and the inhibitory action of (R)-Q-VD-OPh.

Caption: Troubleshooting workflow for in vivo experiments with (R)-Q-VD-OPh.

References

• 1. medkoo.com [medkoo.com]
• 2. researchgate.net [researchgate.net]
• 3. Effects of the pan-caspase inhibitor Q-VD-OPh on human neutrophil lifespan and function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Q-VD-OPh, a broad spectrum caspase inhibitor with potent antiapoptotic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. By compound [wahoo.cns.umass.edu]
• 8. pharmacokinetic parameters cmax: Topics by Science.gov [science.gov]
• 9. Q-VD-OPh | C26H25F2N3O6 | CID 11237609 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Suppression of human T cell proliferation by the caspase inhibitors, z-VAD-FMK and z-IETD-FMK is independent of their caspase inhibition properties - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pharmacokinetics, pharmacodynamics and safety of the inverse retinoic acid‐related orphan receptor γ agonist AZD0284 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. apexbt.com [apexbt.com]
• 13. apexbt.com [apexbt.com]
• 14. The anti-caspase inhibitor Q-VD-OPH prevents AIDS disease progression in SIV-infected rhesus macaques - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Dose-dependent effects of the caspase inhibitor Q-VD-OPh on different apoptosis-related processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. caymanchem.com [caymanchem.com]

Technical Support Center: Observing Caspase-Independent Cell Death with (R)-Q-VD-OPh

Welcome to the technical support resource for researchers utilizing (R)-Q-VD-OPh to investigate caspase-independent cell death. This guide provides troubleshooting advice and frequently asked questions to help you design, execute, and interpret your experiments effectively.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Q-VD-OPh and how does it work?

(R)-Q-VD-OPh, also known as quinoline-valine-aspartic acid-(2,6-difluorophenoxy)-methylketone, is a potent and irreversible pan-caspase inhibitor.[1][2] It is cell-permeable and functions by binding to the catalytic site of a broad range of caspases, thereby preventing their activation and subsequent initiation of apoptosis.[1] This makes it a valuable tool for distinguishing between caspase-dependent apoptosis and other forms of cell death.

Q2: How does (R)-Q-VD-OPh differ from other caspase inhibitors like Z-VAD-FMK?

(R)-Q-VD-OPh is considered a next-generation caspase inhibitor with several advantages over older compounds like Z-VAD-FMK. It is significantly more effective at preventing apoptosis and is less toxic to cells, even at high concentrations.[3][4] Furthermore, some studies suggest that Z-VAD-FMK can interfere with cell proliferation, a limitation not typically associated with (R)-Q-VD-OPh.[5]

Q3: What are the typical working concentrations for (R)-Q-VD-OPh?

The optimal concentration of (R)-Q-VD-OPh can vary depending on the cell type, the apoptosis-inducing stimulus, and the experimental duration. However, a general range is provided below. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific system.

Application	Recommended Concentration Range
In Vitro Cell Culture	10 - 100 µM[1][6]
In Vivo Animal Studies	20 mg/kg[1][7]

Q4: How should I prepare and store (R)-Q-VD-OPh?

(R)-Q-VD-OPh is typically supplied as a lyophilized powder. For use, it should be reconstituted in high-purity dimethyl sulfoxide (B87167) (DMSO) to create a stock solution, for example, at a concentration of 10 mM.[6][8] This stock solution can be stored in small aliquots at -20°C to avoid repeated freeze-thaw cycles.[8] When preparing your working solution, the final concentration of DMSO in the cell culture medium should not exceed 0.2%, as higher concentrations can be toxic to cells.[8]

Troubleshooting Guide

Issue 1: I've treated my cells with an apoptosis inducer and (R)-Q-VD-OPh, but I still observe significant cell death. What could be the reason?

This is a key observation when studying caspase-independent cell death. The persistence of cell death in the presence of a potent pan-caspase inhibitor strongly suggests that a caspase-independent pathway is being activated. Several such pathways exist, including:

• Necroptosis: A form of programmed necrosis.

• Ferroptosis: An iron-dependent form of cell death characterized by lipid peroxidation.

• Parthanatos: A cell death pathway mediated by the overactivation of PARP-1.

• Autophagic cell death: Cell death occurring through the process of autophagy.[9][10]

• Lysosomal membrane permeabilization: Leading to the release of cathepsins and other proteases that can trigger cell death.[10][11]

To investigate further, consider the following steps:

• Confirm Caspase Inhibition: Ensure that (R)-Q-VD-OPh is effectively inhibiting caspases in your system. You can do this by measuring caspase activity (e.g., using a fluorometric assay for caspase-3/7 activity) or by Western blotting for cleaved PARP or cleaved caspase-3.

• Characterize the Cell Death Morphologically: Observe the dying cells using microscopy. Apoptosis is characterized by cell shrinkage, membrane blebbing, and the formation of apoptotic bodies. In contrast, necrosis often involves cell swelling and lysis.

• Use Specific Inhibitors for Other Pathways: To identify the specific caspase-independent pathway, use inhibitors for other forms of cell death in combination with (R)-Q-VD-OPh.

Cell Death Pathway	Recommended Inhibitor
Necroptosis	Necrostatin-1 (inhibits RIPK1)
Ferroptosis	Ferrostatin-1 (inhibits lipid peroxidation)
Parthanatos	Olaparib (PARP inhibitor)
Autophagy	3-Methyladenine (3-MA) or Chloroquine

Issue 2: My results are inconsistent. Sometimes (R)-Q-VD-OPh protects against cell death, and other times it doesn't.

Inconsistency in results can arise from several factors:

• Suboptimal Inhibitor Concentration: As mentioned, the effective concentration of (R)-Q-VD-OPh can be cell-type and stimulus-dependent. A concentration that is too low may not fully inhibit caspases, while an excessively high concentration could have off-target effects, although (R)-Q-VD-OPh is noted for its low toxicity.[3]

• Timing of Inhibitor Addition: For maximal effect, (R)-Q-VD-OPh should be added to the cells prior to or concurrently with the cell death stimulus.

• Cell Culture Conditions: Factors such as cell density, passage number, and media composition can influence a cell's susceptibility to different death pathways.

Issue 3: I am not sure if the cell death I am observing is programmed or accidental (necrosis).

While (R)-Q-VD-OPh helps to rule out caspase-dependent apoptosis, distinguishing between programmed caspase-independent death and accidental necrosis requires further investigation. Programmed cell death pathways are regulated by specific signaling molecules, whereas accidental necrosis is an uncontrolled process resulting from severe cellular injury. Consider examining markers of specific programmed cell death pathways, such as the phosphorylation of MLKL in necroptosis.

Experimental Protocols

Protocol 1: General In Vitro Protocol for Observing Caspase-Independent Cell Death

• Cell Seeding: Plate your cells at a density that will ensure they are in the logarithmic growth phase at the time of treatment.

• Preparation of (R)-Q-VD-OPh: Reconstitute lyophilized (R)-Q-VD-OPh in DMSO to a stock concentration of 10 mM.

• Pre-treatment: Add the desired concentration of (R)-Q-VD-OPh (e.g., 20 µM) to the cell culture medium. It is recommended to pre-incubate the cells with the inhibitor for 30-60 minutes before adding the cell death stimulus.[12]

• Induction of Cell Death: Add your apoptosis-inducing agent to the cell cultures. Include appropriate controls:

  • Untreated cells

  • Cells treated with the inducer alone

  • Cells treated with (R)-Q-VD-OPh alone

  • Cells treated with the DMSO vehicle control

• Incubation: Incubate the cells for the desired period.

• Assessment of Cell Viability: Measure cell viability using a suitable assay, such as Trypan Blue exclusion, MTS assay, or flow cytometry with a viability dye like Propidium Iodide or 7-AAD.

• Confirmation of Caspase Inhibition: In parallel, assess caspase activity to confirm the efficacy of (R)-Q-VD-OPh.

Visualizing Experimental Logic and Pathways

Caption: Experimental logic for using (R)-Q-VD-OPh to identify caspase-independent cell death.

Caption: A troubleshooting workflow for unexpected cell death in the presence of (R)-Q-VD-OPh.

Caption: Overview of cell death pathways and the inhibitory action of (R)-Q-VD-OPh.

References

• 1. resources.novusbio.com [resources.novusbio.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Q-VD-OPh, a broad spectrum caspase inhibitor with potent antiapoptotic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The anti-caspase inhibitor Q-VD-OPH prevents AIDS disease progression in SIV-infected rhesus macaques - PMC [pmc.ncbi.nlm.nih.gov]
• 6. resources.rndsystems.com [resources.rndsystems.com]
• 7. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bdbiosciences.com [bdbiosciences.com]
• 9. Frontiers | Caspase-Independent Regulated Necrosis Pathways as Potential Targets in Cancer Management [frontiersin.org]
• 10. aacrjournals.org [aacrjournals.org]
• 11. Cell death independent of caspases: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. selleckchem.com [selleckchem.com]

long-term effects of (R)-Q-VD-OPh on cell viability

Welcome to the technical support center for (R)-Q-VD-OPh, a potent and cell-permeable pan-caspase inhibitor. This guide is designed to assist researchers, scientists, and drug development professionals in effectively utilizing (R)-Q-VD-OPh in their experiments by providing troubleshooting advice and frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (R)-Q-VD-OPh?

A1: (R)-Q-VD-OPh, or Quinoline-Val-Asp-Difluorophenoxymethylketone, is a cell-permeable, irreversible, and broad-spectrum inhibitor of caspases.[1][2] Caspases are a family of cysteine proteases that play a critical role in the initiation and execution phases of apoptosis (programmed cell death).[3] By binding to the catalytic site of caspases, Q-VD-OPh effectively blocks their activity, thereby preventing the downstream events of apoptosis. It is considered a "next-generation" caspase inhibitor due to its increased potency, selectivity, and lower toxicity compared to older inhibitors like Z-VAD-FMK.[4][5]

Q2: What are the known long-term effects of Q-VD-OPh on cell viability and function?

A2: Long-term exposure to Q-VD-OPh has been shown to effectively prolong cell viability in vitro by inhibiting apoptosis for extended periods. For instance, a single 10 µM dose was sufficient to prevent apoptosis in human neutrophils for at least five days while maintaining key cellular functions like phagocytosis and chemotaxis.[6][7] However, it's important to note that even with apoptosis being inhibited, some cellular changes, such as mitochondrial depolarization, may still occur over time.[6][8] In animal models, long-term administration for up to four months has been reported without side effects, though one study noted that initial functional protection might be transient despite sustained morphological protection.[3][9] There are theoretical concerns that long-term caspase inhibition could disrupt tissue homeostasis, but significant adverse effects have not been consistently reported in preclinical studies.[3]

Q3: What is the recommended working concentration for Q-VD-OPh in cell culture experiments?

A3: The optimal working concentration of Q-VD-OPh is cell-type and stimulus-dependent and should be determined empirically. However, a general starting range for in vitro applications is 10-100 µM. In many cell lines, concentrations as low as 5-20 µM are effective at inhibiting apoptosis.[4][3][10] Some studies have shown complete inhibition of caspase-3 and -7 activity at concentrations as low as 0.05 µM.[11]

Q4: How should I prepare and store Q-VD-OPh stock solutions?

A4: Q-VD-OPh is typically supplied as a lyophilized powder. It should be reconstituted in high-purity dimethyl sulfoxide (B87167) (DMSO) to create a stock solution, commonly at a concentration of 10 mM. To prepare a 10 mM stock, dissolve 1 mg of Q-VD-OPh in 195 µL of DMSO. The reconstituted stock solution should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C, where it can be stable for several months.[4][10]

Q5: Does Q-VD-OPh inhibit other forms of cell death besides apoptosis?

A5: While Q-VD-OPh is primarily a pan-caspase inhibitor designed to block apoptosis, its inhibition of specific caspases can also impact other cell death pathways. For example, by inhibiting caspase-1, Q-VD-OPh can also prevent pyroptosis, a pro-inflammatory form of cell death.[7][12] However, it is not expected to inhibit necrosis.[13] If your experimental results suggest a form of cell death that is not inhibited by Q-VD-OPh, it may be a caspase-independent pathway.[14]

Troubleshooting Guide

Issue 1: I'm not observing an inhibition of cell death with Q-VD-OPh.

• Possible Cause 1: Suboptimal Pre-incubation Time. The inhibitor needs to enter the cells and bind to the caspases before the apoptotic stimulus is applied.

  • Solution: Pre-incubate your cells with Q-VD-OPh for at least 30-60 minutes before adding your apoptosis-inducing agent.[10][13]

• Possible Cause 2: The predominant form of cell death is not caspase-dependent. Your experimental treatment may be inducing a form of cell death like necrosis or autophagy-dependent cell death, which are not blocked by pan-caspase inhibitors.[13]

  • Solution: Use alternative assays to test for other forms of cell death. For example, measure lactate (B86563) dehydrogenase (LDH) release for necrosis or monitor autophagic markers like LC3-II. Consider using inhibitors of other pathways, such as necrostatin-1 (B1678002) for necroptosis, in combination with Q-VD-OPh.[10]

• Possible Cause 3: Incorrect concentration of Q-VD-OPh. The concentration of the inhibitor may be too low to effectively block caspase activity in your specific cell line or under your experimental conditions.

  • Solution: Perform a dose-response experiment to determine the optimal concentration of Q-VD-OPh for your system. Test a range of concentrations, for example, from 10 µM to 50 µM.[13]

Issue 2: I'm observing unexpected changes in cellular signaling or morphology.

• Possible Cause 1: Off-target effects or pathway crosstalk. While Q-VD-OPh is more specific than older inhibitors, long-term treatment may still have unintended consequences. For example, inhibiting apoptosis can sometimes promote other cellular processes.

  • Solution: Carefully characterize the cellular phenotype. Analyze markers for other relevant pathways, such as autophagy or cell cycle regulation.[15][16] The search results indicate that Q-VD-OPh does not typically affect the cell cycle but can influence signaling pathways like HPK1 in certain leukemia cells.[15][16]

• Possible Cause 2: DMSO solvent toxicity. High concentrations of the DMSO vehicle can be toxic to some cell lines.

  • Solution: Ensure the final concentration of DMSO in your cell culture medium is low, typically below 0.5%. Include a vehicle-only control in your experiments to account for any effects of the solvent.[17]

Quantitative Data Summary

Table 1: In Vitro Working Concentrations and Efficacy of Q-VD-OPh

Parameter	Value	Cell Line(s)	Reference
IC50 Range (Caspases 1, 3, 8, 9)	25 - 400 nM	Recombinant Caspases	[3][10]
Effective Concentration (Apoptosis Inhibition)	5 - 100 µM	WEHI 231, various	[10]
Complete Caspase-3/7 Inhibition	0.05 µM	JURL-MK1, HL60	[11]
Prevention of DNA Fragmentation	2 µM	JURL-MK1, HL60	[11]
Long-term Viability (Neutrophils)	10 µM (for 5 days)	Human Neutrophils	[6]

Table 2: In Vivo Dosage and Administration of Q-VD-OPh

Parameter	Value	Animal Model	Reference
Recommended Dose	20 mg/kg	Mice	[18]
Administration Route	Intraperitoneal (IP)	Mice	[18]
Vehicle	80-100% DMSO	Mice	[18]
Reported Non-toxic Dose	Up to 120 mg/kg	Mice	[18]

Experimental Protocols

Protocol 1: General In Vitro Apoptosis Inhibition Assay

• Cell Seeding: Plate cells at a density that will ensure they are in the logarithmic growth phase at the time of treatment.

• Preparation of Inhibitor: Prepare a fresh dilution of your Q-VD-OPh stock solution in pre-warmed cell culture medium to the desired final concentration (e.g., 20 µM).

• Pre-incubation: Remove the existing medium from the cells and add the medium containing Q-VD-OPh. Incubate for 30-60 minutes at 37°C in a CO2 incubator.

• Induction of Apoptosis: Add the apoptosis-inducing agent (e.g., staurosporine, TNF-α) directly to the wells containing the Q-VD-OPh medium. Also, include control wells: untreated cells, cells with the apoptosis inducer only, and cells with Q-VD-OPh only.

• Incubation: Incubate for the desired period (e.g., 4, 12, 24 hours) depending on the kinetics of apoptosis induction for your system.

• Assessment of Cell Viability: Analyze cell viability using a preferred method, such as:

  • MTT or XTT assay: To measure metabolic activity.

  • Trypan Blue Exclusion: To count viable versus non-viable cells.[10]

  • Annexin V/Propidium Iodide (PI) Staining: To detect early and late apoptosis by flow cytometry.[4]

  • TUNEL Assay: To detect DNA fragmentation.[1]

  • Western Blot: To assess the cleavage of caspase substrates like PARP.[10]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. apexbt.com [apexbt.com]
• 3. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bdbiosciences.com [bdbiosciences.com]
• 5. "Q-VD-OPh, a Broad Spectrum Caspase Inhibitor with Potent Antiapoptotic" by Tina M. Caserta, A. N. Smith et al. [corescholar.libraries.wright.edu]
• 6. Effects of the pan-caspase inhibitor Q-VD-OPh on human neutrophil lifespan and function - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of the pan-caspase inhibitor Q-VD-OPh on human neutrophil lifespan and function | PLOS One [journals.plos.org]
• 8. Effects of the pan-caspase inhibitor Q-VD-OPh on human neutrophil lifespan and function | PLOS One [journals.plos.org]
• 9. Delayed, long-term administration of the caspase inhibitor Q-VD-OPh reduced brain injury induced by neonatal hypoxia-ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. selleckchem.com [selleckchem.com]
• 11. Dose-dependent effects of the caspase inhibitor Q-VD-OPh on different apoptosis-related processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The anti-caspase inhibitor Q-VD-OPH prevents AIDS disease progression in SIV-infected rhesus macaques - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Caspase independent cell death: leaving the set without the final cut - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Caspase inhibition improves viability and efficiency of liposomal transfection - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The pan-caspase inhibitor QVD has anti-leukemia effects and can interact with vitamin D analogs to increase HPK1 signaling in AML cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. resources.rndsystems.com [resources.rndsystems.com]

Reference Data & Comparative Studies

Validating (R)-Q-VD-OPh Efficacy with Western Blot: A Comparative Guide

For researchers in apoptosis, cell signaling, and drug development, the accurate assessment of caspase inhibition is paramount. (R)-Q-VD-OPh (Quinoline-Valyl-Aspartyl-(2,6-difluorophenoxy)-methylketone) has emerged as a potent and non-toxic pan-caspase inhibitor, offering significant advantages over older generations of inhibitors. This guide provides a comparative analysis of (R)-Q-VD-OPh against its common alternative, Z-VAD-FMK, and details a comprehensive Western blot protocol to validate its efficacy by monitoring key apoptotic markers.

Mechanism of Action: Inhibiting the Caspase Cascade

(R)-Q-VD-OPh is a cell-permeable, irreversible pan-caspase inhibitor that effectively blocks the execution phase of apoptosis. Apoptosis, or programmed cell death, proceeds via two main signaling pathways that converge on the activation of executioner caspases, primarily Caspase-3 and Caspase-7.

• The Extrinsic (Death Receptor) Pathway: Initiated by the binding of extracellular ligands (e.g., FasL, TNF-α) to transmembrane death receptors, this pathway leads to the recruitment of adaptor proteins and pro-caspase-8, resulting in the activation of Caspase-8.

• The Intrinsic (Mitochondrial) Pathway: Triggered by cellular stress such as DNA damage, this pathway involves the release of cytochrome c from the mitochondria. Cytochrome c then binds to Apaf-1, forming an "apoptosome" that recruits and activates pro-caspase-9.

Both initiator caspases (Caspase-8 and -9) activate the executioner Caspase-3, which then cleaves a host of cellular substrates, including Poly (ADP-ribose) polymerase (PARP), leading to the characteristic morphological changes of apoptosis. (R)-Q-VD-OPh exerts its anti-apoptotic effect by binding to the catalytic site of these caspases, preventing the entire downstream cascade.

Caption: Apoptotic signaling pathways and the inhibitory action of (R)-Q-VD-OPh.

Comparison: (R)-Q-VD-OPh vs. Z-VAD-FMK

(R)-Q-VD-OPh is often compared to Z-VAD-FMK, a first-generation pan-caspase inhibitor. While both are used to study apoptosis, (R)-Q-VD-OPh exhibits several superior properties.

Feature	(R)-Q-VD-OPh	Z-VAD-FMK	References
Potency	Higher; effective at lower concentrations (IC50: 25-400 nM for various caspases).	Lower; requires higher concentrations for similar effects.
Efficacy	Significantly more effective in preventing apoptosis across major pathways.	Less effective, especially in long-term studies.	[1]
Toxicity	Non-toxic even at high concentrations.	Can be cytotoxic at higher doses and has been linked to the production of toxic fluoroacetate.
Specificity	High specificity for caspases over other proteases.	May have non-specific effects at higher concentrations.	[1]
Typical Working Conc.	10-100 µM in cell culture.	10-100 µM, often requiring higher end of the range.	[1]

Validating Efficacy by Western Blot

Western blot is a definitive method to confirm the efficacy of (R)-Q-VD-OPh by observing its effect on the cleavage of key apoptotic proteins. The most common markers are Caspase-3 and its substrate, PARP. In apoptotic cells, full-length pro-caspase-3 (approx. 35 kDa) is cleaved into active fragments (p17/p19 and p12). This active Caspase-3 then cleaves full-length PARP (approx. 116 kDa) into a characteristic 89 kDa fragment. Effective inhibition by (R)-Q-VD-OPh will prevent the appearance of these cleaved fragments.

References

• 1. youtube.com [youtube.com]

A Head-to-Head Comparison of (R)-Q-VD-OPh and Z-VAD-FMK in Apoptosis Assays

In the study of apoptosis, the use of broad-spectrum caspase inhibitors is a cornerstone for elucidating the roles of these critical proteases. Among the most widely utilized pan-caspase inhibitors are (R)-Q-VD-OPh (Quinoline-Val-Asp-Difluorophenoxymethylketone) and Z-VAD-FMK (Carbobenzoxy-Valyl-Alanyl-Aspartyl-[O-methyl]-Fluoromethylketone). While both effectively block caspase activity, they exhibit significant differences in potency, specificity, and off-target effects that can influence experimental outcomes. This guide provides a detailed comparison to aid researchers in selecting the appropriate inhibitor for their apoptosis assays.

Mechanism of Action and Chemical Properties

Both Q-VD-OPh and Z-VAD-FMK are cell-permeable, irreversible inhibitors that bind to the catalytic site of caspases.[1][2] Their peptide-like structures are designed to mimic the caspase cleavage sequence, with a reactive group that forms a covalent bond with the active site cysteine of the caspase.

Feature	(R)-Q-VD-OPh	Z-VAD-FMK
Full Name	Quinoline-Val-Asp-Difluorophenoxymethylketone	Carbobenzoxy-Valyl-Alanyl-Aspartyl-[O-methyl]-Fluoromethylketone
Inhibitory Group	O-Phenoxy (OPh)	Fluoromethylketone (FMK)
Inhibition	Irreversible	Irreversible[3]
Cell Permeability	Yes	Yes[2]
Blood-Brain Barrier	Can cross	Not specified

Potency and Efficacy in Apoptosis Inhibition

A significant body of evidence indicates that Q-VD-OPh is a more potent and effective inhibitor of apoptosis compared to Z-VAD-FMK.[4][5] Studies have shown that Q-VD-OPh can inhibit caspase activity and prevent apoptosis at concentrations significantly lower than those required for Z-VAD-FMK.

Table 1: Comparative Potency of Q-VD-OPh and Z-VAD-FMK

Parameter	(R)-Q-VD-OPh	Z-VAD-FMK	Reference
IC50 for Caspases 1, 3, 8, 9	25 - 400 nM	Not specified in a comparable range	[6][7][8]
Effective Concentration (in vitro)	0.05 - 20 µM	10 - 100 µM	[5][9][10]
Apoptosis Inhibition Efficiency	Significantly more effective	Less effective	[4][5]

One study highlighted that the efficiency of Q-VD-OPh in inhibiting caspase-3 activity and DNA fragmentation in a whole-cell environment is approximately two orders of magnitude higher than that of Z-VAD-FMK.[5]

Specificity and Off-Target Effects

While both are considered pan-caspase inhibitors, their specificity and potential for off-target effects represent a critical point of distinction. Z-VAD-FMK has been documented to have off-target effects that can confound experimental interpretation. A notable off-target effect of Z-VAD-FMK is the inhibition of peptide:N-glycanase (NGLY1), an enzyme involved in endoplasmic reticulum-associated degradation (ERAD), which leads to the induction of autophagy.[11][12] This effect is not observed with Q-VD-OPh.[11]

Furthermore, Z-VAD-FMK has been reported to induce necroptosis under certain conditions by inhibiting caspase-8.[13] It has also been shown to cause oxidative stress in T-cells through the depletion of glutathione.[14] In contrast, Q-VD-OPh is reported to have minimal toxicity even at high concentrations and is considered to have a cleaner specificity profile.[4][15]

Table 2: Specificity and Off-Target Effects

Feature	(R)-Q-VD-OPh	Z-VAD-FMK	Reference
Pan-Caspase Inhibition	True broad-spectrum inhibitor	Broad-spectrum, but may not inhibit all caspases equally	[9][15]
NGLY1 Inhibition	No	Yes	[11][12]
Autophagy Induction	No	Yes	[11]
Necroptosis Induction	Not reported	Can induce necroptosis	[13]
Oxidative Stress	Not reported	Can induce oxidative stress	[14]
Cytotoxicity	Low, even at high concentrations	Can be cytotoxic at higher concentrations	[4][15]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the general caspase signaling pathway and a typical experimental workflow for an apoptosis assay using these inhibitors.

Caption: General overview of the extrinsic and intrinsic apoptosis pathways, highlighting the central role of initiator and effector caspases that are targeted by Q-VD-OPh and Z-VAD-FMK.

Caption: A typical experimental workflow for assessing the effect of caspase inhibitors on induced apoptosis.

References

• 1. resources.novusbio.com [resources.novusbio.com]
• 2. Caspase Inhibitor Z-VAD-FMK [worldwide.promega.com]
• 3. invivogen.com [invivogen.com]
• 4. Q-VD-OPh, a broad spectrum caspase inhibitor with potent antiapoptotic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dose-dependent effects of the caspase inhibitor Q-VD-OPh on different apoptosis-related processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. apexbt.com [apexbt.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. bdbiosciences.com [bdbiosciences.com]
• 10. researchgate.net [researchgate.net]
• 11. Off-target inhibition of NGLY1 by the polycaspase inhibitor Z-VAD-fmk induces cellular autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 13. The Caspase Inhibitor Z-VAD-FMK Alleviates Endotoxic Shock via Inducing Macrophages Necroptosis and Promoting MDSCs-Mediated Inhibition of Macrophages Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The inhibition of human T cell proliferation by the caspase inhibitor z-VAD-FMK is mediated through oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]

Assessing Caspase Inhibition: A Comparative Guide to Fluorometric Assays

For researchers, scientists, and drug development professionals, the accurate measurement of caspase activity is a cornerstone of apoptosis research and the development of novel therapeutics targeting programmed cell death. Fluorometric assays have emerged as a highly sensitive and widely adopted method for quantifying caspase activity and evaluating the efficacy of potential inhibitors. This guide provides a comprehensive comparison of fluorometric caspase assays with alternative methods, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate assay for your research needs.

Principle of Fluorometric Caspase Assays

Fluorometric caspase assays utilize a synthetic peptide substrate that contains a specific caspase recognition sequence linked to a fluorescent reporter molecule, such as 7-amino-4-methylcoumarin (B1665955) (AMC), 7-amino-4-trifluoromethyl coumarin (B35378) (AFC), or rhodamine 110 (R110). In its uncleaved state, the substrate is either non-fluorescent or exhibits a low level of fluorescence. Upon cleavage by an active caspase, the fluorophore is liberated, resulting in a significant increase in fluorescence intensity. This emitted fluorescence is directly proportional to the level of caspase activity in the sample.[1][2] The choice of substrate sequence determines the specificity for different caspases (e.g., DEVD for caspase-3/7, LEHD for caspase-9, and IETD for caspase-8).[3][4]

Comparison of Caspase Activity Assay Methods

The selection of an appropriate assay method for measuring caspase activity is critical and depends on factors such as the required sensitivity, throughput, and the nature of the sample. While fluorometric assays are a popular choice, other methods also offer distinct advantages.

Feature	Fluorometric Assays	Colorimetric Assays	Western Blotting	Flow Cytometry
Principle	Enzymatic cleavage of a fluorogenic substrate	Enzymatic cleavage of a chromogenic substrate	Antibody-based detection of cleaved caspases	Detection of fluorescently labeled active caspases in single cells
Sensitivity	High	Moderate	Low to Moderate	High (at single-cell level)
Throughput	High (96- and 384-well plate compatible)	High (96-well plate compatible)	Low	Moderate to High
Quantitative	Yes	Yes	Semi-quantitative	Yes
Live-cell analysis	Possible with specific substrates	No	No	Yes
Instrumentation	Fluorescence plate reader	Spectrophotometer/plate reader	Western blot imaging system	Flow cytometer
Advantages	High sensitivity, wide dynamic range, suitable for HTS.[5][6]	Simple, cost-effective, common instrumentation.[1]	Provides information on protein levels and cleavage status.	Single-cell analysis, multiparametric measurements.[3]
Disadvantages	Potential for compound interference (autofluorescence).	Lower sensitivity compared to fluorometric assays.[1]	Labor-intensive, semi-quantitative, not suitable for HTS.	Requires specialized equipment and expertise.

Performance of Commercial Fluorometric Caspase-3 Assay Kits

A variety of commercial kits are available for the fluorometric detection of caspase activity. While direct head-to-head comparisons in the literature are limited, the following table summarizes typical performance characteristics based on manufacturer information and published studies.

Kit (Supplier)	Substrate	Excitation/Emission (nm)	Key Features
Caspase-3 Assay Kit (Fluorometric) (Abcam, ab39383)	DEVD-AFC	400/505	Simple and convenient for assaying DEVD-dependent caspase activity.
Caspase-3 DEVD-R110 Fluorometric HTS Assay Kit (Biotium)	(Ac-DEVD)2-R110	496/520	Homogeneous assay designed for high-throughput screening (HTS) with fast enzyme kinetics.[6]
Caspase-3 Assay Kit, Fluorimetric (Sigma-Aldrich, CASP3F)	Ac-DEVD-AMC	360/460	Fast and sensitive detection in cell extracts or purified preparations.[7]
Caspase-3 Activity Assay Kit (Cell Signaling Technology, #5723)	Ac-DEVD-AMC	380/420-460	Detects fluorescent AMC produced from cleavage of Ac-DEVD-AMC.[4]
Caspase-3 Fluorometric Assay Kit (APExBIO, K1051)	DEVD-AFC	400/505	Highly sensitive detection of DEVD-dependent caspase activity.[5]
Caspase-3 Fluorometric Assay Kit (R&D Systems, BF1100)	DEVD-AFC	400/505	Determines increased enzymatic activity of Caspase-3 class of proteases in apoptotic cells.[2]

Evaluating Caspase Inhibitors

Fluorometric assays are a powerful tool for determining the potency of caspase inhibitors, typically expressed as the half-maximal inhibitory concentration (IC50). The following table provides examples of IC50 values for common caspase inhibitors determined using various methods.

Inhibitor	Target Caspase(s)	Assay Method	Cell Line/Enzyme	IC50	Reference
Z-VAD-FMK	Pan-caspase	Fluorometric	Purified Caspases	25 - 400 nM	[8]
Ac-DEVD-CHO	Caspase-3	Fluorometric	Purified Caspase-3	~1.1 nM	[6]
Staurosporine (B1682477) (inducer)	Induces apoptosis	Fluorometric (Caspase-3 activation)	Jurkat cells	~0.5 µM (LD50)	[9]

Experimental Protocols

General Protocol for a Fluorometric Caspase-3 Inhibition Assay

This protocol provides a general workflow for assessing the inhibitory effect of a compound on caspase-3 activity in a cell-based assay.

1. Cell Culture and Treatment: a. Seed cells in a 96-well plate at a density of 0.5 - 2 x 10^5 cells/well and incubate overnight.[4] b. Pre-treat cells with various concentrations of the test inhibitor for 1 hour. c. Induce apoptosis by adding a known apoptosis-inducing agent (e.g., staurosporine at 1 µM) and incubate for the desired time (e.g., 3-6 hours). Include untreated cells as a negative control and cells treated only with the apoptosis inducer as a positive control.

2. Cell Lysis: a. Centrifuge the plate to pellet the cells. b. Remove the supernatant and add 50 µL of chilled cell lysis buffer to each well. c. Incubate the plate on ice for 10 minutes.

3. Protein Quantification (Optional but Recommended): a. Determine the protein concentration of each lysate using a standard method like the BCA assay to normalize caspase activity to the total protein amount.[3]

4. Caspase Activity Assay: a. Prepare the reaction buffer containing DTT. b. Add 50 µL of the 2X reaction buffer to each well containing 50 µL of cell lysate.[2] c. Add 5 µL of the caspase-3 substrate (e.g., DEVD-AFC, final concentration 50 µM). d. Incubate the plate at 37°C for 1-2 hours, protected from light.

5. Fluorescence Measurement: a. Measure the fluorescence intensity using a fluorescence plate reader with the appropriate excitation and emission wavelengths (e.g., Ex/Em = 400/505 nm for AFC).

6. Data Analysis: a. Subtract the background fluorescence (from a no-lysate control) from all readings. b. Normalize the fluorescence signal to the protein concentration if determined. c. Calculate the percentage of caspase inhibition for each inhibitor concentration relative to the positive control (apoptosis inducer alone). d. Plot the percentage of inhibition against the inhibitor concentration and determine the IC50 value using a suitable software.

Visualizing Key Pathways and Workflows

Caspase Activation Signaling Pathways

The activation of caspases is a central event in apoptosis, triggered by two main pathways: the intrinsic (mitochondrial) and the extrinsic (death receptor) pathways. Both pathways converge on the activation of executioner caspases, such as caspase-3.

Caption: Intrinsic and extrinsic pathways of caspase activation leading to apoptosis.

Experimental Workflow for Fluorometric Caspase Inhibition Assay

The following diagram illustrates a typical workflow for assessing caspase inhibition using a fluorometric assay.

Caption: A typical workflow for a fluorometric caspase inhibition assay.

References

• 1. Fluorometric and colorimetric detection of caspase activity associated with apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. resources.rndsystems.com [resources.rndsystems.com]
• 3. Measuring Caspase Activity Using a Fluorometric Assay or Flow Cytometry [jove.com]
• 4. Caspase-3 Activity Assay Kit | Cell Signaling Technology [cellsignal.com]
• 5. apexbt.com [apexbt.com]
• 6. biotium.com [biotium.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. mpbio.com [mpbio.com]
• 9. researchgate.net [researchgate.net]

A Researcher's Guide to Selecting Negative Controls for Apoptosis Studies Using Q-VD-OPh

An Objective Comparison of (R)-Q-VD-OPh and Other Alternatives

In the study of apoptosis, the use of potent and specific inhibitors is crucial for elucidating the intricate signaling cascades that govern programmed cell death. The pan-caspase inhibitor Q-VD-OPh (quinolyl-valyl-O-methylaspartyl-[-2,6-difluorophenoxy]-methyl ketone) has emerged as a preferred tool due to its high efficacy, low toxicity, and broad-spectrum activity against initiator and effector caspases.[1][2][3] However, the validity of experimental findings hinges on the use of appropriate negative controls. An ideal negative control should account for any biological effects caused by the chemical scaffold of the inhibitor itself, independent of its intended target (caspase inhibition).

This guide provides a comprehensive comparison of potential negative controls for the active caspase inhibitor, (S)-Q-VD-OPh, with a focus on its inactive enantiomer, (R)-Q-VD-OPh, providing researchers with the data and protocols needed to design rigorous and reliable experiments.

The Principle of Chiral Negative Controls

Living systems are inherently chiral, and biological targets like enzyme active sites are stereospecific.[4][5] (S)-Q-VD-OPh, built from L-amino acids, fits precisely into the caspase active site to block its function. Its mirror image, (R)-Q-VD-OPh, constructed from D-amino acids, should not fit and is therefore expected to be inactive against caspases.[4][6] By using the (R)-enantiomer as a negative control, researchers can distinguish the specific, on-target effects of caspase inhibition from any non-specific, off-target effects that the shared chemical structure might exert on the cell.[5][7]

Comparison of Potential Negative Controls

The selection of a negative control is a critical step in experimental design. While a vehicle control (e.g., DMSO) is essential, it only controls for the effects of the solvent. A more robust experiment requires a control molecule that is structurally similar to the active compound but lacks its specific biological activity.

Control Compound	Principle of Inactivity	Controls for Vehicle Effects	Controls for Off-Target Effects	Recommendation
(R)-Q-VD-OPh	Stereoisomer (enantiomer) of the active compound; does not fit the chiral active site of caspases.	Yes	Yes (Ideal)	Theoretically Ideal. Provides the most accurate control for off-target effects of the Q-VD-OPh chemical scaffold.
Q-VE-OPh	The critical P1 Aspartate (D) residue is replaced with Glutamate (E), preventing recognition by the caspase active site.[8][9]	Yes	Yes (Excellent)	Excellent Alternative. Well-documented and experimentally validated to be significantly less active.[10][11]
Z-FA-FMK	Peptide-based inhibitor lacking the P1 Aspartate residue required for caspase recognition.[12][13]	Yes	Partial	Acceptable. Controls for effects of a peptide-FMK backbone but is structurally less similar to Q-VD-OPh.
Vehicle (DMSO)	Solvent used to dissolve the inhibitor.	Yes	No	Essential, but insufficient. Must be included in all experiments but does not control for compound-specific effects.

Quantitative Data: Caspase Inhibitory Activity

The efficacy of a caspase inhibitor is determined by its half-maximal inhibitory concentration (IC50). A lower IC50 value indicates higher potency.

Compound	Target Caspases	IC50 Range (nM)	Reference
(S)-Q-VD-OPh	Caspase-1, -3, -7, -8, -9, -10, -12	25 - 400	[1][14][15]
(R)-Q-VD-OPh	All Caspases	Expected to be inactive	[4][15]
Q-VE-OPh	All Caspases	>20-fold less active than (S)-Q-VD-OPh	[11]
Z-FA-FMK	All Caspases	Inactive against caspases; inhibits other proteases like Cathepsin B.	[12][16]

Experimental Protocols & Visualizations

To ensure robust and reproducible results, detailed protocols and clear conceptual frameworks are essential.

Diagram 1: Apoptosis Signaling Pathways and Q-VD-OPh Inhibition

The following diagram illustrates the primary apoptosis pathways, highlighting the central role of caspases and the point of intervention for a pan-caspase inhibitor like (S)-Q-VD-OPh.

Caption: Intrinsic and extrinsic apoptosis pathways converge on effector caspases.

Diagram 2: Experimental Workflow for Evaluating Controls

This workflow outlines the key steps for a typical apoptosis inhibition experiment, incorporating the necessary treatment groups for a rigorous comparison.

Caption: Workflow for apoptosis inhibition assay with appropriate controls.

Protocol: In Vitro Apoptosis Inhibition Assay

This protocol provides a template for assessing apoptosis inhibition in a cell culture model.

1. Cell Culture and Plating:

• Culture Jurkat T-cells in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Seed cells in a 24-well plate at a density of 5 x 10^5 cells/mL.

2. Preparation of Reagents:

• Prepare a 10 mM stock solution of (S)-Q-VD-OPh, (R)-Q-VD-OPh, and Q-VE-OPh in sterile DMSO.[17]

• Prepare a 1 mM stock solution of Staurosporine in sterile DMSO.[18][19]

• Note: Avoid repeated freeze-thaw cycles of stock solutions.

3. Treatment:

• Set up the following treatment groups in triplicate:

  • Untreated Control
  • Vehicle Control (DMSO, final concentration ≤0.2%) + Staurosporine
  • (S)-Q-VD-OPh (final concentration 10-20 µM) + Staurosporine
  • (R)-Q-VD-OPh (final concentration 10-20 µM) + Staurosporine

• Pre-incubate cells with the respective inhibitors or vehicle for 30-60 minutes at 37°C.[14][17]

• Induce apoptosis by adding Staurosporine to a final concentration of 1 µM to all wells except the "Untreated Control".[18]

• Incubate for 3-6 hours at 37°C. The optimal time should be determined empirically.[18][19]

4. Analysis:

• Flow Cytometry (Annexin V/Propidium Iodide Staining):

  • Harvest cells and wash with cold PBS.
  • Resuspend cells in 1X Annexin V Binding Buffer.
  • Add FITC-Annexin V and Propidium Iodide (PI) according to the manufacturer's protocol.
  • Incubate for 15 minutes in the dark at room temperature.
  • Analyze immediately by flow cytometry. Quantify early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and live (Annexin V-/PI-) cells.

• Western Blot (PARP Cleavage):

  • Harvest cells and lyse in RIPA buffer with protease inhibitors.
  • Determine protein concentration using a BCA assay.
  • Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.
  • Probe with primary antibodies against full-length PARP (116 kDa) and cleaved PARP (89 kDa). Use an antibody for a housekeeping protein (e.g., GAPDH or β-actin) as a loading control.
  • Incubate with HRP-conjugated secondary antibodies and visualize using an enhanced chemiluminescence (ECL) substrate.

Diagram 3: Logic of Using an Inactive Enantiomer Control

This diagram clarifies how comparing the effects of (S)- and (R)-enantiomers allows for the precise determination of on-target activity.

Caption: Differentiating on-target from off-target effects.

Conclusion and Recommendations

For researchers using the potent pan-caspase inhibitor (S)-Q-VD-OPh, the inclusion of a robust negative control is non-negotiable for data integrity. While vehicle controls are fundamental, they are insufficient to account for potential off-target effects of the inhibitor's complex chemical structure.

• (R)-Q-VD-OPh stands as the theoretically ideal negative control. Its identical physicochemical properties but opposite stereochemistry allow for the most precise isolation of on-target caspase inhibition from other cellular effects.

• Q-VE-OPh is a well-validated and excellent alternative. Its design, which modifies the caspase recognition site, has been experimentally shown to render the molecule largely inactive, making it a reliable and highly recommended control.[10][11]

By incorporating these superior negative controls into experimental designs, scientists and drug development professionals can generate more accurate, reliable, and interpretable data, ultimately advancing our understanding of apoptosis and the therapeutic potential of its modulation.

References

• 1. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Q-VD-OPh, a broad spectrum caspase inhibitor with potent antiapoptotic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Stereochemistry in Drug Action - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chirality in Pharmaceuticals: The Impact of Molecular Handedness on Medicine – Chiralpedia [chiralpedia.com]
• 6. researchgate.net [researchgate.net]
• 7. Chiral Drugs: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Q-VE-Oph | Negative Control for Q-VD-OPh | Hello Bio [hellobio.com]
• 9. scbt.com [scbt.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Z-FA-FMK, Negative Control for Caspase Inhibitors [bdbiosciences.com]
• 13. resources.novusbio.com [resources.novusbio.com]
• 14. selleckchem.com [selleckchem.com]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Z-FA-FMK, Negative Control for Caspase Inhibitors [bdbiosciences.com]
• 17. bdbiosciences.com [bdbiosciences.com]
• 18. Apoptosis By Treatment Staurosporine [bdbiosciences.com]
• 19. cdn.gbiosciences.com [cdn.gbiosciences.com]

A Comparative Guide to Validating the Anti-apoptotic Effect of (R)-Q-VD-OPh

For researchers and professionals in drug development, selecting the appropriate tool to dissect apoptotic pathways is critical. This guide provides an objective comparison of (R)-Q-VD-OPh, a potent pan-caspase inhibitor, with the widely used alternative, Z-VAD-FMK. We present supporting experimental data, detailed protocols, and visual workflows to assist in making an informed decision for your research.

(R)-Q-VD-OPh (Quinoline-Valyl-Aspartyl-(2,6-difluorophenoxy)methyl ketone) has emerged as a next-generation pan-caspase inhibitor, offering significant advantages over older counterparts like Z-VAD-FMK (Benzyloxycarbonyl-Valyl-Alanyl-Aspartyl-fluoromethyl ketone). These advantages include increased potency, broader specificity, and reduced cellular toxicity.[1][2]

Performance Comparison: (R)-Q-VD-OPh vs. Z-VAD-FMK

(R)-Q-VD-OPh consistently demonstrates superior performance in inhibiting apoptosis across various cell types and induction models. It is significantly more effective at preventing apoptosis than Z-VAD-FMK.[1] Notably, the efficiency of Q-VD-OPh in inhibiting caspase-3 activity and DNA fragmentation is approximately two orders of magnitude higher than that of Z-VAD-FMK.[3] Furthermore, (R)-Q-VD-OPh is non-toxic to cells even at very high concentrations, a significant advantage over Z-VAD-FMK which can exhibit off-target effects and cytotoxicity at higher doses.[1][2]

Table 1: General Properties of Pan-Caspase Inhibitors

Feature	(R)-Q-VD-OPh	Z-VAD-FMK
Mechanism	Irreversible, broad-spectrum caspase inhibitor	Irreversible, broad-spectrum caspase inhibitor
Potency	High, effective at low concentrations	Moderate, requires higher concentrations
Specificity	Broadly and more equally inhibits a wide range of caspases	Inhibits multiple caspases, but not all equally
Toxicity	Minimal to no cellular toxicity reported at effective doses[1]	Can be toxic at higher concentrations and has been linked to the production of fluoroacetate[2]
Cell Permeability	Excellent	Good

Table 2: Inhibitory Concentration (IC50) Values

Caspase Target	(R)-Q-VD-OPh IC50 (nM)	Z-VAD-FMK IC50 (nM)
Caspase-1	25 - 400[2]	Low to mid-nanomolar range
Caspase-3	25 - 400[2]	Low to mid-nanomolar range
Caspase-7	48[4]	Low to mid-nanomolar range
Caspase-8	25 - 400[2]	Low to mid-nanomolar range
Caspase-9	25 - 400[2]	Low to mid-nanomolar range
Caspase-10	25 - 400	Low to mid-nanomolar range
Caspase-12	25 - 400	Not specified

Key Signaling Pathways in Apoptosis

Apoptosis proceeds through two main pathways: the extrinsic (death receptor) pathway and the intrinsic (mitochondrial) pathway. Both converge on the activation of executioner caspases.

Caption: Overview of extrinsic and intrinsic apoptosis pathways.

Experimental Protocols

To validate the anti-apoptotic effect of (R)-Q-VD-OPh, a series of well-established assays can be performed. Below are detailed protocols for key experiments.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cells of interest

• 96-well plate

• Complete culture medium

• (R)-Q-VD-OPh and Z-VAD-FMK

• Apoptosis-inducing agent (e.g., Staurosporine, Etoposide)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a detergent-based buffer)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Pre-treat cells with various concentrations of (R)-Q-VD-OPh or Z-VAD-FMK (e.g., 1 µM, 10 µM, 20 µM, 50 µM) for 1 hour. Include a vehicle control (DMSO).

• Induce apoptosis by adding the chosen agent and incubate for the desired period (e.g., 4-24 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until formazan (B1609692) crystals form.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the crystals.

• Measure the absorbance at 570 nm using a microplate reader.

Apoptosis Detection by Annexin V and 7-AAD Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Treated cells

• Annexin V-FITC (or other fluorochrome)

• 7-AAD (7-Aminoactinomycin D) or Propidium Iodide (PI)

• Binding Buffer

• Flow cytometer

Procedure:

• Induce apoptosis in your cell line and treat with (R)-Q-VD-OPh or Z-VAD-FMK as described above.

• Harvest the cells and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of 7-AAD to 100 µL of the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

Caption: Experimental workflow for apoptosis detection.

Caspase Activity Assay

This assay directly measures the activity of specific caspases using a fluorogenic substrate.

Materials:

• Cell lysate from treated cells

• Caspase-specific fluorogenic substrate (e.g., Ac-DEVD-AFC for caspase-3/7)

• Assay buffer

• Fluorometric plate reader

Procedure:

• Treat cells with an apoptosis inducer in the presence or absence of (R)-Q-VD-OPh or Z-VAD-FMK.

• Lyse the cells to release cellular contents, including active caspases.

• In a 96-well plate, combine the cell lysate with the caspase substrate and assay buffer.

• Incubate at 37°C, protected from light.

• Measure the fluorescence at the appropriate excitation/emission wavelengths at multiple time points.

• Calculate the caspase activity based on the rate of fluorescence increase.

Conclusion

The available data strongly suggests that (R)-Q-VD-OPh is a superior pan-caspase inhibitor compared to Z-VAD-FMK for the study of apoptosis. Its high potency, low toxicity, and broad-spectrum activity make it a more reliable and effective tool for researchers. When validating its anti-apoptotic effects, the combination of cell viability assays, Annexin V staining, and direct caspase activity assays provides a robust and comprehensive assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dose-dependent effects of the caspase inhibitor Q-VD-OPh on different apoptosis-related processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Head-to-Head Comparison of (R)-Q-VD-OPh and Other Caspase Inhibitors

For researchers, scientists, and drug development professionals, the selection of an appropriate caspase inhibitor is critical for the accurate study of apoptosis and inflammation. This guide provides an objective, data-driven comparison of the pan-caspase inhibitor (R)-Q-VD-OPh with other widely used alternatives, offering insights into their respective potencies, specificities, and experimental applications.

(R)-Q-VD-OPh (Quinoline-Val-Asp-Difluorophenoxymethylketone) has emerged as a potent and widely utilized broad-spectrum caspase inhibitor.[1][2] Its efficacy stems from its ability to irreversibly bind to the catalytic site of a range of caspases, key mediators of apoptosis and inflammation.[3] This guide delves into a comparative analysis of (R)-Q-VD-OPh against other prominent caspase inhibitors, including the well-established Z-VAD-FMK and the clinical-stage compound Emricasan (IDN-6556).

Superior Potency and Reduced Toxicity

(R)-Q-VD-OPh is often highlighted for its superior potency, increased cell permeability, and minimal toxicity when compared to first-generation pan-caspase inhibitors like Z-VAD-FMK and Boc-D-FMK.[3][4] Studies have demonstrated that (R)-Q-VD-OPh is significantly more effective at preventing apoptosis and does not exhibit cellular toxicity even at high concentrations.[4] In contrast, inhibitors like Z-VAD-FMK can have nonspecific effects and become cytotoxic at higher doses.[4]

Comparative Efficacy and Specificity

(R)-Q-VD-OPh demonstrates broad-spectrum activity, effectively inhibiting a range of caspases including initiator caspases (caspase-8, -9) and executioner caspases (caspase-3, -7).[5][6] Its IC50 values, the concentration required to inhibit 50% of enzyme activity, typically range from 25 to 400 nM for caspases 1, 3, 8, and 9.[1][7] Notably, its efficiency in inhibiting caspase-3 and -7 activity in a whole-cell environment has been reported to be about two orders of magnitude higher than that of Z-VAD-FMK.[8]

While (R)-Q-VD-OPh is a pan-caspase inhibitor, other inhibitors offer more selective profiles. For instance, Z-DEVD-FMK preferentially inhibits caspases 3 and 7, Z-IETD-FMK targets caspase 8, and Z-LEHD-FMK is preferential for caspase 9.[3] The choice between a broad-spectrum and a selective inhibitor depends on the specific research question and the pathways being investigated.[9]

Performance in Experimental Models

In various cell-based assays, (R)-Q-VD-OPh has consistently demonstrated robust anti-apoptotic properties. It effectively prevents DNA laddering, cleavage of PARP (a key substrate of executioner caspases), and the activation of major initiator and effector caspases.[1] In comparative studies, (R)-Q-VD-OPh was more effective than Z-VAD-FMK in blocking caspase-3 and caspase-7 mediated PARP cleavage.[10] Furthermore, it has shown efficacy in in vivo models, with the ability to cross the blood-brain barrier, a significant advantage for neurological studies.[2][6]

However, the effectiveness of caspase inhibitors can be model-dependent. For instance, one study found that while Z-VAD-FMK reduced myocardial infarct size in rats, neither Z-VAD-FMK nor (R)-Q-VD-OPh had a similar effect in mice, suggesting species-specific differences in apoptotic pathways or inhibitor efficacy.[11]

Clinical-Stage Inhibitors

Emricasan (IDN-6556) is a pan-caspase inhibitor that has been evaluated in human clinical trials, particularly for liver diseases.[9][12] Like (R)-Q-VD-OPh, it demonstrates broad-spectrum activity.[13] Clinical studies have shown that Emricasan can significantly reduce biomarkers of liver damage and apoptosis at well-tolerated doses.[9] Another clinical-stage inhibitor, VX-765 (Belnacasan), is a selective inhibitor of caspase-1, highlighting the therapeutic interest in targeting specific inflammatory caspases.[9][14]

Data Presentation

The following tables summarize the quantitative data for a selection of caspase inhibitors, providing a basis for comparison.

Table 1: IC50 Values of Pan-Caspase Inhibitors

Inhibitor	Target Caspases	IC50 Range (nM)	Key Features
(R)-Q-VD-OPh	Pan-caspase (1, 3, 7, 8, 9, 10, 12)	25 - 400[1][7]	High potency, cell-permeable, low toxicity, crosses blood-brain barrier[2][4][6]
Z-VAD-FMK	Pan-caspase	Varies	Widely used, but can have off-target effects and cytotoxicity at high doses[4][15]
Emricasan (IDN-6556)	Pan-caspase	Not specified in provided results	Clinically evaluated, effective in liver injury models[9][12]
Boc-D-FMK	Pan-caspase	Not specified in provided results	First-generation inhibitor[16]

Table 2: Comparison of (R)-Q-VD-OPh and Z-VAD-FMK

Feature	(R)-Q-VD-OPh	Z-VAD-FMK
Potency	Significantly more effective in preventing apoptosis[4]	Less potent than (R)-Q-VD-OPh[4]
Toxicity	Not toxic even at high concentrations[4]	Can be cytotoxic at high doses[4]
Cell Permeability	High[3]	Cell-permeable[15]
Inhibition of Caspase-3/7	~100-fold more efficient in whole-cell environment[8]	Less efficient than (R)-Q-VD-OPh[8]
Off-target effects	More selective for caspases over other proteases[17]	Can inhibit other proteases at concentrations used in necroptosis assays[4]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are outlines for key experiments used to evaluate caspase inhibitors.

Caspase Activity Assay (Fluorometric)

This assay quantifies the enzymatic activity of caspases using a fluorogenic substrate.

• Cell Lysis: Prepare cell lysates from both treated and untreated cells. A common method involves freeze-thaw cycles in a lysis buffer.[18]

• Reaction Setup: In a 96-well plate, mix the cell lysate with a reaction buffer containing a specific fluorogenic caspase substrate (e.g., Ac-DEVD-AFC for caspase-3/7).[19]

• Incubation: Incubate the plate at 37°C, protected from light.

• Measurement: Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 405 nm excitation and 500 nm emission for AFC) using a fluorometer.[19] The increase in fluorescence corresponds to the amount of cleaved substrate and thus the caspase activity.

• Inhibitor Testing: To test an inhibitor, pre-incubate the cell lysate with the inhibitor for 15-30 minutes before adding the substrate.[18]

Western Blot for PARP Cleavage

This method detects the cleavage of PARP, a hallmark of apoptosis executed by caspases.

• Protein Extraction: Extract total protein from cells treated with an apoptosis inducer in the presence or absence of the caspase inhibitor.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting: Probe the membrane with a primary antibody specific for cleaved PARP.[19]

• Detection: Use a secondary antibody conjugated to an enzyme (e.g., HRP) and a chemiluminescent substrate to visualize the protein bands. The presence of the 89 kDa cleaved PARP fragment indicates caspase activation.

Annexin V/Propidium Iodide (PI) Staining for Apoptosis (Flow Cytometry)

This assay distinguishes between viable, apoptotic, and necrotic cells.

• Cell Preparation: Harvest cells after treatment and wash with PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI.

• Incubation: Incubate the cells in the dark at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V positive/PI negative cells are considered early apoptotic, while Annexin V positive/PI positive cells are late apoptotic or necrotic.

Mandatory Visualizations

Signaling Pathways

The following diagrams illustrate the major caspase activation pathways targeted by the inhibitors discussed.

Caption: Overview of extrinsic and intrinsic caspase activation pathways leading to apoptosis.

Experimental Workflow

The diagram below outlines a typical workflow for comparing the efficacy of different caspase inhibitors.

Caption: Workflow for evaluating caspase inhibitor efficacy in cell-based assays.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. resources.novusbio.com [resources.novusbio.com]
• 4. researchgate.net [researchgate.net]
• 5. apexbt.com [apexbt.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Q-VD-Oph|QVD-Oph|pan-caspase inhibitor [dcchemicals.com]
• 8. Dose-dependent effects of the caspase inhibitor Q-VD-OPh on different apoptosis-related processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. The anti-caspase inhibitor Q-VD-OPH prevents AIDS disease progression in SIV-infected rhesus macaques - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Caspase inhibitor zVAD.fmk reduces infarct size after myocardial ischaemia and reperfusion in rats but not in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The caspase inhibitor IDN-6556 prevents caspase activation and apoptosis in sinusoidal endothelial cells during liver preservation injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. selleckchem.com [selleckchem.com]
• 15. dihydro-b-erythroidine.com [dihydro-b-erythroidine.com]
• 16. biocompare.com [biocompare.com]
• 17. bdbiosciences.com [bdbiosciences.com]
• 18. bio-rad.com [bio-rad.com]
• 19. Caspase Protocols in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Downstream Cascade: A Comparative Guide to Caspase Inhibition by (R)-Q-VD-OPh

For researchers, scientists, and drug development professionals navigating the intricate landscape of apoptosis, the choice of a reliable and potent caspase inhibitor is paramount. This guide provides an objective comparison of the pan-caspase inhibitor (R)-Q-VD-OPh with other widely used alternatives, supported by experimental data to confirm its efficacy in blocking the downstream apoptotic cascade.

(R)-Q-VD-OPh (Quinoline-Val-Asp-Difluorophenoxymethylketone) is a potent, irreversible, and cell-permeable pan-caspase inhibitor that has demonstrated significant advantages over older generations of caspase inhibitors, such as Z-VAD-FMK.[1][2] Its broad-spectrum activity targets a range of caspases, including the key initiator caspases (caspase-8, caspase-9) and executioner caspases (caspase-3, caspase-7), effectively halting the proteolytic cascade that culminates in programmed cell death.[3][4]

Comparative Efficacy of Pan-Caspase Inhibitors

Experimental evidence consistently demonstrates the superior potency of (R)-Q-VD-OPh in inhibiting caspase activity and subsequent downstream apoptotic events compared to the commonly used inhibitor, Z-VAD-FMK.

Inhibitor	Target Caspases	IC50 Range (nM)	Effective Concentration (in vitro)	Key Downstream Events Inhibited
(R)-Q-VD-OPh	Pan-caspase (Caspases 1, 3, 7, 8, 9, 10, 12)	25 - 400	0.05 µM - 20 µM	PARP cleavage, DNA fragmentation, loss of cell adhesion
Z-VAD-FMK	Pan-caspase	Not consistently reported, generally less potent than Q-VD-OPh	10 µM - 100 µM	PARP cleavage, DNA fragmentation

Table 1: Comparison of (R)-Q-VD-OPh and Z-VAD-FMK. This table summarizes the target caspases, IC50 ranges, effective in vitro concentrations, and key downstream apoptotic events inhibited by each compound. Data compiled from multiple sources.[3][5][6]

Studies have shown that (R)-Q-VD-OPh can fully inhibit caspase-3 and -7 activity at concentrations as low as 0.05 µM.[5] In contrast, significantly higher concentrations of Z-VAD-FMK are often required to achieve similar levels of inhibition.[1][5] Furthermore, (R)-Q-VD-OPh has been shown to be about two orders of magnitude more efficient than Z-VAD-FMK in inhibiting caspase-3 activity and DNA fragmentation in whole-cell environments.[5] This enhanced potency is not attributed to differences in cell permeability, suggesting a more efficient interaction with its target caspases.[5]

Visualizing the Impact: Apoptotic Signaling Pathway

The following diagram illustrates the points of intervention for a pan-caspase inhibitor like (R)-Q-VD-OPh within the intrinsic and extrinsic apoptotic signaling pathways.

Caption: Apoptotic signaling pathways and points of inhibition by (R)-Q-VD-OPh.

Experimental Confirmation of Downstream Inhibition

The efficacy of (R)-Q-VD-OPh in preventing downstream apoptotic events has been demonstrated through various experimental assays.

Key Experimental Protocols

1. Caspase Activity Assay (Fluorometric):

• Principle: This assay measures the activity of specific caspases by detecting the cleavage of a fluorogenic substrate.

• Methodology:

  • Induce apoptosis in cell cultures (e.g., with staurosporine (B1682477) or TNF-α).

  • Pre-incubate a set of cells with varying concentrations of (R)-Q-VD-OPh or a control inhibitor for 30-60 minutes.

  • Lyse the cells to release cellular contents.

  • Add a caspase-specific fluorogenic substrate (e.g., Ac-DEVD-AFC for caspase-3/7) to the cell lysates.[5]

  • Incubate at 37°C and measure the fluorescence signal over time using a fluorescence plate reader.

  • A decrease in fluorescence in the inhibitor-treated samples compared to the untreated apoptotic control indicates caspase inhibition.

2. PARP Cleavage Assay (Western Blot):

• Principle: Poly (ADP-ribose) polymerase (PARP) is a key substrate of executioner caspases. Its cleavage from the full-length form (116 kDa) to a smaller fragment (89 kDa) is a hallmark of apoptosis.

• Methodology:

  • Treat cells as described in the caspase activity assay.

  • Lyse the cells and collect protein extracts.

  • Separate proteins by size using SDS-PAGE.

  • Transfer the proteins to a membrane (e.g., PVDF).

  • Probe the membrane with a primary antibody specific for PARP, which recognizes both the full-length and cleaved forms.

  • Use a secondary antibody conjugated to an enzyme (e.g., HRP) for detection.

  • Visualize the protein bands using a chemiluminescent substrate. The absence or reduction of the 89 kDa fragment in inhibitor-treated samples confirms the inhibition of downstream caspase activity.

3. DNA Fragmentation Assay (TUNEL Staining):

• Principle: During apoptosis, endonucleases activated by caspases cleave DNA into fragments. The TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) assay detects these DNA breaks.

• Methodology:

  • Culture cells on coverslips and induce apoptosis with or without pre-treatment with the caspase inhibitor.

  • Fix and permeabilize the cells.

  • Incubate the cells with a reaction mixture containing TdT enzyme and fluorescently labeled dUTPs.

  • The TdT enzyme adds the labeled dUTPs to the 3'-hydroxyl ends of the DNA fragments.

  • Wash the cells and counterstain the nuclei (e.g., with DAPI).

  • Visualize the cells using fluorescence microscopy. A significant reduction in the number of TUNEL-positive (fluorescently labeled) cells in the inhibitor-treated group indicates the prevention of DNA fragmentation.

Experimental Workflow for Inhibitor Comparison

The following diagram outlines a typical workflow for comparing the efficacy of different caspase inhibitors.

Caption: A generalized workflow for comparing caspase inhibitor efficacy.

Conclusion

References

• 1. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bdbiosciences.com [bdbiosciences.com]
• 3. selleckchem.com [selleckchem.com]
• 4. apexbt.com [apexbt.com]
• 5. Dose-dependent effects of the caspase inhibitor Q-VD-OPh on different apoptosis-related processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Cross-Validation of (R)-Q-VD-OPh Effects with Genetic Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pan-caspase inhibitor (R)-Q-VD-OPh with genetic models for studying and modulating apoptosis and necroptosis. We present supporting experimental data, detailed protocols for key assays, and visualizations of the underlying signaling pathways to facilitate a deeper understanding of the interplay between pharmacological and genetic approaches in cell death research.

Introduction to (R)-Q-VD-OPh and the Apoptosis-Necroptosis Axis

(R)-Q-VD-OPh (Quinoline-Valyl-Aspartyl-(2,6-difluorophenoxy)methyl ketone) is a potent, cell-permeable, and irreversible pan-caspase inhibitor.[1][2] It is widely used in research to prevent apoptosis by blocking the activity of a broad range of caspases, the key executioners of this programmed cell death pathway.[1][2] Compared to first-generation pan-caspase inhibitors like Z-VAD-FMK, (R)-Q-VD-OPh exhibits greater potency, increased selectivity for caspases over other proteases, and lower cellular toxicity, making it a preferred tool for both in vitro and in vivo studies.[1][3]

However, the inhibition of caspases, particularly caspase-8, can have complex consequences. Caspase-8 stands at a critical juncture between apoptosis and another form of programmed cell death, necroptosis. While the activation of caspase-8 typically leads to apoptosis, its inhibition can unleash the necroptotic pathway, which is mediated by the receptor-interacting protein kinases 1 and 3 (RIPK1 and RIPK3) and the mixed lineage kinase domain-like protein (MLKL).[4][5] This guide cross-validates the pharmacological effects of (R)-Q-VD-OPh with findings from genetic models where key components of the apoptosis and necroptosis pathways are deleted.

Comparative Performance of Pan-Caspase Inhibitors

The following table summarizes the performance of (R)-Q-VD-OPh in comparison to other commonly used pan-caspase inhibitors.

Inhibitor	Target Caspases	IC50 Values	Key Characteristics	References
(R)-Q-VD-OPh	Pan-caspase (1, 3, 7, 8, 9, 10, 12)	25-400 nM	High potency, low toxicity, cell-permeable, irreversible.	[2][6][7]
Emricasan (IDN-6556)	Pan-caspase	Not specified in detail, but effective at µM concentrations	Well-tolerated in clinical trials, effective in reducing apoptosis.	[8][9]
Z-VAD-FMK	Pan-caspase	~1.5 µM - 5.8 mM	Less potent than Q-VD-OPh, can have off-target effects and toxicity at higher concentrations.	[1][3]
Boc-D-FMK	Broad-spectrum caspase inhibitor	Less potent than Q-VD-OPh	Another first-generation inhibitor with limitations similar to Z-VAD-FMK.	[1]

Cross-Validation with Genetic Models of Cell Death

Genetic knockout models provide a powerful tool to dissect the specific roles of individual proteins in the apoptosis and necroptosis pathways. The following table summarizes the phenotypes of key genetic knockout models in response to cell death stimuli. This data provides a framework for interpreting the effects of the pan-caspase inhibitor (R)-Q-VD-OPh.

Genetic Model	Key Protein Function	Phenotype in Response to Apoptotic/Necroptotic Stimuli	Implications for (R)-Q-VD-OPh Effects	References
Caspase-8 Knockout (Casp8-/-)	Initiator caspase for extrinsic apoptosis; inhibitor of necroptosis.	Resistant to death receptor-induced apoptosis. Highly susceptible to necroptosis.	Pharmacological inhibition of Caspase-8 by (R)-Q-VD-OPh can mimic the pro-necroptotic effect of Caspase-8 knockout.	[4][5]
RIPK3 Knockout (Ripk3-/-)	Essential kinase for necroptosis execution.	Resistant to necroptosis. Apoptosis pathways remain intact.	In a system where caspase inhibition by (R)-Q-VD-OPh induces necroptosis, RIPK3 knockout would be expected to block this effect.	[10][11]
MLKL Knockout (Mlkl-/-)	Execution protein of necroptosis, downstream of RIPK3.	Resistant to necroptosis. Apoptosis pathways remain intact.	Similar to RIPK3 knockout, MLKL knockout would prevent necroptosis induced by caspase inhibition.	[10][11]

Signaling Pathways and Experimental Workflows

To visually represent the complex interplay of the molecules discussed, the following diagrams illustrate the core signaling pathways and a typical experimental workflow for studying cell death.

Caption: Apoptosis and Necroptosis Signaling Pathways.

Caption: Experimental Workflow for Cell Death Analysis.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Western Blot for Caspase and PARP Cleavage

Objective: To detect the cleavage of caspases (e.g., caspase-3, caspase-8) and their substrate PARP as markers of apoptosis.

Materials:

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-caspase-3, anti-cleaved caspase-3, anti-caspase-8, anti-cleaved caspase-8, anti-PARP, anti-cleaved PARP, and a loading control like anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in lysis buffer on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay or similar method.

• SDS-PAGE and Transfer:

  • Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer.

  • Separate proteins on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection:

  • Incubate the membrane with a chemiluminescent substrate.

  • Visualize the protein bands using a chemiluminescence imaging system.

Flow Cytometry for Apoptosis Detection (Annexin V and Propidium Iodide Staining)

Objective: To quantify the percentage of apoptotic and necrotic cells in a population.

Materials:

• Annexin V-FITC (or other fluorochrome)

• Propidium Iodide (PI)

• 1X Annexin V Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl2, pH 7.4)

• Flow cytometer

Procedure:

• Cell Preparation:

  • Harvest cells (including supernatant for adherent cells) and wash with cold PBS.

  • Centrifuge at 300 x g for 5 minutes and discard the supernatant.

• Staining:

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer to a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a new tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Analysis:

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within 1 hour.

  • Interpretation:

    • Annexin V-negative / PI-negative: Live cells

    • Annexin V-positive / PI-negative: Early apoptotic cells

    • Annexin V-positive / PI-positive: Late apoptotic/necrotic cells

    • Annexin V-negative / PI-positive: Necrotic cells

TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) Assay

Objective: To detect DNA fragmentation, a hallmark of late-stage apoptosis.

Materials:

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization solution (e.g., 0.1% Triton X-100 in 0.1% sodium citrate)

• TUNEL reaction mixture (containing TdT enzyme and labeled dUTPs)

• Fluorescence microscope or flow cytometer

Procedure:

• Fixation and Permeabilization:

  • Fix cells in 4% paraformaldehyde for 30 minutes at room temperature.

  • Wash cells with PBS.

  • Permeabilize cells with 0.1% Triton X-100 for 2 minutes on ice.

  • Wash cells with PBS.

• TUNEL Staining:

  • Incubate cells with the TUNEL reaction mixture for 60 minutes at 37°C in a humidified atmosphere in the dark.

  • Wash cells with PBS.

• Analysis:

  • If desired, counterstain with a nuclear stain like DAPI.

  • Analyze the cells by fluorescence microscopy or flow cytometry. TUNEL-positive cells will exhibit bright nuclear fluorescence.

Conclusion

The pan-caspase inhibitor (R)-Q-VD-OPh is a highly effective tool for preventing apoptosis in a wide range of experimental systems.[1] Its superior potency and lower toxicity make it a more reliable reagent compared to older pan-caspase inhibitors.[1] However, researchers must be cognizant of the intricate relationship between apoptosis and necroptosis. The inhibition of caspase-8 by (R)-Q-VD-OPh can shunt the cellular response towards necroptotic cell death.

Cross-validation with genetic models, such as Caspase-8, RIPK3, and MLKL knockouts, is crucial for a comprehensive interpretation of experimental results. While pharmacological inhibitors like (R)-Q-VD-OPh offer temporal control and ease of application, genetic models provide unparalleled specificity for dissecting the roles of individual proteins. By employing both approaches in parallel, researchers can gain a more complete and nuanced understanding of the complex signaling networks that govern cell fate. This integrated approach is essential for the development of novel therapeutic strategies that target cell death pathways in various diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. bdbiosciences.com [bdbiosciences.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. adooq.com [adooq.com]
• 7. Dose-dependent effects of the caspase inhibitor Q-VD-OPh on different apoptosis-related processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The caspase-inhibitor Emricasan efficiently counteracts cisplatin- and neomycin-induced cytotoxicity in cochlear cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. RIPK3-Dependent Necroptosis Limits PRV Replication in PK-15 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. d-nb.info [d-nb.info]

Evaluating the Specificity of (R)-Q-VD-OPh in Complex Systems: A Comparative Guide

For researchers in cell biology, immunology, and drug development, the accurate assessment of apoptosis is critical. Pan-caspase inhibitors are invaluable tools for dissecting the roles of caspases in this process. However, the specificity of these inhibitors is paramount, as off-target effects can lead to misinterpretation of experimental results. This guide provides a detailed comparison of (R)-Q-VD-OPh, a widely used pan-caspase inhibitor, with its historical alternative, Z-VAD-FMK, focusing on their specificity in complex biological systems.

Executive Summary

(R)-Q-VD-OPh (Quinoline-Valyl-Aspartyl-(2,6-difluorophenoxy)-methylketone) is a potent, cell-permeable, and irreversible pan-caspase inhibitor. It offers significant advantages over the more traditional Z-VAD-FMK (Benzyloxycarbonyl-Valyl-Alanyl-Aspartyl-fluoromethylketone) in terms of both potency and, crucially, specificity. While both compounds effectively inhibit a broad range of caspases, Z-VAD-FMK has been shown to exhibit significant off-target effects, including the inhibition of other proteases and the induction of cellular processes like autophagy, independent of its caspase inhibitory activity. In contrast, (R)-Q-VD-OPh demonstrates a cleaner profile, making it a more reliable tool for studying caspase-dependent apoptosis.

Comparative Performance Data

The inhibitory activity of (R)-Q-VD-OPh and Z-VAD-FMK against various caspases is a key measure of their potency and spectrum. The half-maximal inhibitory concentration (IC50) values provide a quantitative comparison.

Caspase Target	(R)-Q-VD-OPh IC50 (nM)	Z-VAD-FMK IC50 (nM)
Caspase-1	25 - 400[1]	Broad inhibition, specific values vary
Caspase-3	25 - 400[1]	~2
Caspase-7	~48	Data not consistently reported
Caspase-8	25 - 400[1]	~0.7
Caspase-9	25 - 400[1]	~1.5
Caspase-10	25 - 400[2]	Data not consistently reported
Caspase-12	25 - 400[2]	Data not consistently reported

Note: IC50 values can vary between different studies due to variations in experimental conditions (e.g., substrate concentration, buffer composition, enzyme source). The data presented here are compiled from multiple sources to provide a general comparison. (R)-Q-VD-OPh is consistently reported to have a broad-spectrum inhibitory profile in the nanomolar range for key initiator and effector caspases.[1]

Specificity and Off-Target Effects

A critical differentiator between (R)-Q-VD-OPh and Z-VAD-FMK is their specificity. While both are designed to target the active site of caspases, their interactions with other cellular machinery differ significantly.

Z-VAD-FMK:

• Inhibition of other proteases: Z-VAD-FMK has been reported to inhibit other cysteine proteases, such as cathepsins and calpains, although often at higher concentrations than those required for caspase inhibition.[3] This cross-reactivity can complicate the interpretation of results in complex systems where these proteases are active.

• Induction of Autophagy: A significant off-target effect of Z-VAD-FMK is the induction of autophagy. This has been shown to be independent of its caspase-inhibitory function and is mediated through the inhibition of N-glycanase 1 (NGLY1). This can lead to confounding results when studying the interplay between apoptosis and autophagy.

• Toxicity: Z-VAD-FMK has been associated with cellular toxicity at higher concentrations, which is thought to be related to the endogenous production of fluoroacetate.[1]

(R)-Q-VD-OPh:

• Higher Specificity for Caspases: (R)-Q-VD-OPh is reported to have a higher selectivity for caspases over other proteases compared to Z-VAD-FMK.

• No Autophagy Induction: Crucially, (R)-Q-VD-OPh does not inhibit NGLY1 and therefore does not induce autophagy as an off-target effect. This makes it a more suitable tool for studies where the distinction between apoptosis and autophagy is critical.

• Lower Toxicity: (R)-Q-VD-OPh is generally considered to be less toxic to cells than Z-VAD-FMK, even at higher concentrations.[1]

Signaling Pathways and Experimental Workflows

To visually represent the role of these inhibitors, the following diagrams illustrate the caspase signaling pathway and a typical experimental workflow for evaluating inhibitor specificity.

Caption: Caspase signaling pathways and points of inhibition.

Caption: Workflow for evaluating inhibitor specificity.

Detailed Experimental Protocols

To ensure reproducibility and accurate comparison, detailed experimental protocols are essential. Below are methodologies for key experiments cited in the evaluation of caspase inhibitor specificity.

Caspase Activity Assay (Fluorogenic Substrate)

This assay measures the activity of specific caspases by detecting the cleavage of a fluorogenic substrate.

Materials:

• Cells of interest

• Apoptosis-inducing agent

• (R)-Q-VD-OPh and Z-VAD-FMK

• Lysis buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 1 mM EDTA, 10% glycerol, 10 mM DTT)

• Fluorogenic caspase substrate (e.g., Ac-DEVD-AMC for caspase-3/7, Ac-LEHD-AFC for caspase-9, Ac-IETD-AFC for caspase-8)

• 96-well black microplate

• Fluorometer

Protocol:

• Cell Treatment: Seed cells in a multi-well plate and treat with the apoptosis-inducing agent in the presence or absence of varying concentrations of (R)-Q-VD-OPh or Z-VAD-FMK for the desired time. Include a vehicle-only control.

• Cell Lysis: Harvest cells and wash with ice-cold PBS. Resuspend the cell pellet in lysis buffer and incubate on ice for 20-30 minutes.

• Centrifugation: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of the supernatant using a standard protein assay (e.g., BCA or Bradford).

• Assay Setup: In a 96-well black plate, add 50-100 µg of protein lysate to each well. Adjust the volume with lysis buffer.

• Substrate Addition: Add the specific fluorogenic caspase substrate to each well to a final concentration of 50 µM.

• Kinetic Measurement: Immediately place the plate in a fluorometer pre-warmed to 37°C. Measure the fluorescence intensity every 5 minutes for 1-2 hours at the appropriate excitation/emission wavelengths for the fluorophore (e.g., AMC: Ex 360-380 nm, Em 440-460 nm; AFC: Ex 380-400 nm, Em 480-520 nm).

• Data Analysis: Calculate the rate of substrate cleavage (slope of the linear portion of the fluorescence vs. time curve). Normalize the activity to the protein concentration. Determine the IC50 values for each inhibitor by plotting the percentage of inhibition against the inhibitor concentration.

Western Blot for Cleaved PARP

This method detects the cleavage of Poly (ADP-ribose) polymerase (PARP), a hallmark of caspase-3 and -7 activation during apoptosis.

Materials:

• Treated cell lysates (prepared as in the caspase activity assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibody against PARP (that detects both full-length and cleaved forms)

• Primary antibody against a loading control (e.g., β-actin, GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Sample Preparation: Mix 20-30 µg of protein with Laemmli sample buffer and boil for 5 minutes.

• SDS-PAGE: Load the samples onto an SDS-PAGE gel and run until adequate separation is achieved.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary anti-PARP antibody and the loading control antibody overnight at 4°C.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities for full-length PARP (116 kDa) and the cleaved fragment (89 kDa). A decrease in the full-length form and an increase in the cleaved form indicate caspase activation. Compare the extent of cleavage in the different treatment groups.

Cell Viability Assay (MTT Assay)

This colorimetric assay assesses cell metabolic activity as an indicator of cell viability.

Materials:

• Cells of interest

• 96-well plate

• Treatment compounds as described above

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Protocol:

• Cell Seeding and Treatment: Seed cells in a 96-well plate and allow them to adhere overnight. Treat the cells with the apoptotic stimulus and caspase inhibitors as previously described.

• MTT Addition: After the treatment period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan (B1609692) crystals.

• Solubilization: Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values to the vehicle control to determine the percentage of cell viability for each treatment condition.

Conclusion

References

• 1. Inhibition of Apoptosis and Efficacy of Pan Caspase Inhibitor, Q-VD-OPh, in Models of Human Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mpbio.com [mpbio.com]
• 3. Inhibitors of cysteine cathepsin and calpain do not prevent ultraviolet-B-induced apoptosis in human keratinocytes and HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (R)-Q-VD-OPh: A Guide for Laboratory Professionals

(R)-Q-VD-OPh , a potent pan-caspase inhibitor, is a vital tool in apoptosis research. While it is not classified as a hazardous substance according to the Globally Harmonized System (GHS), proper disposal is crucial to ensure laboratory safety and environmental protection.[1] This guide provides detailed procedures for the safe disposal of (R)-Q-VD-OPh in its solid form, as solutions, and for contaminated laboratory materials.

Key Safety and Handling Information

Before proceeding with disposal, it is essential to be aware of the basic safety profile of (R)-Q-VD-OPh. The compound has low immediate hazard ratings, with NFPA and HMIS scores of 0 for health, fire, and reactivity.[1] However, it is designated as slightly hazardous for water, and therefore, it must not be allowed to enter sewers or surface water systems.[1]

Parameter	Value	Reference
GHS Classification	Not classified as hazardous	[1]
NFPA Ratings	Health: 0, Fire: 0, Reactivity: 0	[1]
HMIS Ratings	Health: 0, Fire: 0, Reactivity: 0	[1]
Water Hazard	Slightly hazardous	[1]

Disposal Procedures

The appropriate disposal method for (R)-Q-VD-OPh depends on its physical state (solid or in solution) and local institutional regulations. Always consult and adhere to your institution's specific waste disposal policies.

Disposal of Solid (Unused) (R)-Q-VD-OPh

For solid, unused (R)-Q-VD-OPh that is deemed waste:

Step 1: Packaging

• Place the solid (R)-Q-VD-OPh in a clearly labeled, sealed container. The original manufacturer's container is ideal.

• The label should clearly identify the contents as "(R)-Q-VD-OPh" and indicate that it is non-hazardous chemical waste.

Step 2: Institutional Guidelines

• Follow your institution's protocol for the disposal of non-hazardous solid chemical waste.

• In some cases, this may permit disposal with regular laboratory trash. However, laboratory personnel should be responsible for packaging and transferring the waste to the designated collection area to avoid confusion or mishandling by custodial staff.

Disposal of (R)-Q-VD-OPh Solutions

(R)-Q-VD-OPh is frequently dissolved in solvents like Dimethyl Sulfoxide (DMSO) for experimental use. The disposal of these solutions is dictated by the hazards of the solvent.

For DMSO Solutions:

Step 1: Collection

• Collect all waste solutions containing (R)-Q-VD-OPh and DMSO in a designated, leak-proof, and chemically compatible waste container.

• The container must be clearly labeled as "Hazardous Waste," "Organic Solvent Waste," or as required by your institution. The label should list all constituents, including "(R)-Q-VD-OPh" and "DMSO."

Step 2: Storage

• Store the waste container in a designated satellite accumulation area within the laboratory, away from sources of ignition.

Step 3: Disposal

• Arrange for the disposal of the collected waste through your institution's Environmental Health and Safety (EHS) office.

• The standard procedure for DMSO and other organic solvent waste is incineration by a licensed hazardous waste disposal facility.

For Aqueous Solutions (without hazardous solvents):

While less common, if (R)-Q-VD-OPh is dissolved in a non-hazardous aqueous buffer:

Step 1: Evaluation

• Confirm that the solution does not contain any other hazardous materials.

Step 2: Institutional Policy

• Consult your institution's policy on the disposal of non-hazardous aqueous waste. Some institutions may permit drain disposal for small quantities of non-hazardous solutions, while others may require collection.

Step 3: Collection (if required)

• If drain disposal is not permitted, collect the aqueous waste in a clearly labeled container and manage it as non-hazardous liquid waste according to your institution's procedures.

Disposal of Contaminated Labware

Disposable labware (e.g., pipette tips, centrifuge tubes, flasks) that has come into contact with (R)-Q-VD-OPh should be managed as follows:

Step 1: Decontamination

• Whenever possible, rinse the contaminated labware with a suitable solvent (e.g., ethanol (B145695) or acetone) to remove residual (R)-Q-VD-OPh. Collect the rinsate as organic solvent waste.

Step 2: Disposal of Dry Labware

• If contaminated with solid (R)-Q-VD-OPh or non-hazardous aqueous solutions: After decontamination (if performed), the labware can typically be disposed of in the regular laboratory trash or designated solid waste containers.

• If contaminated with (R)-Q-VD-OPh in DMSO or other hazardous solvents: The labware should be considered chemically contaminated solid waste. Place it in a designated, labeled container for hazardous solid waste and arrange for pickup by your EHS office.

Experimental Workflow for Disposal

Caption: Disposal decision tree for (R)-Q-VD-OPh and associated waste.

References

• 1. DMSO disposal - General Lab Techniques [protocol-online.org]

Essential Safety and Operational Protocols for Handling (R)-Q-VD-OPh

For Researchers, Scientists, and Drug Development Professionals

(R)-Q-VD-OPh is a potent, cell-permeable, and irreversible pan-caspase inhibitor utilized in apoptosis research.[1][2] While a specific Safety Data Sheet (SDS) may classify the pure substance as not hazardous under the Globally Harmonized System (GHS), its significant biological activity necessitates stringent safety protocols to prevent unintended exposure and ensure a safe laboratory environment. This guide provides essential safety and logistical information for handling (R)-Q-VD-OPh, including personal protective equipment (PPE) recommendations, handling procedures, and disposal plans.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure to (R)-Q-VD-OPh. The following table summarizes the recommended PPE based on the task being performed.

Task Category	Primary PPE	Secondary/Task-Specific PPE
General Laboratory Work	• Safety glasses with side shields• Laboratory coat• Closed-toe shoes	• Nitrile gloves
Handling of Powders/Solids (e.g., weighing, aliquoting)	• Chemical splash goggles or face shield• Chemical-resistant laboratory coat or gown• Two pairs of nitrile gloves	• Use of a chemical fume hood or ventilated balance enclosure is mandatory.• Disposable arm sleeves
Handling of Liquids/Solutions (e.g., reconstitution, cell culture application)	• Chemical splash goggles• Chemical-resistant laboratory coat or gown• Nitrile gloves	• Use of a chemical fume hood or biosafety cabinet is highly recommended.• Face shield if there is a significant splash risk.
Equipment Cleaning & Decontamination	• Chemical splash goggles or face shield• Heavy-duty, chemical-resistant gloves• Waterproof or chemical-resistant apron	• Ensure adequate ventilation.
Waste Disposal	• Chemical splash goggles• Chemical-resistant laboratory coat or gown• Nitrile gloves	• Follow all institutional and local regulations for chemical waste disposal.

Operational and Disposal Plans

A clear and concise plan for the handling and disposal of (R)-Q-VD-OPh is essential to prevent contamination and ensure environmental safety.

Experimental Protocols: Step-by-Step Guidance

1. Preparation:

• Designated Area: Designate a specific area, such as a chemical fume hood or a specific benchtop, for handling (R)-Q-VD-OPh.

• Ventilation: Ensure proper ventilation. All work with the solid form and initial stock solutions should be conducted in a certified chemical fume hood.

• Assemble Materials: Before starting, assemble all necessary equipment, including PPE, spatulas, weigh boats, solvents, and waste containers.

• Minimize Quantities: Handle the smallest feasible quantities of the compound to minimize potential exposure.

2. Handling:

• Donning PPE: Always wear the appropriate PPE as outlined in the table above before handling the compound.

• Avoid Contact: Take extreme care to avoid skin and eye contact.

• Prevent Aerosolization: When handling the powdered form, open containers slowly and carefully to avoid creating dust. When preparing solutions, add the solvent to the compound slowly to prevent splashing.

• Cleaning: Use wet-wiping techniques for cleaning surfaces to avoid generating airborne particles.

• Decontamination: Decontaminate all non-disposable equipment after use with an appropriate solvent (e.g., ethanol) followed by a detergent solution.

3. Disposal:

• Waste Segregation: All disposable materials that have come into contact with (R)-Q-VD-OPh, including gloves, weigh boats, and pipette tips, should be collected in a designated, sealed hazardous waste container.

• Liquid Waste: Unused solutions containing (R)-Q-VD-OPh should be collected in a labeled hazardous waste container for chemical waste. Do not pour down the drain.

• Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Visualized Workflows

The following diagrams illustrate the logical workflow for safely handling (R)-Q-VD-OPh and the decision-making process for selecting the appropriate level of personal protective equipment.

Caption: Workflow for the safe handling of (R)-Q-VD-OPh.

Caption: Decision tree for selecting appropriate PPE.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]